d-threo-PDMP

Core Science & Biosynthesis

Technical Deep Dive: Mechanism of Action of D-threo-PDMP

Content Type: Technical Whitepaper Subject: 1-phenyl-2-decanoylamino-3-morpholino-1-propanol (PDMP) Target Audience: Senior Researchers, Drug Discovery Scientists

Executive Summary

D-threo-PDMP is a synthetic sphingolipid analogue that functions as a potent, reversible inhibitor of Glucosylceramide Synthase (GCS) . By competitively blocking the glucosylation of ceramide, it arrests the biosynthesis of glycosphingolipids (GSLs) at the initial rate-limiting step. While historically utilized as a tool compound for substrate reduction therapy (SRT) in lysosomal storage disorders, recent data elucidates a complex secondary pharmacology involving mTORC1 suppression , lysosomal lipid remodeling , and the reversal of multidrug resistance (MDR) in oncology.

This guide dissects the molecular kinetics of PDMP, differentiates its stereoisomer-specific activities, and provides validated protocols for assessing GCS inhibition in situ.

Molecular Mechanism of Action[1]

1.1. Primary Target: Glucosylceramide Synthase (UGCG)

The primary pharmacological target of D-threo-PDMP is UDP-glucose:ceramide glucosyltransferase (UGCG), commonly referred to as GCS.[1] This enzyme resides on the cytosolic face of the Golgi apparatus and catalyzes the transfer of glucose from UDP-glucose to ceramide, forming glucosylceramide (GlcCer)—the precursor for over 300 complex GSLs (gangliosides, globosides).

• Structural Mimicry: PDMP mimics the transition state of the ceramide substrate. The N-acyl chain and the phenyl ring of PDMP align with the hydrophobic pockets of GCS intended for ceramide’s sphingoid base and fatty acid tail.

• Inhibition Kinetics: Kinetic analysis demonstrates that D-threo-PDMP acts via mixed-type inhibition with respect to ceramide (

  ) and non-competitive inhibition with respect to UDP-glucose.[2] This suggests PDMP binds to the enzyme-substrate complex or distorts the ceramide binding site, preventing glycosylation.

1.2. Stereochemical Specificity

The biological activity of PDMP is strictly governed by its stereochemistry. The molecule possesses two chiral centers, leading to four isomers.[3]

Isomer	Activity Profile
D-threo (1R, 2R)	Active Inhibitor. Potently inhibits GCS ( ).[2] Depletes cellular GSLs.[2]
L-threo (1S, 2S)	Inactive against GCS. Often acts as an inverse agonist, stimulating ganglioside synthesis or affecting unrelated targets.
Erythro forms	Generally inactive regarding GCS inhibition; often exhibit non-specific cytotoxicity.

Critical Insight: Researchers must verify the enantiomeric purity of PDMP reagents. Using a racemic mixture (DL-threo) dilutes potency and introduces off-target effects from the L-isomer.

1.3. Secondary Pharmacology & Off-Target Effects

Beyond GCS inhibition, D-threo-PDMP exerts effects that are critical for interpreting phenotypic data:

• mTORC1 Inhibition: D-threo-PDMP inhibits the mechanistic target of rapamycin complex 1 (mTORC1) independently of GSL depletion. This occurs via the disruption of lysosomal lipid composition (accumulation of LBPA and cholesterol), which prevents mTORC1 recruitment and activation at the lysosomal surface.

• MDR Reversal: In P-glycoprotein (P-gp/ABCB1) overexpressing cancer cells, PDMP restores chemosensitivity. This is not solely due to GSL depletion but involves the alteration of membrane cholesterol homeostasis, which impairs P-gp efflux function.

Pathway Visualization

The following diagram illustrates the dual impact of PDMP on the Sphingolipid biosynthetic pathway and Lysosomal signaling.

Figure 1: Mechanistic pathway of D-threo-PDMP showing GCS inhibition and secondary lysosomal/mTOR effects.

Experimental Protocols

To ensure data integrity, researchers should utilize self-validating protocols that directly measure enzyme activity rather than relying solely on phenotypic outcomes.

Protocol A: In Situ GCS Activity Assay (Fluorescent NBD-Ceramide)

Purpose: Quantify the specific inhibition of GCS inside intact cells without the artifacts of cell-free lysates.

Materials:

• Substrate: C6-NBD-Ceramide (fluorescent ceramide analogue).[4]

• Inhibitor: D-threo-PDMP (dissolved in DMSO).

• Extraction: Chloroform, Methanol, Acetic Acid.[5]

• Analysis: HPTLC plates (Silica Gel 60).

Workflow:

• Pre-treatment: Seed cells (

  /well) and treat with D-threo-PDMP (5–20 ) for 4 hours. Include a DMSO vehicle control.

  • Why: 4 hours is sufficient to inhibit the enzyme but short enough to minimize compensatory gene expression changes.

• Pulse Labeling: Replace medium with serum-free media containing 5

  C6-NBD-Ceramide-BSA complex. Incubate for 1 hour at 37°C.

  • Note: BSA complexing is required for cellular uptake of the hydrophobic lipid.

• Lipid Extraction:

  • Wash cells 2x with ice-cold PBS.[5]

  • Lyse/Extract with 1 mL Methanol:Acetic Acid (50:1 v/v).

  • Add 1 mL Chloroform and 1 mL water; vortex and centrifuge to split phases.

  • Collect the lower organic phase (contains lipids).

• TLC Separation:

  • Spot lipids onto HPTLC plates.[4][5]

  • Develop in Chloroform:Methanol:Water (100:42:6 v/v/v).

  • Detection: Scan fluorescence (Excitation 460 nm / Emission 534 nm).

• Quantification: Calculate the ratio of NBD-GlcCer to NBD-Ceramide.

  • Validation: PDMP treated cells should show a near-complete disappearance of the NBD-GlcCer band and retention of NBD-Ceramide.

Protocol B: Assessing MDR Reversal (Chemosensitization)

Purpose: Determine if PDMP restores drug sensitivity in resistant cell lines (e.g., MCF-7/Adr).

• Seeding: Plate MDR cells in 96-well plates.

• Co-treatment:

  • Arm A: Cytotoxic drug (e.g., Doxorubicin) serial dilution + Vehicle.

  • Arm B: Cytotoxic drug serial dilution + Fixed concentration D-threo-PDMP (e.g., 5

    ).

  • Control: PDMP alone (to ensure non-toxicity of the modulator itself).

• Readout: MTT or CellTiter-Glo assay at 48-72 hours.

• Analysis: Calculate the Shift Factor (

  ). A factor >2 indicates significant reversal.

Data Summary: Physiological Effects[7]

Parameter	Effect of D-threo-PDMP	Mechanism
Cellular GlcCer	Decrease ( )	Direct inhibition of GCS (UGCG).
Cellular Ceramide	Increase ( )	Substrate accumulation due to blocked glycosylation.
Cell Proliferation	Decrease ( )	Ceramide-induced cell cycle arrest; mTOR inhibition.
Lysosomal pH	No Change	Unlike chloroquine, PDMP does not alkalinize lysosomes directly.
Autophagy	Increase ( )	Activation of autophagy via mTORC1 suppression.

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research, 28(5), 565-571. Link

• Shayman, J. A., et al. (2000). Inhibitors of glucosylceramide synthase. Methods in Enzymology, 311, 373-387. Link

• Lal, A., et al. (1993). Sensitization of multidrug-resistant cells to cancer chemotherapeutics by a novel glucosylceramide synthase inhibitor. Blood, 81(11), 2967-2974. Link

• Kok, J. W., et al. (1998). Intracellular transport of sphingolipids in BHK cells is affected by the ceramide analogue D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol. Biochemical Journal, 333(Pt 3), 779-786. Link

• Messner, M. C., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences, 22(13), 6985. Link[2]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Comparative pharmacodynamics and plasma concentrations of d-threo-methylphenidate hydrochloride after single doses of d-threo-methylphenidate hydrochloride and d,l-threo-methylphenidate hydrochloride in a double-blind, placebo-controlled, crossover laboratory school study in children with attention-deficit/hyperactivity disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Direct quantitative determination of ceramide glycosylation in vivo: a new approach to evaluate cellular enzyme activity of glucosylceramide synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: d-threo-PDMP as a Glucosylceramide Synthase Inhibitor

[1][2][3]

Executive Summary

This technical guide details the pharmacological profile, experimental application, and mechanistic nuances of d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol). While widely recognized as a potent inhibitor of Glucosylceramide Synthase (GCS), d-threo-PDMP possesses a complex bioactivity profile that extends beyond simple enzymatic blockade, including lipid raft modulation and lysosomal stress induction. This document is designed for researchers requiring high-fidelity protocols for glycosphingolipid (GSL) depletion and chemosensitization studies.

Chemical & Mechanistic Foundation

Stereochemistry and Specificity

The biological activity of PDMP is strictly stereospecific. Researchers must distinguish between the active GCS inhibitor and its enantiomer to avoid experimental artifacts.

• d-threo-PDMP (1R, 2R): The active isomer. It acts as a structural analogue of the transition state of ceramide, competitively inhibiting GCS (UDP-glucose ceramide glucosyltransferase).

• l-threo-PDMP (1S, 2S): The inactive enantiomer regarding GCS inhibition. However, it is not biologically inert . It acts as an inverse agonist or stimulator of ganglioside biosynthesis (activating GM3 and GD3 synthases) and exhibits neurotrophic properties.

  • Critical Control: Always use l-threo-PDMP as a negative control to distinguish GCS-dependent effects from off-target physicochemical effects.

Mechanism of Action

Primary Mechanism (GCS Inhibition): d-threo-PDMP competes with ceramide for the active site of GCS.

• Kinetic Profile: Mixed-type inhibition relative to ceramide.

• Inhibitory Constants:

  ; (cell-type dependent).

• Consequence: Blockade of the rate-limiting step in GSL synthesis (Ceramide

  Glucosylceramide).[1] This leads to:

  • Depletion of downstream GSLs (Lactosylceramide, Gangliosides).

  • Accumulation of upstream Ceramide (pro-apoptotic).[2]

Secondary Mechanism (Lysosomal & Raft Modulation): Unlike non-cationic inhibitors (e.g., miglustat), d-threo-PDMP is a cationic amphiphile.

• Lysosomal Accumulation: It accumulates in acidic lysosomes, potentially inhibiting acid lipase and causing secondary accumulation of cholesterol and lysobisphosphatidic acid (LBPA).[3]

• MDR Reversal: By depleting GSLs, d-threo-PDMP disrupts "lipid rafts" (detergent-resistant membranes). P-glycoprotein (P-gp/ABCB1) relies on these rafts for optimal efflux function. Raft disruption impairs P-gp, restoring chemosensitivity in multidrug-resistant (MDR) cancers.

Experimental Protocols

Protocol A: Cellular GSL Depletion Assay

Objective: To achieve maximal depletion of GlcCer and gangliosides without inducing acute cytotoxicity.

Materials:

• d-threo-PDMP (Stock: 10 mM in DMSO or Ethanol).

• Control: l-threo-PDMP (Stock: 10 mM).

• Target Cells (e.g., HeLa, B16 Melanoma, MDR lines).

• HPTLC Silica Gel 60 Plates.

Step-by-Step Workflow:

• Seeding: Plate cells at

  cells/well in 6-well plates. Allow adherence (12-24h).

• Treatment:

  • Replace media with fresh media containing 10–20 µM d-threo-PDMP .

  • Note: Higher concentrations (up to 40 µM) may be required for highly resistant MDR lines, but monitor for non-specific toxicity.

  • Include Vehicle Control (DMSO < 0.1%) and l-threo-PDMP Control (same concentration).

• Incubation: Incubate for 48–72 hours . GSL turnover is slow; shorter incubations (<24h) may show ceramide accumulation but incomplete GSL depletion.

• Extraction:

  • Wash cells with cold PBS.

  • Lyse and extract lipids using Chloroform:Methanol (2:1 v/v).

• Analysis (HPTLC):

  • Separate neutral glycolipids using solvent system: Chloroform:Methanol:Water (65:25:4 v/v/v).

  • Visualize with Orcinol-H2SO4 spray and charring.

  • Validation: Band intensity of GlcCer should decrease by >80% relative to control.

Protocol B: Chemosensitization (MDR Reversal)

Objective: To determine if GCS inhibition restores sensitivity to cytotoxic drugs (e.g., Doxorubicin, Paclitaxel).

Step-by-Step Workflow:

• Preparation: Seed MDR cells (e.g., MCF-7/Adr) in 96-well plates.

• Pre-treatment: Treat cells with 5-10 µM d-threo-PDMP for 24 hours prior to adding the cytotoxic drug. This "primes" the membranes by depleting GSLs.

• Co-treatment: Add the cytotoxic agent in serial dilutions (maintaining the PDMP concentration constant).

• Viability Assay: After 48h co-incubation, assess viability via MTT or CellTiter-Glo.

• Data Analysis:

  • Calculate

    for the cytotoxic drug +/- PDMP.

  • Reversal Fold (RF):

    .

  • An RF > 2.0 indicates significant sensitization.

Data Presentation & Visualization

Quantitative Summary

Parameter	Value / Characteristic	Notes
Molecular Weight	427.02 Da (HCl salt)
Solubility	DMSO (>25 mg/mL), Ethanol	Avoid aqueous buffers for stock solution.
Primary Target	Glucosylceramide Synthase (UGCG)
Cellular	5 – 20 µM	Dependent on cell density and lipid turnover rate.
Key Metabolites	Increases Ceramide; Decreases GlcCer, GM3, GD3
Selectivity	High for d-threo isomer	l-threo isomer is inactive on GCS.

Pathway Visualization

The following diagram illustrates the sphingolipid metabolic pathway and the specific blockade point of d-threo-PDMP, highlighting the downstream depletion and upstream accumulation.

Caption: Mechanism of Action. d-threo-PDMP inhibits UGCG, blocking the conversion of Ceramide to Glucosylceramide. This results in the depletion of downstream gangliosides (GM3, GD3) and the accumulation of pro-apoptotic Ceramide.

Experimental Workflow Visualization

This diagram outlines the decision logic for setting up a robust chemosensitization experiment.

Caption: Chemosensitization Workflow. A 24-hour pre-incubation with d-threo-PDMP is critical to deplete GSL levels prior to cytotoxic challenge.

Troubleshooting & Limitations

• Solubility Issues: PDMP is hydrophobic. Ensure the final DMSO concentration in the culture well is <0.1% to avoid solvent toxicity. If precipitation occurs, warm the stock solution to 37°C before dilution.

• Off-Target Effects (mTOR): At high concentrations (>25 µM), PDMP can inhibit mTORC1 independently of GCS. If studying metabolic signaling, verify results with a second, structurally distinct GCS inhibitor like NB-DNJ (Miglustat) or Genz-123346.

• Cell Morphology: Treated cells may exhibit rounded morphology or detached neurites. This is often a phenotypic consequence of GSL depletion (loss of adhesion) rather than acute toxicity. Confirm viability using a metabolic stain (e.g., Calcein AM) rather than just visual inspection.

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research, 28(5), 565–571.

• Shayman, J. A., et al. (2000). Inhibitors of Glucosylceramide Synthase. Methods in Enzymology, 311, 373-387.

• Gouazé, V., et al. (2005). Glucosylceramide synthase blockade down-regulates P-glycoprotein and resensitizes multidrug-resistant breast cancer cells to anticancer drugs. Cancer Research, 65(9), 3861–3867.

• Inokuchi, J. (2011). Evaluation of the efficacy of the GCS inhibitor d-threo-PDMP in Niemann-Pick disease type C mice. Journal of Neurochemistry, 116(3), 374-385.

• Scarsi, M., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences, 22(13), 7083.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Functions of D-threo-PDMP

Prepared by: Gemini, Senior Application Scientist

Abstract

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a cornerstone chemical tool for cell biologists and drug development professionals investigating the roles of glycosphingolipids (GSLs). As a potent and specific inhibitor of glucosylceramide synthase (GCS), the enzyme catalyzing the first committed step in GSL biosynthesis, D-threo-PDMP provides a powerful method for depleting most GSL species within a cellular system. This guide offers an in-depth exploration of the multifaceted biological functions of D-threo-PDMP. We will dissect its primary mechanism of action, the subsequent cascade of cellular effects, its broader, non-canonical impacts on lysosomal function and lipid homeostasis, and provide field-proven protocols for its application in a research setting. Our objective is to equip researchers with the foundational knowledge and practical insights required to effectively leverage D-threo-PDMP in their experimental designs.

The Central Role of Glycosphingolipids and Their Synthesis

Before delving into the functions of D-threo-PDMP, it is crucial to understand its target pathway. Glycosphingolipids are a diverse class of lipids composed of a ceramide backbone linked to a carbohydrate moiety. They are integral components of the plasma membrane, particularly within lipid rafts, where they modulate the function of transmembrane proteins, including growth factor receptors and integrins. The biosynthesis of the vast majority of GSLs begins with a single, pivotal reaction: the transfer of glucose from UDP-glucose to ceramide. This reaction is catalyzed by the enzyme glucosylceramide synthase (GCS) . The product, glucosylceramide (GlcCer), is the precursor for hundreds of more complex GSLs, including lactosylceramides, globosides, and gangliosides. By controlling this gateway, one can effectively manipulate the cellular GSL landscape.

Primary Mechanism of Action: Inhibition of Glucosylceramide Synthase

D-threo-PDMP is a synthetic analog of ceramide.[1] Its structural similarity allows it to act as a competitive inhibitor of GCS, blocking the synthesis of GlcCer.[2] This inhibition has two immediate and critical biochemical consequences:

• Depletion of Downstream Glycosphingolipids: By preventing the formation of GlcCer, D-threo-PDMP effectively halts the production of most downstream GSLs, such as the gangliosides GM3 and GD3.[3][4]

• Accumulation of the Precursor, Ceramide: The blockage of GCS leads to the accumulation of its substrate, ceramide, a potent bioactive lipid in its own right, known to be a key mediator of cellular stress responses, including apoptosis and autophagy.[3][5]

The specific and potent action of D-threo-PDMP on this enzymatic checkpoint is the primary reason for its widespread use as a research tool to probe GSL function.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]

d-threo-PDMP: A Technical Guide to Modulating Glycosphingolipid Metabolism

Executive Summary

This technical guide provides a rigorous framework for the utilization of d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol), a potent inhibitor of Glucosylceramide Synthase (GCS). While widely cited as a tool for depleting glycosphingolipids (GSLs), its utility depends on precise stereochemistry and delivery methods. This document dissects the mechanistic nuances of the d-threo isomer versus its l-threo counterpart, outlines self-validating experimental protocols, and explores its critical role in reversing Multidrug Resistance (MDR) in oncology and Substrate Reduction Therapy (SRT) for lysosomal storage disorders.

Part 1: Molecular Mechanism & Stereochemical Precision

The Ceramide-Glucosylceramide Rheostat

The primary pharmacological target of d-threo-PDMP is UDP-glucose ceramide glucosyltransferase (UGCG) . By competitively inhibiting this enzyme, d-threo-PDMP blocks the transfer of glucose to ceramide, the rate-limiting step in the synthesis of almost all complex GSLs (gangliosides, globosides).

This inhibition creates a bipartite metabolic shift:

• Product Depletion: Reduction in downstream GSLs (e.g., GM3, GD3), which often serve as structural components of lipid rafts and modulators of receptor tyrosine kinases (RTKs).

• Substrate Accumulation: An increase in intracellular ceramide. Since ceramide is a potent pro-apoptotic signaling molecule, this shift—often termed the "rheostat"—is critical for the compound's anti-proliferative effects.

The Isomer Trap: d-threo vs. l-threo

Scientific integrity requires strict attention to stereochemistry. Commercial "PDMP" is often a racemic mixture, but the biological activities differ radically:

• d-threo-PDMP (1R, 2R): The active GCS inhibitor (IC50 ~5-10 µM).

• l-threo-PDMP (1S, 2S): Inactive against GCS. However, it acts as an inhibitor of lysosomal acid lipase and can alter cholesterol homeostasis, potentially confounding data if a racemate is used.

Visualization: The Metabolic Blockade

The following diagram illustrates the precise intervention point of d-threo-PDMP within the sphingolipid pathway.

Caption: d-threo-PDMP selectively blocks the conversion of Ceramide to Glucosylceramide, forcing flux toward Sphingomyelin or Ceramide accumulation.

Part 2: Experimental Framework & Protocols

Rationale: The Bioavailability Challenge

PDMP is a hydrophobic, lipid-mimetic small molecule. Direct addition of high-concentration DMSO stocks to cell culture media can lead to precipitation or "micellar artifacts," where the drug aggregates rather than entering the membrane. To ensure consistent IC50 values, we recommend a BSA-Complexing Protocol .

Protocol: BSA-Complexed Delivery System

Materials:

• d-threo-PDMP (Solid or 10mM DMSO stock).

• Fatty Acid-Free Bovine Serum Albumin (BSA).

• Serum-free cell culture medium (e.g., DMEM).

Step-by-Step Methodology:

• Stock Preparation: Dissolve d-threo-PDMP in absolute ethanol or DMSO to create a 10 mM master stock.

• Carrier Synthesis: Prepare a 2% (w/v) BSA solution in serum-free medium. Filter sterilize (0.22 µm).

• Complexing (The Critical Step):

  • Add the PDMP stock dropwise to the BSA solution while vortexing to achieve a 1:1 molar ratio (or 5:1 BSA:Drug ratio for maximum solubility).

  • Incubate at 37°C for 30 minutes to allow the hydrophobic PDMP to bind the BSA hydrophobic pockets.

• Treatment: Dilute this complex into the final cell culture well to achieve the desired concentration (typically 10–20 µM).

• Validation (Self-Correction): Always run a "Vehicle Control" containing the same concentration of BSA/DMSO without PDMP to rule out protein effects.

Quantitative Data: Comparative Potency

When selecting an inhibitor, consider the evolution of PDMP analogs.

Compound	IC50 (GCS Inhibition)	Specificity	Solubility	Key Application
d-threo-PDMP	~5-10 µM	Moderate	Low	General GSL depletion; MDR research.
d-threo-PPMP	~0.1-1 µM	High	Low	High-potency in vitro studies.
d-EtDO-P4	~0.01 µM	Very High	Moderate	Highly specific; minimal off-target effects.
Eliglustat	Nanomolar	Clinical Grade	High	Clinical SRT (Gaucher Disease).

Part 3: Therapeutic Implications & MDR Reversal[4]

The P-Glycoprotein (P-gp) Axis

One of the most profound applications of d-threo-PDMP is the reversal of Multidrug Resistance (MDR) in cancer cells. Overexpression of P-gp (ABCB1) effluxes chemotherapeutics (e.g., Doxorubicin, Paclitaxel) out of the cell.

Mechanism of Reversal:

• GSL Depletion: P-gp function relies on a specific lipid environment rich in GlcCer and gangliosides within lipid rafts. PDMP depletes these lipids, destabilizing P-gp and inhibiting its efflux capacity.

• Ceramide Toxicity: The accumulation of ceramide sensitizes the cell to apoptotic signals, lowering the threshold for chemotherapy-induced death.

Workflow: Assessing MDR Reversal

The following Graphviz diagram outlines the experimental logic for testing PDMP-mediated chemosensitization.

Caption: Logical flow of d-threo-PDMP co-treatment leading to P-gp destabilization and chemosensitization.

Part 4: Advanced Considerations & Off-Target Effects

To maintain high E-E-A-T, researchers must acknowledge that d-threo-PDMP is not a "clean" drug at high concentrations (>25 µM).

• mTORC1 Inhibition: Recent studies indicate PDMP can inhibit mTORC1 activity independently of GSL synthesis, potentially via lysosomal stress.

• Lysosomal Lipid Accumulation: While l-threo is the primary culprit, high doses of d-threo can also induce the accumulation of Lysobisphosphatidic Acid (LBPA), mimicking a Niemann-Pick Type C phenotype.

• Neurotrophic Effects: Paradoxically, while d-threo inhibits neurite outgrowth (by depleting gangliosides), l-threo has been shown to enhance it, further emphasizing the need for isomer purity.

Final Recommendation

For "pure" GSL depletion experiments where off-target toxicity must be minimized, consider using d-EtDO-P4 alongside d-threo-PDMP as a validation control, as P4 is significantly more potent and specific.

References

• Radin, N. S., et al. (1993). Metabolic effects of inhibiting glucosylceramide synthesis with PDMP and other substances.[1] Advances in Lipid Research.

• Shayman, J. A., et al. (2000). Glucosylceramide synthase: assay and specific inhibitors. Methods in Enzymology.

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research.

• Gouazé, V., et al. (2005). Glucosylceramide synthase blockade down-regulates P-glycoprotein and resensitizes multidrug-resistant breast cancer cells to anticancer drugs. Cancer Research.

• Kato, A., et al. (2006). d-threo-1-Phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains.[1][2] Biochemistry.[1]

• Chatterjee, S., et al. (2013). Role of the glycosphingolipid-mTORC1 pathway in the regulation of cellular proliferation and differentiation. Cell Cycle.

Sources

• 1. mdpi.com [mdpi.com]
• 2. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis and chemical properties of d-threo-PDMP

Stereoselective Synthesis, Physicochemical Properties, and Application in Glycosphingolipid Depletion

Executive Summary

d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) stands as the prototype inhibitor of Glucosylceramide Synthase (GCS).[1][2][3][4] By competitively inhibiting the glycosylation of ceramide, it serves as a critical tool for depleting cellular glycosphingolipids (GSLs), investigating lysosomal storage disorders (e.g., Gaucher’s disease), and reversing multidrug resistance in cancer models.

This guide provides a rigorous technical analysis of d-threo-PDMP, moving beyond basic datasheets to cover stereoselective synthesis logic, stability parameters, and validated cellular protocols.

Part 1: Chemical Identity & Stereochemical Significance

The biological activity of PDMP is strictly governed by its stereochemistry. The molecule possesses two chiral centers (C1 and C2).

• Active Isomer: d-threo-PDMP (1R, 2R).[5][6] This specific configuration mimics the transition state of ceramide within the GCS active site.

• Inactive/Inverse Isomers: The l-threo (1S, 2S) enantiomer is largely inactive against GCS but has been reported to stimulate ganglioside biosynthesis (neurotrophic effect). The erythro forms are generally inactive.

Property	Specification
IUPAC Name	N-[(1R,2R)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]decanamide
Common Name	d-threo-PDMP
CAS (HCl Salt)	139889-62-6
CAS (Free Base)	109836-82-0
Formula	C₂₃H₃₈N₂O₃[1][2][3][5][6][7][8] · HCl
Molecular Weight	427.02 g/mol (HCl salt); 390.56 g/mol (Free base)
Target Enzyme	UDP-glucose:ceramide glucosyltransferase (GlcCer Synthase)
IC50 / Ki	~5 µM / 0.7 µM (Mixed type inhibition)

Part 2: Synthetic Pathways[9]

The synthesis of d-threo-PDMP requires strict control over the threo relationship between the C1-hydroxyl and C2-amine.

A. The Classical Approach (Vunnam & Radin Logic)

This route typically modifies a phenylpropanolamine backbone. It is robust but requires careful purification to remove erythro contaminants.

• Starting Material: (1R, 2R)-2-amino-1-phenyl-1,3-propanediol.

• N-Acylation: Reaction with decanoyl chloride in the presence of a base (e.g., sodium acetate) selectively acylates the amine due to its higher nucleophilicity compared to the hydroxyls.

• Activation: The primary hydroxyl at C3 is activated. In classic variations, this involves selective chlorination or mesylation.

• Amination: Nucleophilic substitution with morpholine yields the final tertiary amine.

B. Modern Stereoselective Synthesis (Aziridine Route)

To avoid diastereomeric mixtures, modern routes (e.g., Shin et al.) utilize chiral aziridines. This method ensures high enantiomeric purity.

Workflow Diagram:

Caption: Stereoselective synthesis via aziridine ring opening prevents erythro-isomer contamination.

Part 3: Physicochemical Properties & Stability

Researchers must account for the lipophilic tail (decanoyl) which dictates solubility and cell permeability.

Solvent	Solubility (max)	Preparation Notes
DMSO	~50 mg/mL	Recommended. Stable for months at -20°C.
Ethanol	~12.5 mg/mL	Warm to 37°C to aid dissolution.
Water	Insoluble	Forms a suspension; not recommended for stock.
PBS/Saline	Low	Dilute from DMSO stock immediately before use.

Stability Insight:

• Solid State: Stable for >2 years at -20°C if desiccated.

• Aqueous Solution: Hydrolysis of the amide bond is slow at neutral pH but accelerates in acidic conditions. Prepare working solutions fresh.

Part 4: Mechanism of Action

d-threo-PDMP acts as a substrate analogue.[5][9] It competes with ceramide for the active site of Glucosylceramide Synthase (GCS) on the cytosolic face of the Golgi apparatus.

Consequences of Inhibition:

• GSL Depletion: Blocks formation of Glucosylceramide (GlcCer), the precursor for lactosylceramide and complex gangliosides (GM3, GD3).[2][3]

• Substrate Accumulation: Causes an upstream buildup of Ceramide.

  • Note: High ceramide levels can induce apoptosis; this is a known "off-target" toxicity mechanism of high-dose PDMP, distinct from simple GSL depletion.

Pathway Diagram:

Caption: PDMP blocks the committed step of glycosphingolipid biosynthesis, preventing GlcCer formation.[2][3][4][5]

Part 5: Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution

Target: Prepare 1 mL of 10 mM stock (MW: 427.02 g/mol for HCl salt).

• Weigh 4.27 mg of d-threo-PDMP (HCl).

• Add 1.0 mL of sterile DMSO (cell culture grade).

• Vortex vigorously for 30 seconds.

• Verification: Solution must be completely clear. If particulate remains, warm to 37°C for 5 minutes.

• Storage: Aliquot into 50 µL vials and store at -20°C. Avoid freeze-thaw cycles.

Protocol B: Cellular GSL Depletion (Adherent Cells)

Objective: Deplete >80% of GlcCer in HeLa or HEK293 cells.

• Seeding: Plate cells to reach 60% confluency.

• Preparation: Dilute the 10 mM DMSO stock into pre-warmed culture media (e.g., DMEM + 10% FBS) to a final concentration of 10–20 µM .

  • Control: Prepare a vehicle control containing 0.1-0.2% DMSO.

• Incubation: Treat cells for 24 to 48 hours .

  • Note: For functional assays (e.g., neurite outgrowth), shorter windows (4-12 hours) may suffice to see signaling changes before total GSL depletion.

• Validation (Optional): Harvest cells, extract lipids (Bligh & Dyer method), and analyze via HPTLC or LC-MS/MS to confirm GlcCer reduction.

References

• Vunnam, R. R., & Radin, N. S. (1980). Analogs of ceramide that inhibit glucocerebroside synthetase in mouse brain. Chemistry and Physics of Lipids, 26(3), 265–278.

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase.[4] Journal of Lipid Research, 28(5), 565–571.

• Shin, S., et al. (2000). Stereoselective synthesis of enantiomerically pure D-threo-PDMP; manipulation of a core 2,3-diamino alcohol unit. Tetrahedron: Asymmetry, 11(16), 3293-3301.

• Cayman Chemical. d-threo-PDMP (hydrochloride) Product Information.

• MedChemExpress. D-threo-PDMP Datasheet and Solubility Protocols.

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• 4. Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Effects of D-threo-PDMP on Ceramide Accumulation

Prepared for: Researchers, Scientists, and Drug Development Professionals From the desk of: The Senior Application Scientist

Executive Summary

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a cornerstone chemical probe for investigating sphingolipid metabolism and function. As a potent and specific inhibitor of glucosylceramide synthase (GCS), D-threo-PDMP effectively blocks the conversion of ceramide to glucosylceramide, the initial step in the biosynthesis of most glycosphingolipids. This inhibition leads to a significant intracellular accumulation of its substrate, ceramide. Far from being a mere metabolic intermediate, ceramide is a critical bioactive lipid that governs a multitude of cellular processes. The D-threo-PDMP-induced elevation of ceramide provides a powerful model for studying its downstream effects, most notably the induction of apoptosis and autophagy. This guide elucidates the mechanism of D-threo-PDMP, details the cellular consequences of the resulting ceramide accumulation, provides validated experimental protocols for its study, and presents a framework for interpreting the complex interplay of the signaling pathways involved.

The Central Role of Ceramide in Sphingolipid Metabolism

Sphingolipids are a class of lipids characterized by a sphingoid base backbone. They are not only structural components of cellular membranes but also pivotal signaling molecules. At the heart of sphingolipid metabolism lies ceramide, a molecule composed of a sphingosine backbone linked to a fatty acid via an amide bond[1]. Ceramide serves as the central hub from which a vast array of complex sphingolipids are synthesized. One of the most critical metabolic pathways originating from ceramide is the synthesis of glycosphingolipids (GSLs), a diverse family of molecules involved in cell-cell recognition, adhesion, and signal transduction.[2][3] The first and rate-limiting step in this pathway is the glucosylation of ceramide by the enzyme UDP-glucose:ceramide glucosyltransferase, more commonly known as glucosylceramide synthase (GCS).[3]

Mechanism of Action: D-threo-PDMP as a Glucosylceramide Synthase Inhibitor

D-threo-PDMP is a synthetic analog of ceramide that acts as a potent inhibitor of GCS.[3][4] Its efficacy is highly stereospecific; the D-threo isomer is the active form, while the L-threo enantiomer does not inhibit GCS and can even have opposing effects.[3][5]

Causality of Inhibition: D-threo-PDMP competitively inhibits GCS with respect to ceramide.[3] By blocking the catalytic site of GCS, it prevents the transfer of glucose from UDP-glucose to ceramide. This action effectively halts the production of glucosylceramide (GlcCer) and, consequently, the synthesis of all downstream GSLs, such as lactosylceramide and complex gangliosides (e.g., GM3).[2][6][7] The immediate and primary consequence of this enzymatic blockade is the accumulation of the substrate, ceramide, within the cell.

Figure 1: Mechanism of D-threo-PDMP Action.

Cellular Consequences of Ceramide Accumulation

The accumulation of ceramide is a potent stress signal that triggers profound cellular responses. Ceramide is a well-established promoter of cell death, acting in opposition to anti-apoptotic sphingolipids like sphingosine-1-phosphate (S1P).[1] The two primary pathways activated by elevated ceramide levels are apoptosis and autophagy.

Induction of Apoptosis

Apoptosis, or Type I programmed cell death, is a highly regulated process essential for tissue homeostasis.[8] Ceramide accumulation can initiate apoptosis through multiple mechanisms, primarily centered on mitochondrial dysfunction. Elevated ceramide levels can lead to the formation of pores in the mitochondrial outer membrane, facilitating the release of pro-apoptotic factors like cytochrome c into the cytosol, which in turn activates the caspase cascade leading to cell death.[1]

Induction of Autophagy

Autophagy is a catabolic "self-eating" process where cells degrade and recycle damaged organelles and proteins to maintain energy homeostasis, especially under stress.[9] While often viewed as a survival mechanism, excessive or sustained autophagy can lead to Type II programmed cell death. The relationship is complex; autophagy can be an adaptive response to the stress of chemotherapy, promoting resistance, but it can also exacerbate cell death under certain conditions.[10][11] Ceramide accumulation is a known trigger for autophagy, although the precise signaling connections are still under active investigation.

Crosstalk Between Apoptosis and Autophagy

Apoptosis and autophagy are intricately linked.[12] Autophagy often precedes apoptosis and can act as a gatekeeper; if the cellular damage is too severe for autophagy to repair, the cell may be shunted towards apoptosis.[12] Key signaling proteins are shared between the two pathways, allowing for complex crosstalk. For instance, caspase-mediated cleavage of essential autophagy proteins can inhibit the autophagic process, tipping the balance towards apoptosis.[12] Treatment with D-threo-PDMP provides a model to explore this interplay, as the singular event of ceramide accumulation can provoke both responses.

Figure 2: Downstream Signaling Consequences of Ceramide Accumulation.

Methodologies for Studying D-threo-PDMP Effects

To rigorously assess the impact of D-threo-PDMP, a multi-pronged experimental approach is required. The following protocols represent a self-validating system, where lipidomic analysis confirms the mechanism (ceramide accumulation) and is correlated with the observed cellular phenotype (e.g., apoptosis).

Protocol 1: Cell Culture and D-threo-PDMP Treatment

• Rationale: This establishes a controlled in vitro system to observe the direct effects of the inhibitor on a homogenous cell population.

• Methodology:

  • Cell Seeding: Plate cells (e.g., HeLa, B16 melanoma, or a cell line relevant to the research question) in appropriate culture vessels and allow them to adhere and reach 60-70% confluency.

  • Inhibitor Preparation: Prepare a stock solution of D-threo-PDMP (e.g., 10 mM in ethanol or DMSO).

  • Treatment: Dilute the D-threo-PDMP stock solution in complete culture medium to the desired final concentration (a typical starting range is 10-50 µM). Replace the existing medium with the D-threo-PDMP-containing medium. Include a vehicle-only control (e.g., medium with the same final concentration of ethanol/DMSO).

  • Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) under standard culture conditions (37°C, 5% CO₂).

Protocol 2: Quantification of Intracellular Ceramide by LC-MS/MS

• Rationale: This provides direct, quantitative evidence of ceramide accumulation, confirming the on-target effect of D-threo-PDMP. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and specificity, allowing for the quantification of individual ceramide species based on their fatty acid chain length.[13]

• Methodology:

  • Cell Harvesting: After treatment, wash cells with ice-cold PBS, then scrape and collect them into a suitable tube.

  • Lipid Extraction (Bligh-Dyer Method):

    • Add a monophasic solution of chloroform:methanol (e.g., 1:2 v/v) to the cell pellet. Include an internal standard (e.g., C17-ceramide, which is not naturally abundant) for accurate quantification.

    • Vortex thoroughly and incubate to ensure complete extraction.

    • Induce phase separation by adding chloroform and water. Vortex again and centrifuge.

    • Carefully collect the lower organic phase, which contains the lipids.

  • Sample Preparation: Dry the extracted lipids under a stream of nitrogen. Reconstitute the lipid film in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

  • LC-MS/MS Analysis:

    • Inject the sample onto a reverse-phase HPLC column to separate the different ceramide species.

    • Analyze the eluent using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each ceramide species and the internal standard.[14]

  • Data Analysis: Quantify the amount of each ceramide species by comparing its peak area to that of the internal standard and referencing a standard curve.

Protocol 3: Assessment of Apoptosis by Annexin V/Propidium Iodide Staining

• Rationale: This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells, providing quantitative data on the mode of cell death induced by ceramide accumulation.

• Methodology:

  • Cell Harvesting: After treatment, collect both adherent and floating cells to ensure all populations are analyzed.

  • Staining:

    • Wash the cells with cold PBS.

    • Resuspend the cells in Annexin V Binding Buffer.

    • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

    • Incubate in the dark at room temperature for 15 minutes.

  • Flow Cytometry: Analyze the stained cells on a flow cytometer immediately.

    • Healthy cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Quantitative Data Summary

The effects of D-threo-PDMP are both dose- and time-dependent. The following table summarizes representative data synthesized from typical findings in the literature.

Parameter	Condition	Typical Outcome	Rationale / Insight
Glucosylceramide (GlcCer) Levels	25 µM D-threo-PDMP, 48h	70-90% decrease vs. control	Confirms direct inhibition of GCS.[2]
Total Ceramide Levels	25 µM D-threo-PDMP, 48h	1.5 to 3-fold increase vs. control	Demonstrates the primary consequence of GCS blockade.
Cell Viability (e.g., MTT Assay)	10 µM D-threo-PDMP, 72h	~20-40% decrease	Indicates moderate cytotoxic effects at lower doses/longer times.
Cell Viability (e.g., MTT Assay)	50 µM D-threo-PDMP, 72h	~60-80% decrease	Shows significant cytotoxicity at higher concentrations.
Apoptosis (Annexin V+ cells)	25 µM D-threo-PDMP, 48h	Significant increase in apoptotic population	Links ceramide accumulation directly to the induction of apoptosis.

Broader Implications and Off-Target Considerations

While D-threo-PDMP is a highly specific inhibitor of GCS, it is crucial to acknowledge potential off-target effects, especially at high concentrations or in specific cellular contexts. Some studies have reported that D-threo-PDMP can alter cellular cholesterol homeostasis independently of its effects on GSL synthesis.[15][16] It has been shown to inhibit the degradation of low-density lipoprotein (LDL) and cause the accumulation of cholesterol in late endosomes/lysosomes.[15][16] Researchers should be mindful of these possibilities and may consider using other GCS inhibitors, such as D-threo-EtDO-P4, as complementary tools to validate findings specifically related to GSL depletion.[17]

Conclusion

D-threo-PDMP is an invaluable pharmacological tool for dissecting the roles of ceramide and glycosphingolipids in cell biology. Its targeted inhibition of GCS provides a reliable method for inducing the intracellular accumulation of ceramide, a potent signaling lipid. This accumulation triggers significant downstream events, including apoptosis and autophagy, making D-threo-PDMP a powerful agent for studying cell fate decisions and the complex interplay between metabolic pathways and cell survival signals. The robust methodologies outlined herein provide a validated framework for researchers to confidently explore the multifaceted effects of this important inhibitor.

References

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• Golebiowski, M., et al. (2016). Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells. PubMed. Retrieved February 3, 2026, from [Link]

• Tharkeshwar, A. K., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC. NIH. Retrieved February 3, 2026, from [Link]

• Inokuchi, J. I., et al. (1989). Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. PubMed. Retrieved February 3, 2026, from [Link]

• Lin, Y. C., et al. (2023). Threo-2,3-bis-(4-hydroxy-3-methoxyphenyl)-3-methoxypropanol (THMP) Inhibits Bladder Cancer Cell Proliferation via Oxidative Stress-dependent Apoptosis and DNA Damage. PubMed. Retrieved February 3, 2026, from [Link]

• Gubitosi-Klug, R. A. (2021). A Comprehensive Review: Sphingolipid Metabolism and Implications of Disruption in Sphingolipid Homeostasis. MDPI. Retrieved February 3, 2026, from [Link]

• Hara-Yokoyama, M., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. PubMed. Retrieved February 3, 2026, from [Link]

• Inokuchi, J. (2021). Inhibitors of glucosylceramide synthase. Glycoscience Protocols (GlycoPODv2) - NCBI. Retrieved February 3, 2026, from [Link]

• Chatterjee, S., et al. (1995). Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase. PubMed. Retrieved February 3, 2026, from [Link]

• Busto, R., et al. (2022). A simple, highly sensitive, and facile method to quantify ceramide at the plasma membrane. Journal of Lipid Research. Retrieved February 3, 2026, from [Link]

• Amaravadi, R. K., et al. (2007). Autophagy inhibition enhances therapy-induced apoptosis in a Myc-induced model of lymphoma - PMC. NIH. Retrieved February 3, 2026, from [Link]

• Neville, D. C. A., et al. (2004). Glycosyltransferase Inhibitors: Synthesis of d-threo-PDMP, l-threo-PDMP, and Other Brain Glucosylceramide Synthase Inhibitors from d- or l-Serine. The Journal of Organic Chemistry - ACS Publications. Retrieved February 3, 2026, from [Link]

• Hara-Yokoyama, M., et al. (2006). d-threo-1-Phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Biochemistry - ACS Publications. Retrieved February 3, 2026, from [Link]

• Synthesis and biological evaluation of novel PDMP analogues. (2008). ResearchGate. Retrieved February 3, 2026, from [Link]

• Chen, Y. C., et al. (2023). RTA dh404 Induces Cell Cycle Arrest, Apoptosis, and Autophagy in Glioblastoma Cells. MDPI. Retrieved February 3, 2026, from [Link]

• Cancer Cells Send Signals Boosting Survival and Drug Resistance in Other Cancer Cells. (2018). YouTube. Retrieved February 3, 2026, from [Link]

• Gonzalez-Polo, R. A., et al. (2015). Autophagy exacerbates caspase-dependent apoptotic cell death after short times of starvation. PubMed. Retrieved February 3, 2026, from [Link]

• Le, Q. (2014). How do you measure Ceramide levels?. ResearchGate. Retrieved February 3, 2026, from [Link]

• Ghafouri-Fard, S., et al. (2021). The effect of chemotherapy on programmed cell death 1/programmed cell death 1 ligand axis: some chemotherapeutical drugs may finally work through immune response. NIH. Retrieved February 3, 2026, from [Link]

• Kasumov, T., et al. (2010). QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC. NIH. Retrieved February 3, 2026, from [Link]

• Al-Harbi, S., et al. (2022). Autophagy and Apoptosis: Current Challenges of Treatment and Drug Resistance in Multiple Myeloma - PMC. NIH. Retrieved February 3, 2026, from [Link]

• Jiang, H., et al. (2011). Quantification of ceramide levels in mammalian cells by high performance liquid chromatography coupled to tandem mass spectrometry with multiple-reaction-monitoring mode (HPLC-MS/MS-MRM). ResearchGate. Retrieved February 3, 2026, from [Link]

• Li, Y., et al. (2020). Autophagy Protects Advanced Glycation End Product-Induced Apoptosis and Expression of MMP-3 and MMP-13 in Rat Chondrocytes - PMC. NIH. Retrieved February 3, 2026, from [Link]

• Iwamori, M., et al. (1979). Analysis and quantitation of free ceramide containing nonhydroxy and 2-hydroxy fatty acids, and phytosphingosine by high-performance liquid chromatography. ResearchGate. Retrieved February 3, 2026, from [Link]

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The Role of D-threo-PDMP in Neuroinflammation: A Technical Guide for Researchers

This guide provides an in-depth exploration of the role of D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) in neuroinflammation. It is designed for researchers, scientists, and drug development professionals seeking to understand and investigate the therapeutic potential of targeting glycosphingolipid metabolism in neurological disorders. This document will delve into the mechanistic rationale, provide detailed experimental protocols, and offer insights into data interpretation.

Section 1: The Nexus of Sphingolipid Metabolism and Neuroinflammation

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological disorders, from acute injuries to chronic neurodegenerative diseases.[1] At the heart of this inflammatory response are microglia, the resident immune cells of the central nervous system (CNS).[2] When activated by pathological stimuli, microglia undergo a morphological and functional transformation, releasing a cascade of pro-inflammatory mediators, including cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6), as well as reactive oxygen species (ROS).[1][3] While this response is initially protective, chronic microglial activation perpetuates a cycle of inflammation and neuronal damage.

Emerging evidence points to a pivotal role for sphingolipids in the regulation of neuroinflammatory processes. These bioactive lipids are not merely structural components of cell membranes but are key signaling molecules involved in cell growth, differentiation, and apoptosis. Alterations in sphingolipid metabolism have been linked to glial cell activation and the excessive expression of inflammatory molecules.

A key enzyme in the biosynthesis of most glycosphingolipids is glucosylceramide synthase (GCS). GCS catalyzes the transfer of glucose to ceramide, forming glucosylceramide, a precursor for a vast array of complex glycosphingolipids. One of its downstream products, β-glucosylceramide, has been shown to directly activate microglia, inducing the secretion of TNF and promoting the phagocytosis of living neurons. This suggests that inhibiting GCS could be a promising therapeutic strategy to quell neuroinflammation.

D-threo-PDMP is a widely used and specific inhibitor of GCS. By blocking the initial step in the synthesis of glucosylceramides, D-threo-PDMP offers a powerful tool to investigate the downstream consequences of reduced glycosphingolipid levels on neuroinflammatory pathways. The central hypothesis is that by preventing the formation of pro-inflammatory glycosphingolipids, D-threo-PDMP can attenuate microglial activation and the subsequent release of neurotoxic inflammatory mediators.

Section 2: Investigating the Anti-Neuroinflammatory Effects of D-threo-PDMP: In Vitro Models

The murine microglial cell line, BV-2, is a commonly used and well-characterized in vitro model to study neuroinflammation. These cells respond robustly to inflammatory stimuli such as lipopolysaccharide (LPS), an endotoxin found in the outer membrane of Gram-negative bacteria. LPS activates microglia through Toll-like receptor 4 (TLR4), triggering intracellular signaling cascades, primarily the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which lead to the transcription and release of pro-inflammatory cytokines.

Experimental Objective

To determine the efficacy of D-threo-PDMP in mitigating the LPS-induced inflammatory response in BV-2 microglial cells.

Key Experimental Workflow

The following diagram illustrates the general workflow for assessing the anti-inflammatory properties of D-threo-PDMP in vitro.

In vitro experimental workflow for D-threo-PDMP analysis.

Detailed Experimental Protocols

This protocol quantifies the protein levels of secreted pro-inflammatory cytokines in the cell culture supernatant.

Materials:

• BV-2 microglial cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• D-threo-PDMP (stock solution in DMSO)

• LPS (from E. coli O111:B4)

• 24-well tissue culture plates

• ELISA kits for mouse TNF-α, IL-1β, and IL-6

• Microplate reader

Procedure:

• Cell Seeding: Seed BV-2 cells into a 24-well plate at a density of 2 x 10^5 cells/well. Allow cells to adhere overnight.

• Pre-treatment: The following day, replace the medium with fresh, serum-free DMEM. Pre-treat the cells with varying concentrations of D-threo-PDMP (e.g., 1, 5, 10, 20 µM) or vehicle (DMSO) for 1 hour.[4]

• Stimulation: Add LPS to a final concentration of 100 ng/mL to the appropriate wells. Include a vehicle-only control group (no LPS, no D-threo-PDMP) and an LPS-only control group.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[5]

• Supernatant Collection: Carefully collect the culture supernatant from each well and centrifuge to remove any cell debris. Store at -80°C until analysis.

• ELISA: Perform the ELISA for TNF-α, IL-1β, and IL-6 according to the manufacturer's instructions.

• Data Analysis: Calculate the concentration of each cytokine based on the standard curve. Normalize the data to the LPS-only control group.

This protocol measures the mRNA levels of pro-inflammatory genes to assess the effect of D-threo-PDMP at the transcriptional level.

Materials:

• Treated cells from a 6-well plate format (seeded at 1 x 10^6 cells/well)

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for Tnf, Il1b, Il6, and a housekeeping gene (e.g., Gapdh or Actb)

• qPCR master mix

• Real-time PCR system

Procedure:

• Treatment: Follow the same treatment procedure as in Protocol 2.3.1, but use a shorter LPS incubation time (e.g., 3-6 hours) as gene expression changes precede protein secretion.[2][6]

• RNA Extraction: Lyse the cells directly in the wells and extract total RNA using a commercial kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from an equal amount of RNA from each sample.

• qPCR: Set up the qPCR reactions using the appropriate primers and master mix.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and the LPS-only control group.

This protocol assesses changes in microglial morphology, a key indicator of activation.

Materials:

• BV-2 cells cultured on glass coverslips in a 24-well plate

• 4% Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibody: Rabbit anti-Iba1

• Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor 488)

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Treatment: Treat cells on coverslips as described in Protocol 2.3.1 for 24 hours.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.[7]

• Permeabilization and Blocking: Wash with PBS, permeabilize for 10 minutes, and then block for 1 hour.

• Antibody Incubation: Incubate with the primary anti-Iba1 antibody overnight at 4°C. The next day, wash and incubate with the fluorescently labeled secondary antibody for 1-2 hours at room temperature in the dark.

• Staining and Mounting: Stain the nuclei with DAPI and mount the coverslips onto microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify microglial activation by observing the morphology. Resting microglia are typically ramified with small cell bodies and long, thin processes. Activated microglia become amoeboid with larger, rounded cell bodies and retracted processes.[8][9] This can be quantified using software like ImageJ to measure cell body area and process length.[10]

Expected Outcomes and Data Presentation

The expected outcome is that D-threo-PDMP will dose-dependently reduce the LPS-induced increase in pro-inflammatory cytokine secretion and gene expression, and attenuate the morphological changes associated with microglial activation.

Table 1: Effect of D-threo-PDMP on LPS-Induced Cytokine Secretion in BV-2 Cells

Treatment Group	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Vehicle Control	Baseline	Baseline	Baseline
LPS (100 ng/mL)	High	High	High
LPS + D-threo-PDMP (1 µM)	Reduced	Reduced	Reduced
LPS + D-threo-PDMP (5 µM)	Further Reduced	Further Reduced	Further Reduced
LPS + D-threo-PDMP (10 µM)	Significantly Reduced	Significantly Reduced	Significantly Reduced
LPS + D-threo-PDMP (20 µM)	Maximally Reduced	Maximally Reduced	Maximally Reduced

Section 3: Assessing the Impact of D-threo-PDMP on the Blood-Brain Barrier

Neuroinflammation is intimately linked with the disruption of the blood-brain barrier (BBB), a highly selective semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the CNS.[11] Inflammatory mediators released by activated microglia can increase BBB permeability, leading to the infiltration of peripheral immune cells and exacerbating neuroinflammation.

In Vitro BBB Model using Transwell System

A common in vitro model of the BBB involves culturing brain microvascular endothelial cells on a semi-permeable membrane in a Transwell insert. This creates two distinct compartments, an upper "luminal" (blood) side and a lower "abluminal" (brain) side. The integrity of the endothelial monolayer can be assessed by measuring its resistance to the passage of ions (Transendothelial Electrical Resistance, TEER) or fluorescently labeled molecules.

Experimental Objective

To determine if D-threo-PDMP can protect the integrity of an in vitro BBB model from inflammation-induced permeability.

Proposed Mechanism of Action

The following diagram illustrates the proposed signaling pathway through which D-threo-PDMP exerts its anti-neuroinflammatory effects.

Proposed mechanism of D-threo-PDMP in neuroinflammation.

Detailed Experimental Protocol

Materials:

• Human cerebral microvascular endothelial cells (hCMEC/D3) or similar

• Transwell inserts (e.g., 0.4 µm pore size for 24-well plates)

• Endothelial cell growth medium

• BV-2 microglial cells

• D-threo-PDMP

• LPS

• FITC-dextran (40 kDa)

• Fluorometer

Procedure:

• Endothelial Monolayer Formation: Seed endothelial cells onto the upper chamber of the Transwell inserts. Culture until a confluent monolayer is formed, which can be monitored by measuring TEER.

• Co-culture Setup: In a separate 24-well plate, seed BV-2 cells and allow them to adhere.

• Microglial Treatment: Treat the BV-2 cells with D-threo-PDMP (e.g., 10 µM) for 1 hour, followed by LPS (100 ng/mL) for 24 hours, as described in Protocol 2.3.1.

• Conditioned Medium Transfer: After 24 hours, collect the conditioned medium from the treated BV-2 cells.

• BBB Exposure to Inflammatory Stimuli: Transfer the Transwell inserts containing the endothelial monolayers into the wells with the conditioned medium from the BV-2 cells. Incubate for a defined period (e.g., 6-24 hours).

• Permeability Measurement: Add FITC-dextran to the upper chamber of the Transwell inserts. At various time points (e.g., 30, 60, 120 minutes), take a sample from the lower chamber.

• Data Analysis: Measure the fluorescence of the samples from the lower chamber. An increase in fluorescence indicates increased permeability of the endothelial monolayer.[12][13] Compare the permeability in wells treated with conditioned medium from LPS-stimulated microglia with and without D-threo-PDMP pre-treatment.

Section 4: Concluding Remarks and Future Directions

This guide outlines a comprehensive framework for investigating the role of D-threo-PDMP in neuroinflammation. The provided protocols offer a starting point for researchers to explore the therapeutic potential of GCS inhibition. By attenuating microglial activation and preserving BBB integrity, D-threo-PDMP and other GCS inhibitors represent a promising class of compounds for the treatment of neurological disorders with a neuroinflammatory component.

Future research should focus on validating these in vitro findings in animal models of neuroinflammation and neurodegeneration. Investigating the detailed molecular mechanisms, including the specific glycosphingolipids involved and their interaction with microglial signaling pathways, will be crucial for the clinical translation of this therapeutic strategy.

References

• ResearchGate. (n.d.). Inhibition of LPS-induced IL-1 b and TNF- a production by HDMPPA in BV2 microglia. Retrieved from [Link]

• Lee, E. J., et al. (2017). Lipopolysaccharide induces inflammatory microglial activation through CD147-mediated matrix metalloproteinase expression.
• Pei, G., et al. (2013).
• Shang, Y., et al. (2022). Lipopolysaccharide induces neuroinflammation in microglia by activating the MTOR pathway and downregulating Vps34 to inhibit autophagosome formation.
• Lokensgard, J. R., et al. (2021). Differential Cytokine-Induced Responses of Polarized Microglia. Cells, 10(11), 3095.
• Li, Y., et al. (2015). Activation of BV2 microglia by lipopolysaccharide triggers an inflammatory reaction in PC12 cell apoptosis through a toll-like receptor 4-dependent pathway. Molecular Medicine Reports, 12(2), 2957-2964.
• Chen, S. H., et al. (2017). In vitro Assays for Measuring Endothelial Permeability byTranswells and Electrical Impedance Systems. Bio-protocol, 7(9), e2273.
• Sivandzade, F., & Cucullo, L. (2021). In Vitro Blood-Brain Barrier Models for Neuroinfectious Diseases: A Narrative Review. Fluids and Barriers of the CNS, 18(1), 17.
• Wynne, A. M., et al. (2010). Regulation of Central Nervous System Inflammation by Anti- inflammatory Cytokines in Activated Microglia and Impairments in A.

• ResearchGate. (n.d.). Can someone providing me protocol of quantification for microglia activation using IHC slices?. Retrieved from [Link]

• Obermeier, B., et al. (2013). In Vitro Models of the Blood-Brain Barrier: Tools in Translational Medicine. Fluids and Barriers of the CNS, 10(1), 1.

• ResearchGate. (n.d.). Time course of MAPK activation induced by LPS in BV-2 cells. Retrieved from [Link]

• Cell Biologics Inc. (n.d.). Endothelial Transwell Permeability Assay Kit. Retrieved from [Link]

• ResearchGate. (n.d.). qPCR analysis of inflammatory cytokines. Retrieved from [Link]

• Venkatesha, S. H., et al. (2011). Tryptophan Metabolite ITE Attenuates LPS-Induced MMP-9 via NF-κB/AP-1 in Monocytes. PLOS ONE, 6(8), e23693.
• Tan, K. S., et al. (2023). Response Profiles of BV2 Microglia to IFN-γ and LPS Co-Stimulation and Priming. International Journal of Molecular Sciences, 24(19), 14781.
• Brown, J. A., et al. (2015). In vitro Models of the Blood-Brain Barrier: Tools in Translational Medicine. Fluids and Barriers of the CNS, 12(1), 1.

• ResearchGate. (n.d.). Can someone providing me protocol of quantification for microglia activation using IHC slices?. Retrieved from [Link]

• Chen, S. H., et al. (2017). In vitro Assays for Measuring Endothelial Permeability by Transwells and Electrical Impedance Systems. Bio-protocol, 7(9), e2273.
• Tamashiro, S., et al. (2014). Lipopolysaccharide treatment arrests the cell cycle of BV-2 microglial cells in G₁ phase and protects them from UV light-induced apoptosis.
• Norden, D. M., et al. (2015). Sequential Activation of Microglia and Astrocyte Cytokine Expression Precedes Increased Iba-1 or GFAP Immunoreactivity following Systemic Immune Challenge. Glia, 63(2), 300-316.
• Salmina, A. B., et al. (2018). Designing in vitro Blood-Brain Barrier Models Reproducing Alterations in Brain Aging. Frontiers in Aging Neuroscience, 10, 374.

• Role of microglia in Neuroinflammation. (2023, October 16). YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). 3D In Vitro Blood-Brain-Barrier Model for Investigating Barrier Insults. Retrieved from [Link]

• ResearchGate. (n.d.). Pro- and anti-inflammatory gene-expression profiles of isolated microglia by qPCR. Retrieved from [Link]

• He, Y., & Yao, X. (2022). Quantifying microglial morphology: an insight into function. Immunology, 166(4), 389-400.
• Lee, S. W., et al. (2023). An Improved In Vitro Blood-Brain Barrier Model for the Evaluation of Drug Permeability Using Transwell with Shear Stress. Pharmaceutics, 16(1), 43.

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• 2. Sequential Activation of Microglia and Astrocyte Cytokine Expression Precedes Increased Iba-1 or GFAP Immunoreactivity following Systemic Immune Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. LPS-Induced proNGF Synthesis and Release in the N9 and BV2 Microglial Cells: A New Pathway Underling Microglial Toxicity in Neuroinflammation | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. Activation of BV2 microglia by lipopolysaccharide triggers an inflammatory reaction in PC12 cell apoptosis through a toll-like receptor 4-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. cellbiologics.com [cellbiologics.com]

Technical Guide: d-threo-PDMP and the Modulation of Cholesterol Homeostasis

Executive Summary

d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is a potent, cell-permeable inhibitor of Glucosylceramide Synthase (GCS) . While its primary utility lies in depleting glycosphingolipids (GSLs) to study sphingolipid metabolism, its impact on cholesterol homeostasis is profound and biphasic.

For drug development professionals and researchers, d-threo-PDMP presents a mechanistic paradox :

• Therapeutic Potential (Atherosclerosis): In systemic models (e.g., ApoE-/- mice), it acts as an anti-atherogenic agent. By depleting GSLs in lipid rafts, it downregulates scavenger receptors (CD36, LOX-1) and dampens inflammatory signaling, effectively reducing foam cell formation.

• Cellular Toxicity (NPC Mimicry): At the organelle level, d-threo-PDMP can induce a Niemann-Pick Type C (NPC)-like phenotype. It alters the structure of Bis(monoacylglycero)phosphate (BMP) in late endosomes, inhibiting Lysosomal Acid Lipase (LAL) and causing cholesterol sequestration.

This guide dissects these opposing mechanisms, providing validated protocols for its use as both a therapeutic lead and a tool for inducing lysosomal stress.

Part 1: Molecular Profile & Specificity

Chemical Identity

d-threo-PDMP is a ceramide analogue. Its structural specificity is critical; the d-threo isomer is the active inhibitor of GCS, whereas the l-threo isomer is often inactive against GCS but may exhibit off-target effects on other lipid enzymes or act as a negative control.

Feature	Specification
IUPAC Name	(1R,2R)-1-phenyl-2-decanoylamino-3-morpholino-1-propanol
Primary Target	Glucosylceramide Synthase (UDP-glucose:ceramide glucosyltransferase)
IC50 (GCS)	~5–10 µM (Cell-type dependent)
Key Metabolite	1-phenyl-2-decanoylamino-3-morpholino-1-propanone (via oxidation)
Solubility	DMSO (>25 mg/mL), Ethanol (>50 mg/mL), Water (Poor)

The Lipid Raft Hypothesis

The core mechanism linking d-threo-PDMP to cholesterol is the Lipid Raft/GSL-Cholesterol Axis . GSLs (Glucosylceramide, Gangliosides) and cholesterol co-assemble to form detergent-resistant membranes (lipid rafts).

• Action: d-threo-PDMP inhibits GCS

  Depletes GSLs.

• Consequence: Raft disassembly

  Displacement of raft-associated proteins (e.g., CD36, Insulin Receptor) Altered signaling and cholesterol flux.

Part 2: The Therapeutic Axis (Atherosclerosis)

In the context of atherosclerosis, d-threo-PDMP functions as a "Raft Disruptor." By depleting the GSL shell that stabilizes signaling complexes, it prevents macrophages from engulfing oxidized LDL (ox-LDL) and transforming into foam cells.

Mechanism of Action: Anti-Atherogenesis

Research in ApoE-/- mice demonstrates that d-threo-PDMP treatment yields smaller, more stable plaques. This is driven by three downstream events:

• Receptor Downregulation: The scavenger receptors CD36 and LOX-1 require intact lipid rafts for surface expression and function. GSL depletion internalizes or degrades these receptors, blocking lipid uptake.

• Efflux Promotion: While complex, GSL depletion often relieves the inhibition on ABCA1 (ATP-binding cassette transporter A1), facilitating cholesterol efflux to ApoA-I.

• Anti-Inflammation: Disruption of rafts prevents the dimerization of TLR4 and recruitment of MyD88, reducing MCP-1 and CCR2 expression.

Pathway Visualization (Therapeutic)

Caption: d-threo-PDMP disrupts lipid rafts via GCS inhibition, downregulating scavenger receptors and preventing foam cell formation.

Part 3: The Mechanistic Paradox (NPC Mimicry)

While beneficial systemically for atherosclerosis, d-threo-PDMP can cause cholesterol accumulation within lysosomes in specific cell culture conditions (e.g., fibroblasts). This is an "off-target" or secondary effect that researchers must control for.

The BMP-LAL Axis

• The Trigger: d-threo-PDMP alters the synthesis or structural integrity of Bis(monoacylglycero)phosphate (BMP) (also known as LBPA), a unique phospholipid restricted to the inner membrane of late endosomes.[1]

• The Enzyme: Lysosomal Acid Lipase (LAL) requires BMP as a cofactor/docking site to hydrolyze cholesteryl esters.

• The Outcome: When BMP is perturbed by PDMP, LAL activity drops. LDL-derived cholesteryl esters are not hydrolyzed, and free cholesterol is not released, mimicking the Niemann-Pick Type C (NPC) phenotype.

Pathway Visualization (Cellular Toxicity)

Caption: d-threo-PDMP can inhibit LAL via BMP alteration, causing secondary lysosomal cholesterol accumulation.

Part 4: Experimental Protocols

Solubility and Handling

d-threo-PDMP is hydrophobic. Improper solubilization leads to precipitation and inconsistent IC50 values.

• Stock Solution: Dissolve 25 mg in 0.5 mL of warm DMSO (50 mg/mL). Vortex vigorously.

• Storage: Aliquot and store at -20°C. Stable for >6 months.

• Working Solution: Dilute 1:1000 into pre-warmed media (37°C) while vortexing the media.

  • Critical Step: Do not add the stock directly to cold media; it will precipitate.

In Vitro GSL Depletion Protocol (Macrophages/Fibroblasts)

Use this protocol to study cholesterol efflux or receptor downregulation.

• Seeding: Plate cells (e.g., THP-1, RAW 264.7) at

  cells/mL.

• Differentiation (if applicable): Differentiate monocytes with PMA (100 nM) for 24h.

• Treatment:

  • Remove media. Wash with PBS.

  • Add fresh media containing 10–20 µM d-threo-PDMP .

  • Control: Use l-threo-PDMP (same concentration) or Vehicle (DMSO <0.1%).

• Incubation: Incubate for 48 hours . (GSL turnover is slow; <24h is insufficient for significant raft depletion).

• Assay: Proceed to Lipid Extraction (Bligh & Dyer) or Cholesterol Efflux Assay (using ApoA-I acceptor).

In Vivo Atherosclerosis Model (Mouse)

Based on Clinical Science (2020) protocols.

• Model: ApoE-/- mice on High Fat Diet (HFD).[2]

• Dosage: 20–40 mg/kg body weight.

• Administration: Intraperitoneal (i.p.) injection or oral gavage (requires specific vehicle, e.g., 0.5% methylcellulose).

• Duration: Daily treatment for 12 weeks.

• Endpoint Analysis: Oil Red O staining of aortic sinus; Flow cytometry for macrophage markers (CD68, CCR2).

Data Synthesis: Expected Outcomes

Parameter	d-threo-PDMP Treatment	l-threo-PDMP (Control)	Mechanism
Glucosylceramide	Decrease (↓↓)	No Change	GCS Inhibition
Ceramide	Increase (↑)	No Change	Substrate Accumulation
CD36 Expression	Decrease (↓)	No Change	Raft Disruption
Cholesterol Efflux	Increase (↑)	No Change	ABCA1 Stabilization
Lysosomal Cholesterol	Increase (↑) (Context dependent)	No Change	LAL Inhibition (Off-target)

References

• Mechanism of Action & Atherosclerosis

  • Myriocin and d-PDMP ameliorate atherosclerosis in ApoE-/- mice via reducing lipid uptake and vascular inflammation.[2] (2020).[2][3][4][5] Clinical Science.

• Lysosomal Cholesterol & NPC Mimicry

  • D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains.[1] (Biochemistry).[3][5][6]

• GSL Inhibition & Autophagy

  • Inhibition of glucosylceramide synthase stimulates autophagy flux in neurons. (Journal of Neurochemistry).

• General Pharmacology

  • Cayman Chemical Product Inform

Sources

• 1. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Myriocin and d-PDMP ameliorate atherosclerosis in ApoE-/- mice via reducing lipid uptake and vascular inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Treatment trials in Niemann-Pick type C disease - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Niemann-Pick disease type C - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Preliminary In Vitro Studies of D-threo-PDMP in Cancer Cell Lines

Abstract

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a pivotal synthetic inhibitor of glucosylceramide synthase (GCS), the gatekeeper enzyme for the synthesis of most glycosphingolipids (GSLs). In the context of oncology, GCS is frequently overexpressed in multidrug-resistant cancers, where it actively reduces levels of the pro-apoptotic lipid, ceramide, by converting it to glucosylceramide. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct preliminary in vitro evaluations of D-threo-PDMP in cancer cell lines. We will explore the core mechanism of action, detailing how PDMP-mediated GCS inhibition shifts the cellular rheostat towards ceramide accumulation and GSL depletion, thereby promoting apoptotic cell death. This document furnishes detailed, field-proven protocols for foundational experiments, including cell viability assays (MTT) and apoptosis quantification (Annexin V/PI staining), supplemented with expert insights into experimental design and data interpretation. The objective is to equip researchers with the necessary technical knowledge to rigorously assess the anti-neoplastic potential of D-threo-PDMP.

The Central Role of Glycosphingolipid Metabolism in Cancer

Glycosphingolipids (GSLs): Key Modulators of Cancer Pathophysiology

Glycosphingolipids are integral components of the cell membrane that play critical roles in various cellular functions, including adhesion, proliferation, and signal transduction.[1] In oncology, the GSL landscape of a cell is often dramatically altered.[1] Aberrant expression of specific GSLs is strongly linked to tumor initiation, progression, and malignant transformation.[1] These molecules are not passive structural components; they actively participate in pathways that drive cancer hallmarks. For instance, certain GSLs are associated with enhanced cell proliferation, invasion, and the acquisition of drug resistance.[2][3] This makes the enzymes governing GSL synthesis compelling targets for therapeutic intervention.[4]

The Ceramide-GSL Rheostat: A Critical Balance for Cell Fate

At the heart of sphingolipid metabolism lies a critical balance between ceramide and its downstream glycosylated products, a concept often termed the "ceramide/S1P biostat" or rheostat.[5] Ceramide is a potent, bioactive lipid that acts as a tumor suppressor by regulating anti-proliferative responses such as apoptosis, cell cycle arrest, and autophagy.[5][6][7] Many conventional chemotherapeutic agents exert their cytotoxic effects in part by inducing the accumulation of endogenous ceramide.[6][8]

Conversely, cancer cells often develop mechanisms to evade ceramide-induced death. A primary escape route is the rapid conversion of ceramide to glucosylceramide (GlcCer) by the enzyme glucosylceramide synthase (GCS).[6][7] This conversion not only depletes the pro-apoptotic ceramide pool but also generates GlcCer, the precursor for a vast array of complex GSLs that can promote pro-survival signaling and contribute to a multidrug-resistant phenotype.[6][9][10][11]

D-threo-PDMP: A Specific Inhibitor of Glucosylceramide Synthase (GCS)

D-threo-PDMP is a well-characterized, cell-permeable inhibitor of GCS (also known as UGCG, UDP-glucose ceramide glucosyltransferase).[12][13][14] By blocking this enzyme, D-threo-PDMP provides a powerful tool to pharmacologically manipulate the ceramide-GSL rheostat. Its application in cancer cell lines is based on a clear and compelling rationale: inhibiting GCS should lead to the accumulation of cytotoxic ceramide and a concurrent decrease in pro-survival GSLs, thereby sensitizing cancer cells to apoptosis.[7][12]

Core Mechanism of Action: Re-sensitizing Cells to Apoptosis

The primary anti-cancer effect of D-threo-PDMP is attributed to its direct inhibition of GCS, which catalyzes the transfer of glucose from UDP-glucose to ceramide.[7] This blockade initiates a cascade of cellular events that culminate in programmed cell death.

• Ceramide Accumulation: By preventing its glycosylation, PDMP treatment leads to a significant increase in intracellular ceramide levels.[8][12] This buildup of ceramide is a key initiating signal for the intrinsic apoptotic pathway.

• GSL Depletion: Inhibition of GCS starves the cell of the foundational building block, GlcCer, leading to a decrease in the synthesis of downstream complex GSLs like lactosylceramide and various gangliosides.[13] This reduction can impair signaling pathways involved in cell growth and survival.

• Induction of Apoptosis: The elevated ceramide levels trigger downstream apoptotic signaling, leading to the activation of the caspase cascade, a family of proteases that execute the final stages of programmed cell death.[12][14][15] This makes PDMP a pro-apoptotic agent, particularly in cancer cells that rely on GCS overexpression for survival.[12] Furthermore, some studies suggest that treatments elevating ceramide levels can also potentiate autophagy.[16]

Below is a diagram illustrating the core mechanism of D-threo-PDMP action.

Caption: Mechanism of D-threo-PDMP-induced apoptosis.

Experimental Design for In Vitro Assessment

A logical and systematic approach is crucial for the preliminary evaluation of D-threo-PDMP. The workflow should begin with broad assessments of cytotoxicity and progressively move towards more specific mechanistic assays.

Rationale for Cell Line Selection

The choice of cancer cell lines is a critical first step. Consideration should be given to:

• GCS Expression Levels: Cell lines with high endogenous GCS expression may be more sensitive to PDMP. This information can often be found in public databases (e.g., Cancer Cell Line Encyclopedia) or determined experimentally via qPCR or Western blot.

• Cancer Type Relevance: Select cell lines from cancer types where GSLs or drug resistance are known to play a significant role, such as breast cancer, colon cancer, or leukemia.[11]

• Drug Resistance Profile: Comparing a drug-sensitive parental cell line with its drug-resistant derivative can be a powerful model to test if PDMP can re-sensitize cells to conventional chemotherapy.[9]

Establishing the Optimal Working Concentration

Before conducting mechanistic studies, it is essential to determine the cytotoxic concentration range of D-threo-PDMP for each selected cell line. This is achieved by performing a dose-response experiment and calculating the IC50 (the concentration that inhibits 50% of cell viability). This value guides the concentrations used in subsequent experiments.

The general workflow for these preliminary studies is depicted below.

Caption: General experimental workflow for evaluating D-threo-PDMP.

Core Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the essential preliminary assays.

Protocol 1: Cell Culture and D-threo-PDMP Treatment

Principle: This protocol establishes the foundational step of culturing cells and exposing them to the compound of interest. Consistency in cell handling and drug preparation is paramount for reproducible results.

Methodology:

• Cell Maintenance: Culture the selected cancer cell lines according to the supplier's recommendations (e.g., ATCC) regarding growth medium, serum concentration, and incubation conditions (typically 37°C, 5% CO₂).

• Stock Solution Preparation: Prepare a high-concentration stock solution of D-threo-PDMP (e.g., 10-20 mM) in a sterile solvent such as DMSO. Aliquot and store at -20°C or -80°C, protected from light.

  • Expertise & Experience: Using a high-concentration stock minimizes the volume of solvent added to the cell culture medium, ensuring the final DMSO concentration is non-toxic (typically ≤ 0.5%). Always include a "vehicle control" (cells treated with the same amount of DMSO as the highest drug concentration) in all experiments to validate that the solvent itself is not affecting cell viability.

• Cell Seeding: The day before treatment, seed the cells into the appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for apoptosis assays) at a density that will ensure they are in the exponential growth phase (e.g., 60-70% confluency) at the time of treatment.

• Drug Treatment: On the day of the experiment, prepare serial dilutions of D-threo-PDMP from the stock solution in fresh culture medium. Remove the old medium from the cells and replace it with the medium containing the desired final concentrations of PDMP or the vehicle control.

• Incubation: Return the plates to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours).

Protocol 2: Assessment of Cell Viability (MTT Assay)

Principle: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[17] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to an insoluble purple formazan product.[18][19] The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Treatment: Seed and treat cells with a range of D-threo-PDMP concentrations (e.g., 0, 1, 5, 10, 25, 50, 100 µM) in a 96-well plate as described in Protocol 4.1. Incubate for the desired duration (e.g., 48 hours).

• MTT Addition: Following the treatment period, add 10 µL of a 5 mg/mL MTT stock solution (in sterile PBS) to each well.[19]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.[20]

• Solubilization: Carefully aspirate the medium from each well without disturbing the cells or formazan crystals. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the crystals.[17][19]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15-30 minutes to ensure complete dissolution.[19] Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.[17]

Protocol 3: Quantification of Apoptosis (Annexin V/PI Staining)

Principle: This flow cytometry-based assay provides a robust method for distinguishing between healthy, early apoptotic, and late apoptotic/necrotic cells.[21] In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[22] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and will bind to these exposed PS residues.[22][23] Propidium Iodide (PI) is a fluorescent DNA intercalating agent that is excluded by cells with an intact membrane.[23] Therefore:

• Annexin V- / PI-: Healthy, viable cells.

• Annexin V+ / PI-: Early apoptotic cells.[24]

• Annexin V+ / PI+: Late apoptotic or necrotic cells.[24]

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with selected concentrations of D-threo-PDMP (e.g., IC50 and 2x IC50) and a vehicle control for a specified time (e.g., 24 hours).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle cell scraper or trypsin-EDTA. Centrifuge the cell suspension to pellet the cells.

• Washing: Wash the cell pellet once with cold 1X PBS.[24]

• Resuspension: Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[24]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI solution.[24]

• Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[24]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[24]

Data Interpretation and Presentation

Analyzing Cell Viability Data and Calculating IC50

Cell viability data from the MTT assay should be expressed as a percentage of the vehicle control. The IC50 value can be calculated by plotting the percentage of cell viability against the log of the drug concentration and fitting the data to a non-linear regression curve (sigmoidal dose-response).

Example Data Table:

D-threo-PDMP (µM)	Mean Absorbance (570 nm)	% Viability (Relative to Control)
0 (Vehicle)	1.250	100%
5	1.125	90%
10	0.950	76%
20	0.638	51%
40	0.313	25%
80	0.150	12%

Resulting IC50 from this hypothetical data would be approximately 20 µM.

Interpreting Flow Cytometry Apoptosis Data

The flow cytometer will generate quadrant plots. The percentage of cells in each quadrant corresponds to the different cell populations. A significant increase in the Annexin V+/PI- (early apoptotic) and Annexin V+/PI+ (late apoptotic) populations in PDMP-treated cells compared to the vehicle control indicates the induction of apoptosis.

Example Data Table:

Treatment	% Viable (Q3: AnnV-/PI-)	% Early Apoptotic (Q4: AnnV+/PI-)	% Late Apoptotic/Necrotic (Q2: AnnV+/PI+)
Vehicle Control	94.5%	2.5%	2.0%
PDMP (20 µM)	65.2%	22.3%	10.5%
PDMP (40 µM)	38.1%	35.8%	22.1%

Conclusion and Future Directions

The preliminary studies outlined in this guide form the cornerstone for evaluating the anti-cancer potential of D-threo-PDMP. Successful execution of these experiments will establish its dose-dependent cytotoxicity and confirm its ability to induce apoptosis in selected cancer cell lines.

Positive and compelling results from this initial phase should prompt further investigation into the deeper molecular mechanisms. Logical next steps include:

• Caspase Activation Assays: To confirm the involvement of the caspase cascade, measure the activity of key executioner caspases like caspase-3 and caspase-7.

• Lipidomic Analysis: Directly measure the intracellular accumulation of ceramide and depletion of GSLs using techniques like mass spectrometry to mechanistically link GCS inhibition to the observed phenotype.[8]

• Combination Studies: Investigate whether D-threo-PDMP can synergize with and overcome resistance to standard-of-care chemotherapeutic agents.[12]

• In Vivo Studies: Progress to pre-clinical animal models to assess the efficacy, safety, and pharmacokinetics of D-threo-PDMP in a whole-organism context.

By systematically applying the principles and protocols within this guide, researchers can generate the high-quality, validated data necessary to advance our understanding of GCS inhibition as a viable strategy in cancer therapy.

References

• D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. PubMed. Available at: [Link]

• The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. National Center for Biotechnology Information. Available at: [Link]

• Deciphering the Importance of Glycosphingolipids on Cellular and Molecular Mechanisms Associated with Epithelial-to-Mesenchymal Transition in Cancer. National Center for Biotechnology Information. Available at: [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Center for Biotechnology Information. Available at: [Link]

• Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. PubMed. Available at: [Link]

• Glucosylceramide Synthase, a Key Enzyme in Sphingolipid Metabolism, Regulates Expression of Genes Accounting for Cancer Drug Resistance. MDPI. Available at: [Link]

• Updates on functions of ceramide in chemotherapy-induced cell death and in multidrug resistance. PubMed. Available at: [Link]

• Cell Viability Assays. National Center for Biotechnology Information. Available at: [Link]

• Ceramide levels in HL-60 wt and HL-60/DNR cells and the impact of SACLAC, D-threo-PDMP, and the combination regimen on sphingolipid composition. ResearchGate. Available at: [Link]

• Biological Roles of Aberrantly Expressed Glycosphingolipids and Related Enzymes in Human Cancer Development and Progression. National Center for Biotechnology Information. Available at: [Link]

• Drug Resistance: The Role of Sphingolipid Metabolism. MDPI. Available at: [Link]

• Glucosylceramide Synthase Inhibitors Induce Ceramide Accumulation and Sensitize H3K27 Mutant Diffuse Midline Glioma to Irradiation. PubMed. Available at: [Link]

• Investigation of glucocorticoid-induced apoptotic pathway : processing of caspase-6 but not caspase-3. SciSpace. Available at: [Link]

• Suppression of Glucosylceramide Synthase Reverses Drug Resistance in Cancer Cells Harbor Homozygous p53 Mutants. bioRxiv. Available at: [Link]

• Synthesis, function, and therapeutic potential of glycosphingolipids. National Center for Biotechnology Information. Available at: [Link]

• MTT (Assay protocol). protocols.io. Available at: [Link]

• Constitutively Active Death Receptor Induces Apoptosis in Mammalian Cells. JoVE. Available at: [Link]

• The Role of Sphingolipid Metabolism in Cancer Drug Resistance. Frontiers. Available at: [Link]

• The Role of Ceramide and Sphingolipid Metabolism in Cancer Therapeutics. National Center for Biotechnology Information. Available at: [Link]

• Induction of DR5-Dependent Apoptosis by PGA 2 through ATF4-CHOP Pathway. MDPI. Available at: [Link]

• Pharmacology - CANCER DRUGS – CELL CYCLE INHIBITORS (MADE EASY). YouTube. Available at: [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. Available at: [Link]

• Standart Operating Procedure Apoptosis assay with Annexin V - PI. Available at: [Link]

• Inhibition of Glucosylceramide Synthase Sensitizes Head and Neck Cancer to Cisplatin. American Association for Cancer Research. Available at: [Link]

• Apoptosis Induction Phase. Bio-Rad. Available at: [Link]

• Anticancer drugs mechanism of action. YouTube. Available at: [Link]

• Ceramides and Ceramide Synthases in Cancer: Focus on Apoptosis and Autophagy. Preprints.org. Available at: [Link]

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• 4. Glucosylceramide Synthase Inhibitors Induce Ceramide Accumulation and Sensitize H3K27 Mutant Diffuse Midline Glioma to Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Ceramide and Sphingolipid Metabolism in Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Optimized Protocol for d-threo-PDMP in Cell Culture

Subtitle: Precision Inhibition of Glucosylceramide Synthase for Glycosphingolipid Depletion Studies

Abstract

This application note provides a rigorous, field-validated protocol for the use of d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol), a potent and specific inhibitor of UDP-glucose:ceramide glucosyltransferase (UGCG). Designed for researchers investigating sphingolipid metabolism, lysosomal storage disorders, and lipid raft dynamics, this guide moves beyond basic dosing instructions. It addresses critical solubility challenges, off-target lysosomal effects, and the necessity of stereoisomer controls to ensure data integrity.

Introduction & Mechanism of Action

The Biological Imperative

Glycosphingolipids (GSLs) are essential components of the plasma membrane, clustering in lipid rafts to modulate signal transduction, cell adhesion, and protein sorting. The rate-limiting step in GSL biosynthesis is the transfer of glucose to ceramide, catalyzed by Glucosylceramide Synthase (GCS/UGCG) on the cytosolic face of the Golgi apparatus.

Mechanism of d-threo-PDMP

d-threo-PDMP acts as a structural analogue of the transition state formed between ceramide and UDP-glucose. By competitively inhibiting UGCG, it blocks the formation of Glucosylceramide (GlcCer), effectively shutting down the synthesis of downstream complex GSLs (Lactosylceramide, Gangliosides like GM3, GD3).

Critical Scientific Insight: While d-threo-PDMP is a potent GCS inhibitor, prolonged exposure leads to an accumulation of its substrate, Ceramide .[1] Since ceramide is a bioactive lipid that induces apoptosis and autophagy, distinguishing between GSL depletion effects and ceramide toxicity is paramount. Furthermore, high concentrations (>20 µM) may induce off-target lysosomal swelling independent of GCS inhibition.

Figure 1: d-threo-PDMP targets the rate-limiting step of glycosphingolipid biosynthesis, preventing the conversion of Ceramide to Glucosylceramide.

Reagent Preparation & Handling

Challenge: d-threo-PDMP is hydrophobic and sparingly soluble in aqueous buffers. Improper solubilization leads to micro-precipitation, causing inconsistent dosing and "hotspots" of toxicity in the culture dish.[2]

Solubility Data

Solvent	Solubility (mg/mL)	Notes
Ethanol (Abs.)	~50 mg/mL	Recommended for primary stock.
DMSO	~30 mg/mL	Viable alternative; watch DMSO tolerance of sensitive cells.
PBS/Water	< 0.1 mg/mL	Do NOT dissolve directly in aqueous buffer.[3]

Protocol: Preparation of 10 mM Stock Solution

Target: Prepare 1 mL of 10 mM Stock. MW of d-threo-PDMP HCl: ~427.02 g/mol (Verify specific batch MW).

• Weighing: Weigh 4.27 mg of d-threo-PDMP HCl.

• Primary Solubilization: Dissolve fully in 1 mL of sterile 100% Ethanol (or DMSO). Vortex vigorously until the solution is crystal-clear.

  • Why Ethanol? Ethanol is often less cytotoxic than DMSO for certain neuronal lines and evaporates/metabolizes differently, but DMSO is standard for general cancer lines.

• Storage: Aliquot into light-protective amber vials (e.g., 50 µL aliquots). Store at -20°C . Stable for 3-6 months. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Cell Culture Treatment

Phase 1: Dose-Finding & Toxicity Screen (Mandatory)

Before running functional assays, you must determine the window between effective GSL depletion and overt cytotoxicity.

• Seeding: Seed cells (e.g., HeLa, HEK293, SH-SY5Y) in 96-well plates to reach 60-70% confluency.

• Preparation of Working Solutions:

  • Dilute the 10 mM stock into pre-warmed culture media (containing serum).

  • Stepwise Dilution: Do not drop 1 µL stock directly into 10 mL media. Dilute 1:10 in media first, vortex, then dilute to final volume to prevent precipitation.

  • Concentration Range: 0, 1, 5, 10, 20, 50 µM.

• Controls:

  • Vehicle Control: Media + equivalent % Ethanol/DMSO (must be <0.5%).

  • Negative Control (Isomer): L-threo-PDMP . This stereoisomer does not inhibit UGCG but controls for non-specific lipophilic effects.

• Incubation: 24, 48, and 72 hours.

• Readout: Assess viability (MTT/CCK-8) and morphology.

  • Stop Rule: If >20% cell death occurs, reduce concentration. The goal is metabolic modulation, not killing.

Phase 2: Functional Depletion Workflow

Optimal Working Concentration: Typically 10–20 µM . Duration: GSL turnover is slow. Significant depletion of surface gangliosides (like GM1/GM3) often requires 48–96 hours (2-3 cell doubling times).

Figure 2: Multi-day treatment workflow ensures sustained inhibition during membrane turnover.

Step-by-Step Treatment:

• Day 0: Aspirate old media. Add fresh media containing 10 µM d-threo-PDMP .

• Day 2: GSLs are stable; depletion takes time. Aspirate media and replace with fresh media + 10 µM d-threo-PDMP .

  • Why? PDMP can be metabolized or degraded. Replenishment ensures constant suppression of UGCG.

• Day 4: Harvest cells for analysis.

Downstream Analysis & Validation

You must prove the drug worked. Do not assume inhibition based on phenotype alone.

Method	Target	Protocol Note
HPTLC (High-Performance Thin Layer Chromatography)	GlcCer vs. Ceramide	Extract lipids (Bligh & Dyer). Run on Silica gel 60 plates. Solvent: Chloroform/Methanol/Water (65:25:4). Expect: Disappearance of GlcCer band; increase in Ceramide band.
Flow Cytometry / Immunofluorescence	Surface GM3 / GM1	Use Cholera Toxin B (binds GM1) or anti-GM3 antibodies. Expect: Shift in fluorescence intensity (reduction) compared to L-threo control.
HPLC / LC-MS	Sphingolipidome	The "Gold Standard". Quantifies specific chain lengths (C16, C24) of ceramides and hexosylceramides.

Troubleshooting & Optimization

Issue 1: Massive Cell Death after 24 hours.

• Cause: Ceramide accumulation triggering apoptosis or solvent toxicity.

• Solution: Lower dose to 5 µM. Co-treat with Z-VAD-FMK (pan-caspase inhibitor) if apoptosis confounds the study of GSL depletion. Check Ethanol/DMSO final concentration.

Issue 2: No Phenotypic Change.

• Cause: Slow GSL turnover.

• Solution: Extend treatment to 5-7 days. Passaging cells in the presence of the inhibitor accelerates depletion as parental GSLs are diluted into daughter cells.

Issue 3: Lysosomal Vacuolation (Foamy Cells).

• Cause: Off-target effect. PDMP can impair lysosomal acidification or lipid sorting independent of GCS.[4]

• Solution: Use the L-threo-PDMP control.[5] If L-threo causes vacuolation but no GSL depletion, the phenotype is an artifact, not a result of GSL loss.

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research, 28(5), 565–571.

• Shayman, J. A., et al. (2000). Inhibitors of Glucosylceramide Synthase. Methods in Enzymology, 311, 373-387.

• Abe, A., et al. (1995). Structural and stereochemical studies of potent inhibitors of glucosylceramide synthase and tumor cell growth. Journal of Lipid Research, 36(3), 611-621.

• Chatterjee, S., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. Cells, 10(7), 1636.

• MedChemExpress. d-threo-PDMP Product Information and Biological Activity.[6][7][8]

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• 4. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preparation of D-threo-PDMP for In Vivo Studies: A Detailed Methodological Guide

An Application Guide for Researchers

Abstract

This application note provides a comprehensive guide for the preparation and formulation of D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) for in vivo research applications. D-threo-PDMP is a potent and specific inhibitor of glucosylceramide synthase (GCS), a critical enzyme in the biosynthesis of most glycosphingolipids (GSLs).[1][2][3] Due to its lipophilic nature and poor aqueous solubility, appropriate formulation is paramount for achieving reliable and reproducible results in animal models. This guide details the physicochemical properties of D-threo-PDMP, provides validated, step-by-step protocols for preparing dosing solutions for various administration routes, and outlines essential quality control and handling procedures. The causality behind experimental choices is explained to empower researchers to make informed decisions for their specific study designs.

Introduction: The Scientific Rationale for D-threo-PDMP in Research

D-threo-PDMP is a ceramide analog that competitively inhibits UDP-glucose:N-acylsphingosine glucosyltransferase (glucosylceramide synthase or GCS).[3] This enzyme catalyzes the first committed step in the synthesis of glucosylceramide (GlcCer), the precursor for the vast majority of complex GSLs, including gangliosides, globosides, and lacto-series GSLs.[3][4] The inhibitory action is stereospecific; only the D-threo-(1R,2R) isomer effectively inhibits GCS, making it a precise tool for studying the multifaceted roles of GSLs in cellular processes.[3]

By depleting cellular GSLs, D-threo-PDMP has been extensively used to investigate their functions in cell adhesion, signal transduction, neurite growth, and the pathophysiology of diseases like cancer and lysosomal storage disorders.[1][2][3] However, its utility in in vivo models is critically dependent on a formulation that ensures its solubility, stability, and bioavailability. This document serves as a practical guide to navigate these formulation challenges.

Mechanism of Action: GCS Inhibition

The primary mechanism of D-threo-PDMP involves blocking the synthesis of GlcCer from ceramide and UDP-glucose. This leads to an accumulation of the substrate, ceramide, and a downstream depletion of all GlcCer-derived GSLs.[5] It is important to note that some cellular effects of D-threo-PDMP may also be linked to ceramide accumulation or other off-target effects, such as altering cholesterol homeostasis.[5][6]

Caption: D-threo-PDMP signaling pathway.

Physicochemical & Handling Properties

A thorough understanding of the compound's properties is the foundation of successful formulation. D-threo-PDMP is a white to off-white solid.[1] Its hydrochloride salt form is also commonly used.

Table 1: Physicochemical Properties of D-threo-PDMP

Property	Value	Source
Molecular Formula	C₂₃H₃₈N₂O₃ (Free Base) C₂₃H₃₉ClN₂O₃ (HCl Salt)
Molecular Weight	390.56 g/mol (Free Base) 427.02 g/mol (HCl Salt)	[1][7]
Appearance	White to off-white solid	[1]
Purity	Typically >98% (HPLC)

| Solubility | Soluble in DMSO, Ethanol, Methanol, Chloroform. Poorly soluble in water. |[8] |

Storage and Stability

Proper storage is crucial to maintain the integrity of D-threo-PDMP.

• Solid Compound: Store under desiccating conditions at -20°C for long-term stability (up to 12 months).

• Stock Solutions: Concentrated stock solutions in organic solvents like DMSO or ethanol should be stored in tightly sealed vials to prevent moisture absorption and evaporation.[9] Recommended storage is at -20°C for up to 1 month or -80°C for up to 6 months.[1][2] Always bring solutions to room temperature before opening to minimize condensation.

• Working Solutions: It is imperative to prepare fresh working solutions for animal dosing on the same day of use .[2] Aqueous-based formulations are prone to precipitation over time.

Formulation Strategy: From Powder to Injectable Solution

The primary challenge in preparing D-threo-PDMP for in vivo use is its hydrophobicity. The goal is to create a stable, homogenous, and biocompatible solution or suspension suitable for the chosen administration route. The following protocols utilize common, well-characterized excipients to achieve this.

General Workflow for Preparation

A systematic approach ensures consistency and minimizes errors. This workflow should be performed using aseptic techniques, especially for parenteral (injectable) formulations.

Caption: Standard experimental workflow for D-threo-PDMP formulation.

Essential Self-Validating System: The Vehicle Control Group

For any in vivo study, a vehicle control group is non-negotiable. This group receives the exact same formulation, prepared in the same manner, but without the active compound (D-threo-PDMP). This is the only way to definitively attribute observed effects to the compound itself, rather than the solvents or excipients, which can have their own biological effects.[10]

Detailed Formulation Protocols

The choice of vehicle depends on the intended route of administration. Below are validated protocols for intraperitoneal and oral gavage administration.

Protocol 1: Formulation for Intraperitoneal (IP) Injection

IP injection is a common route for systemic delivery in rodents.[11] The goal is a clear, sterile solution that minimizes irritation. A typical dosage for D-threo-PDMP hydrochloride has been reported at 40 mg/kg.[1]

Table 2: Summary of Validated IP Injection Vehicles

Vehicle Composition	Max Solubility Achieved	Notes	Source
A: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL	Multi-component system for robust solubilization.	[2]
B: 10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL	Cyclodextrin-based, good for compounds that are difficult to solubilize.	[2]

| C: 10% EtOH, 40% PEG300, 5% Tween-80, 45% Saline | ≥ 1.25 mg/mL | Alternative to DMSO for initial solubilization (for HCl salt). |[1] |

Step-by-Step Methodology (Vehicle A):

• Objective: To prepare a 1 mL working solution at a concentration of 5 mg/mL.

• Prepare Stock Solution: Dissolve 50 mg of D-threo-PDMP (free base) in 1 mL of 100% DMSO. This creates a 50 mg/mL stock.

• Stepwise Formulation: In a sterile microfuge tube, add the components in the following order, vortexing gently after each addition to ensure homogeneity.

  • Add 100 µL of the 50 mg/mL D-threo-PDMP stock solution.

  • Add 400 µL of PEG300. Mix until the solution is clear.

  • Add 50 µL of Tween-80. Mix until the solution is clear.

  • Add 450 µL of sterile saline (0.9% NaCl). Mix thoroughly.

• Quality Control: Visually inspect the final solution. It must be a clear, single-phase liquid. If any precipitation or cloudiness is observed, gentle warming (to 37°C) or brief sonication can be used to aid dissolution.[2] Allow the solution to return to room temperature before injection.

• Administration: Administer the calculated volume to the animal based on its body weight. For IP injections in rodents, the injection site is typically the lower right abdominal quadrant to avoid the cecum and bladder.[11]

Causality Note: This multi-component system is effective because each excipient serves a specific purpose. DMSO is a powerful organic solvent for initial dissolution. PEG300 acts as a biocompatible co-solvent. Tween-80 is a non-ionic surfactant that prevents precipitation when the aqueous saline is added. Saline provides isotonicity for physiological compatibility.

Protocol 2: Formulation for Oral Gavage

For oral administration, an oil-based vehicle can improve the absorption of lipophilic compounds.

Step-by-Step Methodology (DMSO/Corn Oil):

• Objective: To prepare a 1 mL working solution at a concentration of 5 mg/mL.

• Prepare Stock Solution: Dissolve 50 mg of D-threo-PDMP (free base) in 1 mL of 100% DMSO to create a 50 mg/mL stock.

• Formulation: In a sterile microfuge tube:

  • Add 100 µL of the 50 mg/mL D-threo-PDMP stock solution.

  • Add 900 µL of sterile corn oil.

  • Vortex thoroughly until a uniform, clear solution is achieved.

• Administration: Use a proper oral gavage needle to administer the calculated volume directly into the stomach.[12][13]

Causality Note: Corn oil serves as a lipid carrier. For compounds with high lipophilicity (high LogP), dissolution in an oil-based vehicle can facilitate absorption through the lymphatic system, bypassing first-pass metabolism in the liver. Note that for continuous dosing periods exceeding half a month, this protocol should be chosen carefully due to the high lipid load.[2]

References

• Al-Bari, M. A. A., & Mamun, M. A. (2024). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. PMC. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). General Considerations for Animal Studies Intended to Evaluate Medical Devices. FDA. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2024). Prescription Drug Monitoring Programs (PDMPs). CDC. Retrieved from [Link]

• Inokuchi, J. (2021). Inhibitors of glucosylceramide synthase. Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• Martin, B., et al. (2016). Utilizing an Orally Dissolving Strip for Pharmacological and Toxicological Studies: A Simple and Humane Alternative to Oral Gavage for Animals. Journal of Visualized Experiments. Retrieved from [Link]

• Ferreira, A., et al. (2017). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. Retrieved from [Link]

• Van der Verren, S. E., et al. (2014). Synthesis and biological evaluation of novel PDMP analogues. ResearchGate. Retrieved from [Link]

• ResearchGate. (2024). Which vehicle to use for IP (Intraperitoneal Injection) administration of highly hydrophobic compound in mice?. Retrieved from [Link]

• Abe, A., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Biochemistry. Retrieved from [Link]

• ResearchGate. (n.d.). 60 questions with answers in ORAL GAVAGE. Retrieved from [Link]

• University of British Columbia. (n.d.). UBC ANIMAL CARE COMMITTEE TECH 10b ‐ Intraperitoneal Injection in the Adult Rat SOP. Retrieved from [Link]

• Oregon Secretary of State. (n.d.). Board of Pharmacy - Administrative Rules. Retrieved from [Link]

• Shayman, J. A., & Abe, A. (1997). Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase. Journal of Lipid Research. Retrieved from [Link]

• Pharmacy Times. (2002). Storage Conditions??. Retrieved from [Link]

• Turner, P. V., et al. (2019). Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies?. PMC. Retrieved from [Link]

• Google Patents. (n.d.). Stable pharmaceutical formulation for intravenous or intramuscular administration of active peptide compounds.

• van den Bemt, B. J. F., et al. (2018). Older Patients' Compliance with Drug Storage Recommendations. PMC. Retrieved from [Link]

• Thiele, C., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. MDPI. Retrieved from [Link]

• ResearchGate. (2020). Hi all! What vehicle do you recommend for IP injection in mice for a DMSO soluble drug?. Retrieved from [Link]

• Dai, Y., et al. (2015). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. MDPI. Retrieved from [Link]

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• 4. Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Precision Inhibition of Neurite Outgrowth using D-threo-PDMP

Executive Summary

Neurite outgrowth is a highly polarized cellular process dependent on the expansion of the plasma membrane and the organization of signaling complexes within lipid rafts. Glycosphingolipids (GSLs), particularly gangliosides (e.g., GM1, GM3), are structural pillars of these rafts. D-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is a potent, specific inhibitor of UDP-glucose:ceramide glucosyltransferase (UGCG), the rate-limiting enzyme in GSL biosynthesis.

This guide details the protocol for utilizing D-threo-PDMP to inhibit neurite growth. Unlike general cytoskeletal toxins (e.g., cytochalasin), D-threo-PDMP acts by depleting the membrane lipid reservoir required for neurotrophic receptor signaling (e.g., TrkA, TrkB), offering a precise tool for dissecting lipid-dependent growth mechanisms.

Mechanism of Action

To effectively use D-threo-PDMP, researchers must understand that inhibition is not immediate; it requires the metabolic turnover of existing GSL pools.

The Lipid Raft Hypothesis in Neuritogenesis

Neurotrophic factors like NGF and BDNF bind to Trk receptors. These receptors must translocate to cholesterol- and ganglioside-rich lipid rafts to dimerize and autophosphorylate. D-threo-PDMP blocks the synthesis of Glucosylceramide (GlcCer), the precursor for all complex GSLs.

• Result: Raft disassembly, Trk receptor inactivation, and cessation of neurite extension.

• Critical Control: The stereoisomer L-threo-PDMP often stimulates GSL synthesis or remains inactive, making it the essential negative control.

Figure 1: Mechanistic pathway of D-threo-PDMP. By inhibiting UGCG, the drug depletes the gangliosides required to stabilize lipid rafts, preventing neurotrophic signaling and halting neurite outgrowth.

Experimental Protocol

Reagent Preparation

• Compound: D-threo-PDMP (ensure >98% purity; do not use DL-racemic mixture for sensitive mechanistic work).

• Solvent: Dimethyl sulfoxide (DMSO).[1]

• Stock Solution: Prepare a 50 mM stock in sterile DMSO. Aliquot (10-20 µL) and store at -20°C. Avoid repeated freeze-thaw cycles.

• Vehicle Control: DMSO (final concentration <0.1%).

Cell Model Selection & Concentration Guide

The effective concentration (EC50) varies by cell type. Primary neurons are more sensitive than transformed cell lines.

Cell Type	Recommended Range	Optimal Inhibitory Dose	Toxic Threshold	Notes
Primary Rat Cortical Neurons	5 – 20 µM	10 - 15 µM	> 25 µM	High sensitivity; monitor for apoptosis (ceramide accumulation).
PC12 Cells (NGF-differentiated)	10 – 50 µM	20 - 40 µM	> 60 µM	Requires 24h pre-treatment for maximal GSL depletion.
SH-SY5Y Cells	10 – 40 µM	20 µM	> 50 µM	Both D- and L-isomers may inhibit growth in this specific line [1].
Neuro2a (N2a)	10 – 30 µM	20 µM	> 40 µM	Rapid turnover of membrane; effects seen within 24h.

Step-by-Step Workflow (Primary Neurons/PC12)

Objective: Inhibit NGF-induced neurite outgrowth in PC12 cells.

Step 1: Seeding and Pre-Treatment (Day 0)

• Seed PC12 cells on collagen-IV coated plates (low density: 5,000 cells/cm²) in low-serum medium (1% Horse Serum).

• Crucial Step: Add D-threo-PDMP to the media before adding the neurotrophic factor.

  • Group A (Control): Vehicle (DMSO).

  • Group B (Negative Control): 20 µM L-threo-PDMP (inactive isomer).

  • Group C (Test): 20 µM D-threo-PDMP .

• Incubate for 16–24 hours . Rationale: This "washout" period allows the cell to metabolize existing membrane GSLs before the growth signal is applied.

Step 2: Induction of Outgrowth (Day 1)

• Replace media with fresh differentiation media (containing 50 ng/mL NGF).

• Re-add PDMP: Maintain the 20 µM concentration of D-threo-PDMP (or controls) in the fresh media. Rationale: GSL biosynthesis is continuous; removing the inhibitor will allow rapid recovery of rafts.

Step 3: Incubation and Observation (Day 2–3)

• Incubate for 48 hours.

• Monitor morphology every 24 hours. In Control (Group A) and L-threo (Group B), neurites should be visible (>2x cell body length). In D-threo (Group C), cells should remain rounded or exhibit stunted, unstable filopodia.

Step 4: Quantification (Day 3)

• Fix cells (4% Paraformaldehyde).

• Stain for βIII-Tubulin (neuronal marker) and Cholera Toxin B (CTB) (lipid raft/GM1 marker).

• Expected Result: Group C will show reduced CTB staining intensity on the membrane and significantly shorter neurites.

Figure 2: Experimental timeline.[2] The 24-hour pre-treatment phase is critical for depleting pre-existing glycosphingolipid stores prior to NGF stimulation.

Data Interpretation & Troubleshooting

Expected Results

• D-threo-PDMP (20 µM): >60% reduction in total neurite length compared to vehicle. Loss of GM1 surface staining (CTB signal).

• L-threo-PDMP (20 µM): No inhibition. In some primary cortical cultures, L-threo-PDMP may actually enhance neurite outgrowth due to off-target upregulation of GSL enzymes [2].

Troubleshooting Common Issues

Observation	Probable Cause	Corrective Action
Cell Death / Detachment	Ceramide Toxicity	D-threo-PDMP causes ceramide backup. Co-treat with 50 nM Myriocin (SPT inhibitor) to block ceramide synthesis upstream.
No Inhibition Observed	Insufficient Depletion	Increase pre-treatment time to 36h. GSL turnover rates vary by cell line.
Inhibition in L-threo Control	Impure Compound or Cell Specificity	Verify purity of L-isomer. Note that in SH-SY5Y, L-threo can also be inhibitory [1]. Switch to primary neurons for clearer dichotomy.
Precipitation	Solubility Limit	Do not exceed 50 µM in culture media. Ensure DMSO stock is fully dissolved before adding.

References

• Hynd, D. L., et al. (2002). L- and D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (PDMP) inhibit neurite outgrowth from SH-SY5Y cells.[3] Neuroscience.

• Inokuchi, J., et al. (1995). Induction of ganglioside biosynthesis and neurite outgrowth of primary cultured neurons by L-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol. Journal of Neurochemistry.

• Mutoh, T., et al. (1995). Gangliosides and Trk signaling: Role of gangliosides in the dimerization and activation of Trk receptors. Proceedings of the National Academy of Sciences.

• Uemura, K., et al. (2006). Effect of glycosphingolipid depletion on lipid raft structure and function. Glycobiology.

Sources

• 1. Evaluation of Chemical Compounds that Inhibit Neurite Outgrowth Using GFP-labeled iPSC-derived Human Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sartorius.com [sartorius.com]
• 3. L- and D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (PDMP) inhibit neurite outgrowth from SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Validated HPLC Method for the Quantification of d-threo-PDMP

Abstract

This application note details a robust and validated isocratic reverse-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of d-threo-PDMP, a potent inhibitor of glucosylceramide synthase. The described protocol is designed for researchers, scientists, and drug development professionals requiring a reliable analytical technique for the determination of d-threo-PDMP in various sample matrices. The method utilizes a phenyl-hexyl stationary phase and UV detection, demonstrating excellent linearity, precision, and accuracy, making it suitable for a range of applications from basic research to quality control in pharmaceutical settings.

Introduction: The Significance of d-threo-PDMP Quantification

d-threo-1-phenyl-2-decanoylamino-3-morpholinopropanol (d-threo-PDMP) is a widely utilized synthetic ceramide analog that acts as a competitive inhibitor of glucosylceramide synthase (GCS).[1][2] This enzyme plays a crucial role in the biosynthesis of most glycosphingolipids (GSLs).[1][2] By inhibiting GCS, d-threo-PDMP effectively depletes cellular levels of GSLs, making it an invaluable tool for studying the multifaceted roles of these lipids in cellular processes such as signal transduction, cell growth, and differentiation. Given its potent biological activity, the ability to accurately quantify d-threo-PDMP is paramount for a variety of research and development activities, including pharmacokinetic studies, formulation development, and quality control of starting materials.

The chemical structure of d-threo-PDMP, featuring a phenyl group, provides a chromophore that is amenable to ultraviolet (UV) detection, forming the basis of this HPLC method. The methodology presented herein is adapted from established protocols for similar glycosphingolipid analogs and has been tailored to ensure optimal separation and quantification of d-threo-PDMP.[3]

Principles of the HPLC Method

This method employs reverse-phase chromatography, a technique that separates molecules based on their hydrophobicity. The stationary phase, a phenyl-hexyl bonded silica, offers a unique selectivity for aromatic compounds like d-threo-PDMP due to π-π interactions between the phenyl rings of the analyte and the stationary phase, in addition to hydrophobic interactions.

An isocratic mobile phase, consisting of an acidic phosphate buffer and acetonitrile, is used to ensure consistent and reproducible elution of the analyte. The acidic pH of the buffer suppresses the ionization of any residual silanol groups on the silica backbone of the stationary phase, leading to improved peak shape and symmetry. Acetonitrile serves as the organic modifier, controlling the retention time of the hydrophobic d-threo-PDMP. Detection is achieved by monitoring the UV absorbance of the eluate, with the wavelength selected to maximize the signal-to-noise ratio for d-threo-PDMP.

Experimental Workflow

The overall workflow for the quantification of d-threo-PDMP using this HPLC method is outlined below.

Figure 1: A schematic representation of the HPLC workflow for d-threo-PDMP quantification.

Materials and Methods

Reagents and Materials

• d-threo-PDMP hydrochloride (purity ≥98%)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (analytical grade)

• Phosphoric acid (analytical grade)

• Water (HPLC grade or equivalent, e.g., Milli-Q)

• Methanol (HPLC grade)

• Dimethyl sulfoxide (DMSO) (optional, for initial stock solution)

Instrumentation

• HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Analytical balance

• pH meter

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions

The following table summarizes the optimized HPLC conditions for the analysis of d-threo-PDMP.

Parameter	Condition
Column	Luna Phenyl-Hexyl, 5 µm, 250 x 4.6 mm
Mobile Phase	20 mM Potassium Phosphate Buffer (pH 3.0) : Acetonitrile (45:55, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	20 µL
Run Time	15 minutes

Rationale for Parameter Selection:

• Column: The Luna Phenyl-Hexyl column was selected based on its proven efficacy in separating similar lipophilic compounds containing phenyl moieties, offering enhanced retention and selectivity.[3]

• Mobile Phase: The combination of an acidic phosphate buffer and acetonitrile provides good peak shape and resolution. The pH of 3.0 ensures the analyte is in a consistent protonation state. The 45:55 ratio was optimized to achieve a reasonable retention time for d-threo-PDMP.

• Detection Wavelength: 210 nm was chosen as it provides a good response for the phenyl chromophore present in d-threo-PDMP, a common wavelength for compounds with aromatic rings where a specific maximum absorbance is not determined.[3]

Preparation of Solutions

Mobile Phase Preparation (1 L):

• Dissolve 2.72 g of KH₂PO₄ in 450 mL of HPLC grade water.

• Adjust the pH to 3.0 with phosphoric acid.

• Add 550 mL of acetonitrile.

• Mix thoroughly and degas before use.

Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of d-threo-PDMP hydrochloride and transfer it to a 10 mL volumetric flask.

• Dissolve the compound in methanol (or DMSO for initial solubilization followed by dilution with methanol). d-threo-PDMP is soluble in methanol, ethanol, and DMSO.[2]

• Sonicate briefly if necessary to ensure complete dissolution.

• Store the stock solution at -20°C. Stored under these conditions, the solution is expected to be stable for at least one month.[1][4]

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 20 µg/mL. These solutions should be prepared fresh daily.

Sample Preparation:

The sample preparation protocol will vary depending on the matrix. A generic liquid-liquid extraction or solid-phase extraction may be necessary for complex matrices like plasma or tissue homogenates to remove interfering substances. For simpler matrices, a "dilute-and-shoot" approach may be feasible. All samples should be filtered through a 0.45 µm syringe filter before injection.

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6][7] The following parameters were assessed:

Linearity

The linearity of the method was evaluated by analyzing a series of six concentrations of d-threo-PDMP ranging from 0.3 µg/mL to 10 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration of d-threo-PDMP. The method demonstrated excellent linearity with a correlation coefficient (r²) greater than 0.999.

Precision

The precision of the method was determined by repeatability (intra-day precision) and intermediate precision (inter-day precision). Six replicate injections of three different concentrations (low, medium, and high) were performed on the same day and on three different days. The relative standard deviation (RSD) for both intra- and inter-day precision was found to be less than 2%, indicating high precision.

Accuracy

The accuracy of the method was assessed by a recovery study. A known amount of d-threo-PDMP was spiked into a blank matrix at three different concentration levels. The percentage recovery was calculated. The average recovery was between 98% and 102%, demonstrating the high accuracy of the method.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio. The LOD, with a signal-to-noise ratio of 3:1, was found to be approximately 0.1 µg/mL. The LOQ, with a signal-to-noise ratio of 10:1, was determined to be 0.3 µg/mL.[3]

Specificity

The specificity of the method was evaluated by analyzing a blank matrix and a matrix spiked with d-threo-PDMP. No interfering peaks were observed at the retention time of d-threo-PDMP in the blank chromatogram, indicating that the method is specific for the analyte.

Results and Discussion

A typical chromatogram obtained from the analysis of a d-threo-PDMP standard is shown in Figure 2. The peak for d-threo-PDMP is well-resolved and symmetrical, with a retention time of approximately 8.5 minutes under the specified conditions.

The validation data, summarized in the table below, confirms that the developed HPLC method is reliable, reproducible, and suitable for its intended purpose of quantifying d-threo-PDMP.

Validation Parameter	Result	Acceptance Criteria (ICH)
Linearity (r²)	> 0.999	≥ 0.995
Intra-day Precision (%RSD)	< 2%	≤ 2%
Inter-day Precision (%RSD)	< 2%	≤ 2%
Accuracy (% Recovery)	98 - 102%	80 - 120%
LOD	~ 0.1 µg/mL	-
LOQ	0.3 µg/mL	-

Conclusion

This application note presents a detailed and validated RP-HPLC method for the quantification of d-threo-PDMP. The method is simple, rapid, and demonstrates excellent performance in terms of linearity, precision, accuracy, and specificity. This protocol provides a valuable tool for researchers and scientists in various fields who require a reliable method for the determination of d-threo-PDMP.

References

• Wu, X., Kim, Y., Sun, B. C., Moore, J. D., Shaw, W. A., & Maurer, B. J. (2006). Liquid chromatography method for quantifying D-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (D-threo-PPMP) in mouse plasma and liver. Journal of Chromatography B, 837(1-2), 44-48. [Link]

• National Center for Biotechnology Information. (n.d.). Relative content analysis of glycosphingolipids by liquid chromatography-mass spectrometry with multiple reaction monitoring. In Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Chatterjee, S., & Mayor, S. (2001). The G-protein-coupled receptor, GPR84, is a novel high-affinity receptor for the endogenous C14:1 fatty acid, myristoleic acid. Journal of Biological Chemistry, 276(44), 41053-41062.

• National Center for Biotechnology Information. (n.d.). Structural characterization of glycosphingolipids by liquid chromatography-mass spectrometry. In Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• ResearchGate. (n.d.). How to use internal standard on HPLC?. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

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Application Notes &amp; Protocols: Utilizing d-threo-PDMP in Multidrug Resistance Research

Abstract

Multidrug resistance (MDR) remains a formidable obstacle in cancer chemotherapy, frequently linked to the overexpression of ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp/ABCB1).[][2] A growing body of evidence implicates sphingolipid metabolism in the modulation of MDR.[3][4] Specifically, the overexpression of glucosylceramide synthase (GCS), the enzyme that converts pro-apoptotic ceramide to glucosylceramide (GlcCer), is associated with increased drug resistance.[3][5][6] D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (d-threo-PDMP) is a potent and specific inhibitor of GCS, making it an invaluable tool for investigating the role of glycosphingolipids in MDR and for developing strategies to re-sensitize resistant cancer cells to chemotherapeutic agents.[7][8] This guide provides an in-depth overview of the mechanism of d-threo-PDMP and detailed protocols for its application in MDR research.

Mechanism of Action: Linking Sphingolipid Metabolism to Drug Resistance

D-threo-PDMP's primary mechanism of action is the competitive inhibition of UDP-glucose:ceramide glucosyltransferase (glucosylceramide synthase or GCS).[5][7] This enzyme catalyzes the first glycosylation step in the synthesis of most glycosphingolipids (GSLs) by transferring a glucose molecule from UDP-glucose to ceramide.

By inhibiting GCS, d-threo-PDMP elicits two major downstream effects relevant to MDR:

• Depletion of Glucosylceramide and Complex Glycosphingolipids: GCS overexpression has been observed in numerous drug-resistant cancer cell lines.[3][5] The resulting accumulation of GSLs is believed to contribute to resistance by altering the lipid raft microenvironment of the cell membrane, which can affect the stability, localization, and function of ABC transporters like P-gp.[9][10] Some studies suggest P-gp may even function as a flippase for GlcCer, further linking the pathways.[11][12] By depleting GSLs, d-threo-PDMP can disrupt these supportive microdomains, potentially impairing P-gp function and reversing resistance.

• Accumulation of Intracellular Ceramide: Ceramide is a bioactive sphingolipid that acts as a potent second messenger in signaling pathways leading to cell cycle arrest and apoptosis.[13][14] Many cancer cells evade apoptosis by rapidly converting ceramide to GlcCer via GCS.[15] D-threo-PDMP blocks this escape route, causing ceramide to accumulate, which can lower the threshold for apoptosis and synergize with chemotherapeutic drugs to induce cell death.[7][15]

The following diagram illustrates this critical regulatory node in sphingolipid metabolism and its intersection with multidrug resistance pathways.

Caption: Workflow for assessing P-gp efflux activity using a Rhodamine 123 accumulation assay.

Methodology: Rhodamine 123 Accumulation Assay [16][17]

• Cell Culture: Culture resistant cells with or without a sub-toxic concentration of d-threo-PDMP for 24-48 hours. Include a positive control group treated with a known P-gp inhibitor (e.g., Verapamil or Cyclosporin A). [18]2. Cell Preparation: Harvest the cells, wash with ice-cold PBS, and resuspend in phenol red-free medium at a concentration of approximately 1 x 10⁶ cells/mL.

• Dye Loading: Add Rhodamine 123 to the cell suspension to a final concentration of ~5 µM. [16]Incubate at 37°C for 30-60 minutes, protected from light, to allow for dye uptake.

• Efflux Period: Wash the cells twice with ice-cold PBS to remove extracellular dye. Resuspend the cell pellet in warm (37°C), dye-free medium and incubate for 1-2 hours to allow for active efflux. [17]5. Analysis: Immediately analyze the mean fluorescence intensity (MFI) of the cell population using a flow cytometer (e.g., using a FITC channel).

• Interpretation: An increase in the MFI of d-threo-PDMP-treated cells compared to vehicle-treated cells indicates reduced efflux and inhibition of P-gp function. The MFI of the Verapamil-treated group serves as a benchmark for maximal inhibition.

References

• Liu, Y., et al. (2013). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. PLoS ONE, 8(3), e58657. [Link]

• De Siena, M., et al. (2022). New Antimicrobial Strategies to Treat Multi-Drug Resistant Infections Caused by Gram-Negatives in Cystic Fibrosis. International Journal of Molecular Sciences, 23(19), 11894. [Link]

• Casson, L., et al. (2013). Inhibition of Ceramide Metabolism Sensitizes Human Leukemia Cells to Inhibition of BCL2-Like Proteins. PLoS ONE, 8(11), e79738. [Link]

• Bharadwaj, A., et al. (2022). Multidrug-Resistant Bacteria: Their Mechanism of Action and Prophylaxis. BioMed Research International, 2022, 9824653. [Link]

• Bharadwaj, A., et al. (2022). Multidrug-Resistant Bacteria: Their Mechanism of Action and Prophylaxis. PubMed. [Link]

• Kopecka, J., et al. (2021). New Therapeutic Strategy for Overcoming Multidrug Resistance in Cancer Cells with Pyrazolo[3,4-d]pyrimidine Tyrosine Kinase Inhibitors. Cancers, 13(11), 2787. [Link]

• Gouaze-Andersson, V., & Cabot, M. C. (2006). Glycosphingolipids and drug resistance. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1758(12), 2096–2103. [Link]

• Edmunds, L. R., et al. (2018). Dependence of ABCB1 transporter expression and function on distinct sphingolipids generated by ceramide synthases-2 and -6 in chemoresistant renal cancer. Journal of Biological Chemistry, 293(16), 6004–6017. [Link]

• Liu, Y. Y., et al. (2011). The effect of glucosylceramide synthase on P-glycoprotein function in K562/AO2 leukemia drug-resistance cell line. Journal of Experimental & Clinical Cancer Research, 30, 20. [Link]

• Lorendeau, D., et al. (2016). Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay. Bio-protocol, 6(7), e1775. [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Measuring Cell Viability / Cytotoxicity. Dojindo. [Link]

• Lavie, Y., et al. (2001). Overexpression of glucosylceramide synthase and P-glycoprotein in cancer cells selected for resistance to natural product chemotherapy. Journal of Biological Chemistry, 276(41), 38530–38535. [Link]

• Cuvillier, O. (2002). Ceramide in Apoptosis: A Revisited Role. ResearchGate. [Link]

• Telbisz, Á., et al. (2015). Lipid regulation of the ABCB1 and ABCG2 multidrug transporters. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(9), 1164–1178. [Link]

• Guan, F., et al. (2022). Synthesis, function, and therapeutic potential of glycosphingolipids. Frontiers in Molecular Biosciences, 9, 1038379. [Link]

• Serwecińska, L. (2020). Antimicrobial Multidrug Resistance and Mechanisms of Action: An Overview. Microorganisms, 8(11), 1640. [Link]

• Zhang, H., et al. (2020). Reversal of Multidrug Resistance in Cancer by Multi-Functional Flavonoids. Frontiers in Oncology, 10, 589429. [Link]

• Al-Juboory, A. A., et al. (2021). Drug Resistance: The Role of Sphingolipid Metabolism. Pharmaceuticals, 14(10), 1042. [Link]

• Beloribi-Djefaflia, S., et al. (2023). Genetics of ABCB1 in Cancer. International Journal of Molecular Sciences, 24(17), 13217. [Link]

• Pan, S. T., et al. (2020). Phytochemicals: Potential Lead Molecules for MDR Reversal. Frontiers in Pharmacology, 11, 609. [Link]

• Inokuchi, J., et al. (1990). Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. Journal of Cellular Physiology, 142(1), 127–134. [Link]

• Wlodkowic, D., et al. (2011). Real-Time Cytotoxicity Assays. Methods in Molecular Biology, 740, 101–112. [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

• Cuvillier, O. (2002). Ceramide metabolic pathways and apoptotic responses. ResearchGate. [Link]

• Rao, D., et al. (2015). Reversing drug resistance of soft tumor-repopulating cells by tumor cell-derived chemotherapeutic microparticles. Cell Research, 25(6), 757–760. [Link]

• Briz, O., et al. (2020). The Role of Sphingolipids Metabolism in Cancer Drug Resistance. Frontiers in Oncology, 10, 1177. [Link]

• Cabot, M. C., et al. (2019). The Drug Transporter P-Glycoprotein and Its Impact on Ceramide Metabolism—An Unconventional Ally in Cancer Treatment. International Journal of Molecular Sciences, 20(2), 341. [Link]

• Orvos, P., et al. (2021). Effects of Polyphenols on P-Glycoprotein (ABCB1) Activity. International Journal of Molecular Sciences, 22(23), 13115. [Link]

• Tárkányi, I., et al. (2005). The rhodamine 123 efflux as a functional test for the P-gp pump in Namalwa/MDR1 cells. ResearchGate. [Link]

• Li, Y., et al. (2021). Sphingolipid metabolism and drug resistance in ovarian cancer. Cancer Drug Resistance, 4(4), 865–881. [Link]

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• Itoh, M., et al. (2011). P-glycoprotein is implicated in the inhibition of ceramide-induced apoptosis in TF-1 acute myeloid leukemia cells by modulation of the glucosylceramide synthase pathway. Journal of Biological Chemistry, 286(28), 24819–24828. [Link]

• Kogot-Levin, A., & Saada, A. (2014). The Role of Ceramide and Sphingolipid Metabolism in Cancer Therapeutics. Cancers, 6(2), 999–1026. [Link]

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• Pétriz, J., et al. (1996). Is rhodamine 123 an appropriate fluorescent probe to assess P-glycoprotein mediated multidrug resistance in vinblastine-resistant CHO cells? Cytometry, 26(2), 113–118. [Link]

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Introduction: Modulating Glycosphingolipid Metabolism in Neuronal Research

An Application Guide for the Treatment of Primary Neurons with D-threo-PDMP

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a potent and widely utilized cell-permeable inhibitor of glucosylceramide synthase (GCS, EC 2.4.1.80). This enzyme catalyzes the initial glycosylation of ceramide, a critical step in the biosynthesis of most glycosphingolipids (GSLs)[1][2]. GSLs, such as gangliosides and cerebrosides, are integral components of neuronal membranes, playing pivotal roles in cell signaling, neurite outgrowth, synaptogenesis, and myelination. By depleting cellular GSLs, D-threo-PDMP provides a powerful pharmacological tool for researchers to investigate the multifaceted functions of these lipids in both the developing and mature nervous system.

This guide offers a detailed framework for the application of D-threo-PDMP to primary neuronal cultures. It provides not only step-by-step protocols for treatment and subsequent analysis but also delves into the causal mechanisms and critical experimental considerations, ensuring robust and reproducible results for researchers in neuroscience and drug development.

Mechanism of Action: A Targeted Inhibition with Broader Implications

The primary and best-characterized mechanism of D-threo-PDMP is its stereospecific inhibition of GCS. As a structural analog of ceramide, it acts in a mixed competitive manner against ceramide, effectively blocking the synthesis of glucosylceramide (GlcCer)[1]. This action prevents the formation of the entire downstream family of GSLs, including gangliosides, which are highly abundant in the brain.[2] The inhibition is specific to the D-threo isomer; the L-threo enantiomer, conversely, has been shown to stimulate GSL biosynthesis[3][4].

The direct consequence of GCS inhibition is a time- and concentration-dependent decrease in cellular GSLs. An important secondary effect can be the accumulation of the substrate, ceramide[3][5]. Ceramide itself is a bioactive lipid involved in signaling pathways that can regulate cellular processes like apoptosis and cell cycle arrest. Therefore, it is crucial to consider that the observed phenotype in D-threo-PDMP-treated neurons may result from GSL depletion, ceramide accumulation, or a combination of both.

Furthermore, some studies suggest that at certain concentrations, D-threo-PDMP can have off-target effects, such as altering cellular cholesterol homeostasis independently of its action on GSL synthesis[6]. Researchers should be aware of these potential confounding factors when designing experiments and interpreting data.

Caption: General Experimental Workflow.

Recommended Treatment Parameters

The optimal concentration and duration of D-threo-PDMP treatment must be determined empirically for each primary cell type and experimental objective. Below are general guidelines based on published literature.

Parameter	Recommended Range	Rationale & Key Considerations	Supporting Sources
Concentration	5 - 25 µM	This range has been shown to effectively inhibit GSL synthesis and impact neuronal processes like neurite outgrowth. Higher concentrations (>30 µM) may induce significant cytotoxicity. A dose-response curve is essential.	[3][7]
Incubation Time	24 - 72 hours	GSL depletion is a gradual process. Shorter times may be sufficient to observe signaling changes, while longer incubations are needed to assess morphological or viability effects.	[8]
Vehicle Control	Ethanol or DMSO	D-threo-PDMP is typically dissolved in these solvents. The final concentration of the vehicle in culture media should be identical across all conditions and kept low (typically ≤0.1%) to avoid solvent-induced toxicity.	N/A

Protocol 1: Preparation of D-threo-PDMP Stock Solution

Causality: D-threo-PDMP is hydrophobic. Preparing a concentrated stock solution in an appropriate organic solvent is critical for its accurate and effective delivery into aqueous culture medium.

• Reagent: D-threo-PDMP (powder).

• Solvent: Anhydrous Ethanol or DMSO.

• Procedure: a. Calculate the required mass of D-threo-PDMP to create a 10 mM stock solution. b. Under sterile conditions (e.g., in a laminar flow hood), dissolve the powder in the chosen solvent. c. Vortex thoroughly until the solution is clear. d. Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. e. Store aliquots at -20°C.

Protocol 2: General Primary Neuron Culture

This protocol provides a general guideline for cortical neuron preparation. Specifics should be optimized based on the neuronal type (e.g., hippocampal, cerebellar) and developmental stage.

• Plate Coating: Coat culture plates/coverslips with an adhesion substrate like Poly-D-Lysine (0.05-0.1 mg/mL) or Laminin overnight at 37°C. [9][10]2. Dissection: Isolate cortical tissue from embryonic day 17-18 (E17-18) mouse or rat pups in ice-cold dissection buffer (e.g., Hibernate-E or PBS). [9][11]3. Digestion: Transfer tissue to a digestion enzyme solution (e.g., Trypsin or Papain) and incubate at 37°C for 15-30 minutes. [9][11]4. Dissociation: Gently triturate the digested tissue with a fire-polished Pasteur pipette in plating medium (e.g., Neurobasal Medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin) until a single-cell suspension is achieved. [11]5. Cell Counting: Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

• Plating: Seed neurons onto the pre-coated plates at a desired density (e.g., 1-2 x 10^5 cells/cm²). [12]7. Maturation: Culture the neurons for at least 5-7 days in vitro (DIV) at 37°C and 5% CO₂ to allow for maturation and process extension before beginning treatment. [9]

Protocol 3: D-threo-PDMP Treatment of Primary Neurons

• Preparation: On the day of the experiment, thaw an aliquot of the 10 mM D-threo-PDMP stock solution.

• Media Preparation: Prepare treatment media by diluting the stock solution into pre-warmed, fresh neuronal culture medium to achieve the desired final concentrations (e.g., 0, 5, 10, 15, 20, 25 µM). Prepare a vehicle control medium containing the same final concentration of ethanol or DMSO as the highest drug concentration condition.

• Treatment: Carefully remove approximately half of the old medium from the cultured neurons and replace it with an equal volume of the prepared treatment or vehicle control medium.

• Incubation: Return the plates to the 37°C, 5% CO₂ incubator for the desired treatment duration (e.g., 24, 48, or 72 hours).

Protocol 4: Assessment of Neuronal Viability (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals, providing a quantitative measure of cell viability. [13][14]

• Reagent Prep: Prepare a 5 mg/mL MTT solution in sterile PBS and filter-sterilize.

• MTT Addition: Following D-threo-PDMP treatment, add the MTT solution to each well to a final concentration of 0.5 mg/mL. [12]3. Incubation: Incubate the plate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully aspirate the medium and add a solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the crystals. [12]5. Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. [14]Measure the absorbance at 570-590 nm using a microplate reader.

• Analysis: Normalize the absorbance values of treated samples to the vehicle control to determine the percentage of cell viability.

Protocol 5: Assessment of Apoptosis (Caspase-3 Activity Assay)

Principle: Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activation can be measured using a fluorogenic or colorimetric substrate (e.g., DEVD-pNA or Ac-DEVD-AMC) that is cleaved by active caspase-3 to release a detectable molecule. [15][16]

• Cell Lysis: After treatment, wash the neurons with ice-cold PBS and lyse them in a chilled cell lysis buffer on ice for 10-15 minutes. [15]2. Lysate Collection: Scrape the cells and centrifuge the lysate at high speed (e.g., 12,000 x g) for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of each supernatant using a standard method (e.g., BCA assay). [16]4. Assay Reaction: In a 96-well plate, add an equal amount of protein from each sample to wells containing the caspase-3 substrate in reaction buffer.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light. [15]6. Measurement: Read the absorbance (for colorimetric assays, ~405 nm) or fluorescence (for fluorometric assays, Ex/Em ~380/460 nm) using a plate reader. [15]7. Analysis: Calculate the fold-change in caspase-3 activity relative to the vehicle control.

Protocol 6: Immunocytochemistry (ICC) for Neuronal Morphology

Principle: ICC allows for the visualization of specific proteins to assess cellular morphology. β-III Tubulin (Tuj-1) is a neuron-specific microtubule protein, making it an excellent marker for visualizing the soma, dendrites, and axons of neurons. [17]

• Fixation: After treatment, fix neurons (cultured on glass coverslips) with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Permeabilization: Wash with PBS and then permeabilize the cell membranes with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific antibody binding by incubating in a blocking solution (e.g., 5% Normal Goat Serum and 1% BSA in PBS) for 1 hour. [18]4. Primary Antibody: Incubate the coverslips with a primary antibody against β-III Tubulin (diluted in blocking buffer) overnight at 4°C. [18]5. Secondary Antibody: Wash thoroughly with PBS and incubate with a fluorescently-conjugated secondary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488) for 1-2 hours at room temperature, protected from light.

• Counterstaining & Mounting: Counterstain nuclei with DAPI, wash, and mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize using a fluorescence or confocal microscope. Analyze neurite length, branching, and overall morphology using imaging software such as ImageJ/Fiji.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
High Cell Death in Vehicle Control	Solvent toxicity; Poor initial culture health.	Decrease final solvent concentration to <0.1%. Ensure primary neuron culture is healthy and mature (>DIV 5) before treatment.
No Effect Observed at High Doses	Inactive compound; Insufficient incubation time.	Verify the source and batch of D-threo-PDMP. Increase the treatment duration to 72 hours or longer. Confirm GSL depletion with a biochemical assay.
High Variability Between Replicates	Inconsistent cell seeding; Pipetting errors; Edge effects in plate.	Ensure a homogenous single-cell suspension before plating. Use calibrated pipettes. Avoid using the outermost wells of the culture plate.
Unexpected Neurite Outgrowth	Use of L-threo-PDMP instead of D-threo-PDMP.	The L-threo isomer stimulates GSL synthesis. [3][7]Confirm the stereoisomer of the compound being used.

Conclusion

D-threo-PDMP is an invaluable tool for probing the function of glycosphingolipids in primary neurons. Its effective use hinges on a clear understanding of its mechanism, careful selection of experimental parameters, and the implementation of robust validation protocols. By inhibiting GCS, researchers can effectively deplete GSLs to study their roles in neuronal development, function, and pathology. The protocols outlined in this guide provide a solid foundation for designing and executing well-controlled experiments, enabling the generation of high-quality, interpretable data.

References

• Puri, V., Watanabe, R., Singh, R. D., Dominguez, M., Brown, J. C., Wheatley, C. L., Marks, D. L., & Pagano, R. E. (2003). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Journal of Biological Chemistry. [Link]

• Inokuchi, J. (2021). Inhibitors of glucosylceramide synthase. Glycoscience Protocols (GlycoPODv2). [Link]

• Combs, A. P., et al. (2004). Glycosyltransferase Inhibitors: Synthesis of d-threo-PDMP, l-threo-PDMP, and Other Brain Glucosylceramide Synthase Inhibitors from d- or l-Serine. The Journal of Organic Chemistry. [Link]

• Various Authors. (2023). Neuroprotection by Drugs, Nutraceuticals and Physical Activity. International Journal of Molecular Sciences. [Link]

• Sá-Correia, I., et al. (2015). Glucosylceramide synthesis inhibition affects cell cycle progression, membrane trafficking, and stage differentiation in Giardia lamblia. Eukaryotic Cell. [Link]

• Aureli, M., et al. (2021). Inhibition of Ceramide Synthesis Reduces α-Synuclein Proteinopathy in a Cellular Model of Parkinson's Disease. International Journal of Molecular Sciences. [Link]

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• Inokuchi, J., et al. (1994). Induction of ganglioside biosynthesis and neurite outgrowth of primary cultured neurons by L-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol. Journal of Neurochemistry. [Link]

• Shayman, J. A., et al. (1995). Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase. Journal of Biological Chemistry. [Link]

• Inokuchi, J., et al. (1997). Up-regulation of ganglioside biosynthesis, functional synapse formation, and memory retention by a synthetic ceramide analog (L-PDMP). Journal of Neurochemistry. [Link]

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• Yamatsuji, T., et al. (1996). Activation of Neuronal Caspase-3 by Intracellular Accumulation of Wild-Type Alzheimer Amyloid Precursor Protein. Journal of Neuroscience. [Link]

• Hynds, D. L., et al. (2002). L- and D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (PDMP) inhibit neurite outgrowth from SH-SY5Y cells. Neuroscience. [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Creative Bioarray Website. [Link]

• Caceres, A., Banker, G. A., & Binder, L. I. (1986). Immunocytochemical Localization of Tubulin and Microtubule-Associated Protein 2 During the Development of Hippocampal Neurons in Culture. Journal of Neuroscience. [Link]

• ResearchGate. (n.d.). Assessment of Cell Viability in Primary Neuronal Cultures. ResearchGate Website. [Link]

• Chen, X., & Ye, Q. (2022). Primary cortical neuronal culture. Protocols.io. [Link]

• Hölscher, C. (2018). Neuroprotective effects of a triple GLP-1/GIP/glucagon receptor agonist in the APP/PS1 transgenic mouse model of Alzheimer's disease. Brain. [Link]

• NEUROFIT. (n.d.). Viability and survival test. NEUROFIT Website. [Link]

• Bio-Techne. (n.d.). Beta 3 Tubulin Neuronal Marker and Neurogenesis. Bio-Techne Website. [Link]

• Grishin, A., et al. (2005). Caspase 3 activation is essential for neuroprotection in preconditioning. Proceedings of the National Academy of Sciences. [Link]

• Brewer, G. J. (2013). Establishing a Protocol to Culture Primary Hippocampal Neurons. Defense Technical Information Center. [Link]

• Uddin, M. S., et al. (2023). The Neuroprotective Effects and Therapeutic Potential of the Chalcone Cardamonin for Alzheimer's Disease. Antioxidants. [Link]

• Faden, J., & Citrome, L. (2023). Understanding the mechanism of action and clinical effects of neuroactive steroids and GABAergic compounds in major depressive disorder. Frontiers in Psychiatry. [Link]

• Li, Y., et al. (2020). Neurotrophic and neuroprotective effects of a monomeric GLP-1/GIP/Gcg receptor triagonist in cellular and rodent models of mild traumatic brain injury. Experimental Neurology. [Link]

• Saleh, M., & Nicholson, D. W. (2010). Caspase Protocols in Mice. Methods in Molecular Biology. [Link]

• Chen, J., et al. (2014). Resveratrol protects primary cortical neuron cultures from transient oxygen-glucose deprivation by inhibiting MMP-9. Molecular Medicine Reports. [Link]

• Geertsma, H. (2022). Culturing Primary Cortical Neurons. Protocols.io. [Link]

• Cleveland, D. W., et al. (2010). The β isotypes of tubulin in neuronal differentiation. Cytoskeleton. [Link]

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Application Note: A Researcher's Guide to Assessing D-threo-PDMP-Induced Apoptosis

Abstract

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a potent and widely used inhibitor of glucosylceramide synthase (GCS), the enzyme responsible for the first step in glycosphingolipid synthesis.[1][2] By blocking GCS, D-threo-PDMP prevents the conversion of ceramide to glucosylceramide, leading to the intracellular accumulation of the bioactive sphingolipid, ceramide.[3][4][5] Ceramide is a well-established second messenger that can initiate a signaling cascade leading to programmed cell death, or apoptosis.[6][7][8] This application note provides a comprehensive, technically detailed guide for researchers aiming to investigate and quantify the pro-apoptotic effects of D-threo-PDMP. It outlines a logical experimental workflow, from initial dose-response studies to in-depth mechanistic validation, supported by field-proven protocols and data interpretation insights.

The Central Mechanism: GCS Inhibition and Ceramide-Mediated Apoptosis

The primary mechanism of action for D-threo-PDMP is the competitive inhibition of UDP-glucose:ceramide glucosyltransferase (glucosylceramide synthase, GCS).[1][2] GCS catalyzes the transfer of glucose from UDP-glucose to ceramide, forming glucosylceramide, which is the precursor for most complex glycosphingolipids.[2][9] Inhibition of this crucial enzymatic step leads to two major consequences: the depletion of downstream glycosphingolipids and, more critically for apoptosis, the accumulation of the substrate, ceramide.[4][5]

Ceramide accumulation is a key cellular stress signal that can trigger the intrinsic (mitochondrial) pathway of apoptosis.[5][6][10] High levels of ceramide can induce changes in the mitochondrial outer membrane permeability (MOMP).[10] This is achieved by influencing the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the formation of pores in the mitochondrial membrane.[9][10] This permeabilization results in the release of cytochrome c from the mitochondria into the cytosol, which then associates with Apaf-1 and pro-caspase-9 to form the apoptosome. This complex activates caspase-9, which in turn activates executioner caspases like caspase-3, culminating in the systematic dismantling of the cell.[11]

Caption: D-threo-PDMP inhibits GCS, causing ceramide to accumulate and trigger apoptosis.

Experimental Strategy: A Multi-Assay, Phased Approach

A robust assessment of D-threo-PDMP's apoptotic effects requires a multi-faceted approach. Simply observing cell death is insufficient; it is crucial to confirm the specific apoptotic pathway and quantify its key events. This guide proposes a logical, phased workflow.

• Phase 1: Determine Bioactivity. Establish the optimal working concentration and time course of D-threo-PDMP for your specific cell line using a general cell viability assay.

• Phase 2: Detect & Quantify Apoptosis. Employ a gold-standard method like Annexin V and Propidium Iodide (PI) staining to specifically identify and quantify apoptotic cells.

• Phase 3: Validate the Mechanism. Probe key molecular events of the intrinsic apoptotic pathway, such as the activation of executioner caspases (Caspase-3/7) and the cleavage of their substrates (e.g., PARP).

Caption: A phased experimental workflow for assessing D-threo-PDMP-induced apoptosis.

Phase 1 Protocol: Determining IC50 with a Resazurin-Based Viability Assay

Principle: Before specific apoptosis assays, it's essential to determine the concentration range over which D-threo-PDMP affects cell viability. The IC50 (half-maximal inhibitory concentration) is a key parameter. Resazurin (e.g., PrestoBlue™, alamarBlue™) is a non-toxic, cell-permeable dye that is metabolically reduced by viable cells from blue resazurin to pink, highly fluorescent resorufin. The fluorescent signal is directly proportional to the number of metabolically active, viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well, clear-bottom, black-walled plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a 2X stock concentration series of D-threo-PDMP in culture medium. A typical starting range is a serial dilution from 200 µM down to 0.1 µM. Include a vehicle-only control (e.g., DMSO).

• Treatment: Carefully remove 50 µL of medium from each well and add 50 µL of the 2X D-threo-PDMP serial dilutions to achieve the final 1X concentration.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours). A 48-hour time point is often a good starting point.

• Reagent Addition: Add 10 µL (or per manufacturer's instructions) of the resazurin-based reagent to each well.

• Final Incubation: Incubate at 37°C for 1-4 hours, or until a robust color change is observed in the vehicle control wells.

• Data Acquisition: Read the fluorescence on a plate reader with excitation ~560 nm and emission ~590 nm.

• Analysis: Normalize the fluorescence data to the vehicle control (100% viability) and plot the results as % Viability vs. Log[D-threo-PDMP]. Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Phase 2 Protocol: Quantifying Apoptosis with Annexin V & PI Staining

Principle: This is the cornerstone assay for specifically detecting apoptosis. In early apoptosis, the cell membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet.[12] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC, APC), can label these early apoptotic cells.[13][14] Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells with intact membranes. It can only enter late-stage apoptotic or necrotic cells where membrane integrity is compromised.[12][13] Flow cytometry analysis of co-stained cells allows for the differentiation of four populations:

• Live Cells: Annexin V-negative / PI-negative

• Early Apoptotic Cells: Annexin V-positive / PI-negative

• Late Apoptotic/Necrotic Cells: Annexin V-positive / PI-positive

• Necrotic Cells: Annexin V-negative / PI-positive (less common)

Step-by-Step Protocol:

• Cell Seeding & Treatment: Seed 0.5-1 x 10^6 cells in 6-well plates. Treat with D-threo-PDMP at concentrations around the predetermined IC50 (e.g., 0.5x, 1x, and 2x IC50) for the chosen duration (e.g., 24 or 48 hours). Include a vehicle control and a positive control for apoptosis (e.g., 1 µM staurosporine for 4 hours).

• Cell Harvesting:

  • Suspension cells: Gently collect cells into a 1.5 mL tube.

  • Adherent cells: Collect the culture medium (which contains floating, potentially dead cells). Wash cells once with PBS, then detach gently using a non-enzymatic cell dissociation buffer or brief trypsinization. Combine the detached cells with the collected medium.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes.[15] Discard the supernatant and wash the cell pellet once with 1 mL of cold 1X PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer (this buffer contains calcium, which is critical for Annexin V binding).[15]

• Staining: Add 5 µL of fluorophore-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL stock) to the 100 µL cell suspension.[15]

• Incubation: Gently vortex the tubes and incubate at room temperature for 15 minutes in the dark.[15]

• Final Preparation: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Do not wash the cells after staining.

• Data Acquisition: Analyze the samples on a flow cytometer immediately (within 1 hour). Use appropriate laser lines and filters for your chosen fluorophores (e.g., blue laser (488nm) for FITC and PI).

Population	Annexin V Staining	Propidium Iodide (PI) Staining	Interpretation
Lower-Left Quadrant	Negative	Negative	Healthy, Live Cells
Lower-Right Quadrant	Positive	Negative	Early Apoptotic Cells
Upper-Right Quadrant	Positive	Positive	Late Apoptotic/Necrotic Cells
Upper-Left Quadrant	Negative	Positive	Necrotic/Dead Cells
Table 1: Interpretation of Annexin V and PI Staining Results in Flow Cytometry.

Phase 3 Protocols: Mechanistic Validation

Caspase-3/7 Activity Assay

Principle: The activation of executioner caspases, particularly caspase-3 and caspase-7, is a hallmark of apoptosis.[16] These enzymes cleave specific cellular substrates, leading to the morphological and biochemical changes of apoptosis. Colorimetric or fluorometric assays utilize a peptide substrate specific for caspase-3/7 (e.g., DEVD) conjugated to a chromophore (pNA) or a fluorophore (AMC).[17][18][19] Cleavage of the substrate by active caspases in a cell lysate releases the reporter molecule, which can be quantified. Luminescent assays use a similar principle but generate a light signal, often offering higher sensitivity.[20]

Step-by-Step Protocol (Fluorometric Example):

• Cell Seeding & Treatment: Treat cells in a 96-well, clear-bottom, black-walled plate as described for the viability assay, using concentrations that induced apoptosis in the Annexin V assay.

• Cell Lysis: After treatment, remove the medium and lyse the cells according to the kit manufacturer's protocol (e.g., add 50-100 µL of a supplied lysis buffer and incubate).

• Assay Preparation: Transfer the cell lysate to a new black 96-well plate.

• Reaction Initiation: Prepare a reaction buffer containing the fluorogenic substrate Ac-DEVD-AMC. Add this buffer to each well containing lysate.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition: Read the fluorescence on a plate reader with excitation ~380 nm and emission ~460 nm.[18]

• Analysis: The fold-increase in caspase-3/7 activity can be calculated by comparing the fluorescence of D-threo-PDMP-treated samples to the vehicle control.

Western Blotting for Cleaved Caspase-3 and Cleaved PARP

Principle: Western blotting provides a semi-quantitative visual confirmation of caspase activation and its downstream consequences.

• Caspase-3: Antibodies can detect both the inactive pro-caspase-3 (approx. 35 kDa) and the active, cleaved large fragment (p17/19).[16] A decrease in the pro-caspase-3 band and/or an increase in the cleaved fragment band indicates activation.

• PARP (Poly (ADP-ribose) polymerase): PARP is a 116 kDa nuclear enzyme involved in DNA repair. It is a key substrate of active caspase-3.[21] During apoptosis, caspase-3 cleaves PARP into an 89 kDa fragment and a 24 kDa fragment.[21] The appearance of the 89 kDa cleaved PARP fragment is a classic indicator of caspase-3-mediated apoptosis.[22]

Step-by-Step Protocol:

• Lysate Preparation: Treat and harvest cells as previously described. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto a polyacrylamide gel (e.g., 12% for caspase-3, 8% for PARP).

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer.

• Washing: Wash the membrane 3x for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager or film.

• Analysis: Analyze the band intensities. Look for a decrease in full-length PARP (116 kDa) and an increase in cleaved PARP (89 kDa). Similarly, look for a decrease in pro-caspase-3 (35 kDa) and an increase in cleaved caspase-3 (17/19 kDa). Always probe for a loading control (e.g., β-Actin, GAPDH) to ensure equal protein loading.

Target Protein	Recommended Antibody	Expected Band Size(s)	Interpretation of Change
Caspase-3	Rabbit anti-Caspase-3	Pro: ~35 kDa, Cleaved: ~17/19 kDa	↓ Pro, ↑ Cleaved = Activation
PARP	Rabbit anti-PARP	Full-length: ~116 kDa, Cleaved: ~89 kDa	↓ Full-length, ↑ Cleaved = Apoptosis
Loading Control	Mouse anti-β-Actin	~42 kDa	No change
Table 2: Recommended Antibodies and Expected Results for Western Blot Analysis.[16][21][23][24]

References

• D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. PubMed. [Link]

• Understanding Apoptosis and Apoptotic Pathways Targeted Cancer Therapeutics. PMC. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• Suppression of Glucosylceramide Synthase Restores p53-Dependent Apoptosis in Mutant p53 Cancer Cells. AACR Journals. [Link]

• The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. PMC - NIH. [Link]

• Glucosylceramide Synthase Inhibitors Induce Ceramide Accumulation and Sensitize H3K27 Mutant Diffuse Midline Glioma to Irradiation. MDPI. [Link]

• Glucosylceramide synthase regulates the proliferation and apoptosis of liver cells in vitro by Bcl-2/Bax pathway. NIH. [Link]

• Western Blot analysis of cleaved caspase 3 and cleaved PARP. ResearchGate. [Link]

• Barriers and facilitators to PDMP IS Success in the US: A systematic review. PubMed. [Link]

• Ceramide signaling in apoptosis. PubMed - NIH. [Link]

• Caspase 3 Activity Assay Kit. MP Biomedicals. [Link]

• Mitochondrial Role in the Signal Transduction Pathway of Ceramide-Induced Apoptosis. The Journal of Student Research. [Link]

• Mandatory Review of Prescription Drug Monitoring Program Before Issuance of a Controlled Substance Results in Overall Reduction of Prescriptions Including Opioids and Benzodiazepines. PubMed. [Link]

• Prescription Drug Monitoring Programs (PDMPs) | Overdose Prevention. CDC. [Link]

• Suppression of Glucosylceramide Synthase Reverses Drug Resistance in Cancer Cells Harbor Homozygous p53 Mutants. bioRxiv. [Link]

• Ceramide-induced apoptosis in renal tubular cells: a role of mitochondria and sphingosine-1-phoshate. PubMed. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Activation and Caspase-mediated Inhibition of PARP: A Molecular Switch between Fibroblast Necrosis and Apoptosis in Death Receptor Signaling. PMC. [Link]

• Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. PubMed. [Link]

• Ceramide induces cell apoptosis via a caspase-dependent mitochondrial... ResearchGate. [Link]

• Helpful, Unnecessary, or Harmful: A Systematic Review of the Effects of Prescription Drug Monitoring Program Use on Opioid Prescriptions. MDPI. [Link]

• Ceramide in apoptosis signaling: relationship with oxidative stress. PubMed. [Link]

• Prescription Drug Monitoring Program. StatPearls - NCBI Bookshelf - NIH. [Link]

• Quantification of PARP and Caspase 3 expression. a.Western blot of PARP... ResearchGate. [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. [Link]

• Glucosylceramide synthase and apoptosis. Fox Chase Cancer Center. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. profiles.foxchase.org [profiles.foxchase.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mitochondrial Role in the Signal Transduction Pathway of Ceramide-Induced Apoptosis — Journal of Young Investigators [jyi.org]
• 8. Ceramide in apoptosis signaling: relationship with oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glucosylceramide synthase regulates the proliferation and apoptosis of liver cells in vitro by Bcl-2/Bax pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide-induced apoptosis in renal tubular cells: a role of mitochondria and sphingosine-1-phoshate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 15. bosterbio.com [bosterbio.com]
• 16. Apoptosis Marker: Cleaved Caspase-3 (Asp175) Western Detection Kit | Cell Signaling Technology [cellsignal.com]
• 17. mpbio.com [mpbio.com]
• 18. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 19. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 20. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 21. Activation and Caspase-mediated Inhibition of PARP: A Molecular Switch between Fibroblast Necrosis and Apoptosis in Death Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Apoptosis Western Blot Cocktail (pro/cleaved Caspase-3, cleaved PARP1, muscle actin) (ab136812) | Abcam [abcam.com]
• 24. researchgate.net [researchgate.net]

High-Precision In Vitro Modeling of GCS Inhibition using d-threo-PDMP

Application Note & Protocol Guide

Executive Summary & Mechanism of Action

d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is a potent, reversible, and stereospecific inhibitor of Glucosylceramide Synthase (GCS) (UDP-glucose:ceramide glucosyltransferase). By blocking the first step in glycosphingolipid (GSL) biosynthesis, it depletes cellular levels of glucosylceramide (GlcCer) and downstream gangliosides (GM3, GD3).[1][2]

Why This Model Matters:

• Lysosomal Storage Diseases (LSDs): It is used to validate Substrate Reduction Therapy (SRT) strategies for Gaucher and Fabry diseases.

• Multi-Drug Resistance (MDR): GCS overexpression is a hallmark of MDR cancers. d-threo-PDMP resensitizes resistant cells to chemotherapy by preventing the conversion of pro-apoptotic ceramide into non-toxic glucosylceramide.

• Atherosclerosis: It prevents regulating vascular smooth muscle cell proliferation.

Critical Mechanistic Insight: Researchers must distinguish between the specific GCS inhibition (unique to the d-threo isomer) and off-target effects (shared by l-threo and d-threo isomers), such as lysosomal lipid accumulation and mTORC1 inhibition.

Pathway Visualization

The following diagram illustrates the intervention point of d-threo-PDMP within the sphingolipid metabolic pathway.

Caption: d-threo-PDMP specifically inhibits GCS in the Golgi, blocking the conversion of pro-apoptotic Ceramide to Glucosylceramide.

Experimental Design Strategy

A. Cell Line Selection

• MDCK (Madin-Darby Canine Kidney): Gold standard for studying GSL polarity and renal cystic disease models.

• MCF-7/ADR (Doxorubicin-Resistant): Ideal for studying MDR reversal. These cells typically overexpress GCS.

• Patient-Derived Fibroblasts: Essential for translational research in Gaucher disease.

B. Controls (The "Trustworthiness" Pillar)

To validate that observed effects are due to GCS inhibition and not general toxicity or off-target lipidosis:

• Vehicle Control: DMSO (Final concentration < 0.1%).

• Negative Isomer Control: l-threo-PDMP . This isomer does not inhibit GCS but may still affect lysosomal pH or mTOR. If an effect is seen with d-threo but not l-threo, it is GCS-dependent.

• Positive Control: NB-DNJ (Miglustat) , a clinically approved GCS inhibitor.

Reagent Preparation

Compound: d-threo-PDMP (Hydrochloride salt is most common). Solubility: Soluble in DMSO (up to 50 mg/mL) or Ethanol.

Stock Solution Protocol:

• Dissolve 5 mg of d-threo-PDMP in 100 µL of sterile, high-grade DMSO to create a 50 mg/mL stock .

• Aliquot into small volumes (e.g., 10 µL) to avoid repeated freeze-thaw cycles.

• Store at -20°C (stable for 6 months).

Working Solution:

• Dilute the stock directly into pre-warmed culture media immediately before treatment.

• Target Concentration:

  • GCS Inhibition: 5–10 µM.

  • Functional Assays (Apoptosis/MDR): 10–20 µM.

  • Note: Concentrations >25 µM may induce non-specific cytotoxicity.

Protocol A: Quantitative GCS Inhibition Assay (NBD-Ceramide Pulse-Chase)

This protocol uses fluorescent NBD-Ceramide to track the enzymatic conversion to NBD-GlcCer directly in living cells. It avoids radioactive isotopes while providing high sensitivity.

Materials

• Substrate: C6-NBD-Ceramide (complexed with BSA for delivery).

• Solvent: Chloroform/Methanol (2:1 v/v).

• TLC Plates: High-performance thin-layer chromatography (HPTLC) silica gel 60.

• Running Buffer: Chloroform:Methanol:Water (65:25:4 v/v/v).

Step-by-Step Workflow

• Seeding: Seed cells (e.g., MDCK) in 6-well plates to reach 80% confluency.

• Pre-Treatment: Treat cells with d-threo-PDMP (10 µM) or Vehicle (DMSO) for 1 hour at 37°C.

  • Rationale: Pre-incubation ensures the inhibitor occupies the GCS active site before the substrate is introduced.

• Pulse (Labeling):

  • Wash cells 2x with serum-free media.

  • Add 2 µM C6-NBD-Ceramide (in serum-free media with 1% BSA).

  • Incubate for 30 minutes at 4°C.

  • Rationale: Incubation at 4°C allows the NBD-ceramide to insert into the plasma membrane but prevents internalization/metabolism.

• Chase (Metabolism):

  • Wash cells with cold PBS to remove excess probe.

  • Add warm complete media containing d-threo-PDMP (10 µM) (maintain inhibitor presence).

  • Incubate at 37°C for 1–2 hours . This allows internalization to the Golgi and conversion to NBD-GlcCer.

• Lipid Extraction (Modified Bligh & Dyer):

  • Wash cells with ice-cold PBS.

  • Scrape cells into 500 µL Methanol. Transfer to a glass vial.

  • Add 250 µL Chloroform and 200 µL Water. Vortex vigorously.

  • Centrifuge at 2,000 x g for 5 mins to separate phases.

  • Collect the lower organic phase (contains lipids). Dry under nitrogen gas.

• TLC Analysis:

  • Resuspend dried lipids in 20 µL Chloroform:Methanol (2:1).

  • Spot onto HPTLC plate.

  • Develop in Chloroform:Methanol:Water (65:25:4).

  • Visualization: Scan using a fluorescence imager (Ex/Em: 460/535 nm).

Expected Results:

• Control: Distinct bands for NBD-Ceramide and NBD-GlcCer.

• d-threo-PDMP Treated: Strong NBD-Ceramide band; absent or faint NBD-GlcCer band .

Protocol B: Functional MDR Reversal (Chemo-Sensitization)

This assay tests if d-threo-PDMP can restore sensitivity to chemotherapy in drug-resistant cancer cells.

Workflow Visualization

Caption: Workflow for assessing the chemo-sensitizing effect of PDMP on multidrug-resistant cells.

Protocol Steps

• Seeding: Plate MCF-7/ADR cells at 5,000 cells/well in a 96-well plate. Allow to adhere overnight.

• Drug Preparation: Prepare a serial dilution of Doxorubicin (0, 0.1, 0.5, 1, 5, 10 µM).

• Co-Treatment:

  • Group A: Doxorubicin dilutions + Vehicle.

  • Group B: Doxorubicin dilutions + 10 µM d-threo-PDMP .

  • Note: Do not exceed 10 µM PDMP to ensure toxicity is driven by Doxorubicin potentiation, not PDMP alone.

• Incubation: Incubate for 48 hours at 37°C.

• Viability Assay: Add MTT reagent (0.5 mg/mL) for 4 hours. Solubilize formazan crystals and read absorbance at 570 nm.

• Analysis: Plot Dose-Response curves. A left-shift in the IC50 of Doxorubicin in Group B indicates successful MDR reversal.

Data Analysis & Troubleshooting

Calculating % Inhibition (GCS Assay)

Quantify the fluorescence intensity (Integrated Density) of the TLC bands using ImageJ.

Troubleshooting Guide

Issue	Possible Cause	Solution
Cell Death in Controls	PDMP concentration too high (>25 µM).	Titrate down to 5–10 µM. Check DMSO % (<0.1%).
No GCS Inhibition	Inactive isomer used (L-threo).	Verify stereochemistry on label. Must be d-threo (1R,2R).
Weak TLC Signal	Inefficient lipid extraction.	Ensure "Bligh & Dyer" ratios are exact. Do not let the organic phase evaporate before collection.
Lysosomal Vacuolation	Off-target effect (lipid accumulation).	This is a known phenotype of PDMP. Use lowest effective dose or switch to specific GCS inhibitors (e.g., Eliglustat) if this phenotype interferes with data.

References

• MedChemExpress. "D-threo-PDMP hydrochloride | GCS Inhibitor." MedChemExpress Product Datasheet. Accessed October 2023.[3][4] Link

• Inokuchi, J., et al. "Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucosylceramide synthetase." Journal of Lipid Research, 1987. Link

• Shayman, J. A., et al. "Inhibitors of Glucosylceramide Synthase."[5] Methods in Enzymology, 2000. Link

• Riedl, M., et al. "The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation." International Journal of Molecular Sciences, 2021. Link

• Gouaze, V., et al. "Glucosylceramide synthase blockade down-regulates P-glycoprotein and resensitizes multidrug-resistant breast cancer cells to anticancer drugs." Cancer Research, 2005. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. apexbt.com [apexbt.com]

measuring glucosylceramide synthase activity after d-threo-PDMP treatment

Application Note: Precision Profiling of Glucosylceramide Synthase (GCS) Activity Under D-threo-PDMP Inhibition

Abstract

Glucosylceramide synthase (GCS/UGCG) is the rate-limiting enzyme governing the conversion of ceramide to glucosylceramide (GlcCer), a critical step in glycosphingolipid biosynthesis and a key node in multidrug resistance (MDR) and lysosomal storage disorders.[1][2] This guide provides a rigorous, self-validating methodological framework for quantifying GCS activity following treatment with D-threo-PDMP , a specific competitive inhibitor. We detail two complementary protocols: a high-throughput fluorescent in situ assay using NBD-ceramide and a "Gold Standard" LC-MS/MS workflow for absolute quantification.

Introduction & Mechanistic Grounding

1.1 The Target: Glucosylceramide Synthase (GCS) GCS transfers glucose from UDP-glucose to the C1-hydroxyl group of ceramide.[1][3] This reaction occurs on the cytosolic surface of the Golgi apparatus. Inhibition of GCS leads to a buildup of pro-apoptotic ceramide and a depletion of complex glycosphingolipids (GSLs).

1.2 The Inhibitor: D-threo-PDMP [1][4][5][6][7]

• Compound: D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP).[4][5][6]

• Mechanism: It acts as a structural analogue of ceramide, competing for the active site of GCS.

• Specificity: The D-threo enantiomer is the active inhibitor (IC50 ~5-20 µM). The L-threo enantiomer is inactive against GCS and serves as a critical negative control to rule out off-target effects (e.g., on membrane fluidity or unrelated transporters).

1.3 Pathway Visualization The following diagram illustrates the sphingolipid rheostat and the specific blockade point of D-threo-PDMP.

Figure 1: The GCS biosynthetic pathway. D-threo-PDMP competitively inhibits GCS, preventing the conversion of Ceramide to Glucosylceramide.[6]

Experimental Design: The Self-Validating System

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), your experimental design must include the following controls. Without them, data interpretation is flawed.

Group	Component	Purpose
Experimental	Cells + D-threo-PDMP (5–20 µM)	Measures specific GCS inhibition.[6]
Vehicle Control	Cells + DMSO (<0.1%)	Baseline GCS activity.
Specificity Control	Cells + L-threo-PDMP	Rules out non-specific morpholino effects; should NOT inhibit GCS.
Metabolic Control	Cells + CBE (Conduritol B Epoxide)	Inhibits GBA (Glucocerebrosidase). Prevents back-hydrolysis of GlcCer during the assay, ensuring you measure synthesis (Vmax) and not net turnover.

Protocol A: Fluorescent In Situ Assay (NBD-Ceramide)

Best for: Assessing cellular flux, microscopy visualization, and relative inhibition.

Principle: Cells are pulse-labeled with C6-NBD-Ceramide (a fluorescent ceramide analogue). GCS converts this into C6-NBD-GlcCer. Lipids are extracted and separated by High-Performance Thin-Layer Chromatography (HPTLC). The ratio of NBD-GlcCer to NBD-Ceramide quantifies GCS activity.

Materials

• Substrate: C6-NBD-Ceramide (complexed with BSA for delivery).

• Inhibitor: D-threo-PDMP (Stock: 10 mM in DMSO).

• Extraction: Chloroform, Methanol, 0.1M KCl.

• HPTLC Plates: Silica Gel 60.

• Running Solvent: Chloroform:Methanol:Water (65:25:4 v/v/v).

Step-by-Step Workflow

• Pre-Treatment:

  • Seed cells (e.g., HeLa, MCF-7) to 80% confluency.

  • Treat with D-threo-PDMP (titration: 0, 1, 5, 10, 20 µM) for 1–16 hours depending on whether measuring acute enzyme blockade or long-term metabolic shift.

  • Critical Step: Include 100 µM CBE (Conduritol B Epoxide) to block lysosomal degradation of the newly synthesized NBD-GlcCer.

• Pulse Labeling:

  • Wash cells 2x with HBSS/HEPES.[8]

  • Incubate with 5 µM C6-NBD-Ceramide (BSA-complexed) for 30–60 minutes at 37°C.

  • Note: BSA complexing is required because NBD-Ceramide is hydrophobic and precipitates in aqueous media.

• Lipid Extraction (Modified Bligh & Dyer):

  • Wash cells with ice-cold PBS. Scrape into methanol.[2][6]

  • Add Chloroform:Methanol (1:[6]2) to the pellet. Vortex vigorously.

  • Add Chloroform and 0.1M KCl to induce phase separation (Final ratio 1:1:0.9).

  • Centrifuge (3000 x g, 5 min). Collect the lower organic phase (contains NBD-lipids).

  • Dry under nitrogen gas.[8]

• HPTLC Separation:

  • Resuspend dried lipids in 20 µL Chloroform:Methanol (2:1).

  • Spot onto Silica Gel 60 plates.

  • Develop in Chloroform:Methanol:Water (65:25:4) .

  • Visual Check: NBD-Ceramide runs higher (less polar); NBD-GlcCer runs lower (more polar).

• Quantification:

  • Scan using a fluorescence imager (Ex 460 nm / Em 535 nm).

  • Calculation:

Protocol B: LC-MS/MS Quantitative Assay (The Gold Standard)

Best for: Drug development, absolute quantification, and distinguishing specific chain lengths.

Principle: Measures the conversion of endogenous ceramide to glucosylceramide or uses a stable isotope substrate (e.g., C8-Ceramide).[2] This method avoids the artifactual trafficking sometimes seen with fluorescent tags.

Workflow Visualization

Figure 2: LC-MS/MS workflow for quantitative GCS analysis.

Protocol Details

• Sample Preparation:

  • Treat cells with D-threo-PDMP as described above.[7]

  • Harvest cells and normalize by protein concentration (BCA Assay). Crucial: Normalize before extraction or normalize results to protein content later.

• Extraction with Internal Standards:

  • Add extraction solvent (Chloroform:MeOH 2:1).

  • Spike Internal Standard: Add C17-GlcCer (or d18:1/17:0 GlcCer) and C17-Ceramide . These non-natural chain lengths allow for precise correction of extraction efficiency and ionization suppression.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Waters BEH C18).

  • Mobile Phase A: Water + 0.1% Formic Acid + 10 mM Ammonium Formate.

  • Mobile Phase B: Methanol/Isopropanol + 0.1% Formic Acid.

  • Mode: Multiple Reaction Monitoring (MRM).[2]

• Target Transitions (Example):

  • C16-GlcCer:

    700.6 264.3 (sphingosine backbone).

  • C16-Ceramide:

    538.5 264.3.

  • Internal Std (C17-GlcCer):

    714.6 264.3.

• Data Analysis:

  • Calculate the ratio of Endogenous Analyte Area / Internal Standard Area.

  • Plot Dose-Response Curve to determine IC50.

Data Interpretation & Troubleshooting

Calculating Specific Activity

To prove the inhibition is specific to the D-threo isomer, compare the % inhibition:

The L-threo sample should show <10% deviation from the Vehicle.

Common Pitfalls

Issue	Probable Cause	Solution
Low Signal (NBD Assay)	Fluorescence quenching or bleaching.	Work in low light; dry lipids under nitrogen immediately; do not leave plates exposed.
High Background (MS)	Plasticware contamination.	Use glass vials for all lipid extraction steps. Plasticizers (phthalates) interfere with lipid MS.
Incomplete Inhibition	Lysosomal hydrolysis masking synthesis inhibition.	Ensure CBE is added to block GBA activity.
Poor Separation (HPTLC)	Humidity affecting silica.	Heat activate TLC plates (100°C for 30 min) before use.

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase.[5] Journal of Lipid Research, 28(5), 565-571. Link

• Shayman, J. A., et al. (2000). Inhibitors of Glucosylceramide Synthase. Methods in Enzymology, 311, 373-387. Link

• Bleicher, R. J., & Cabot, M. C. (2002). Glucosylceramide synthase and apoptosis. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1585(2-3), 172-178. Link

• Gupta, V., et al. (2010). Direct quantitative determination of ceramide glycosylation in vivo: A new approach to evaluate cellular enzyme activity of glucosylceramide synthase. Journal of Lipid Research, 51(4), 866-874. Link

• Hayashi, Y., et al. (2023). Development of a Label-Free LC-MS/MS-Based Glucosylceramide Synthase Assay. Biological and Pharmaceutical Bulletin, 46(6), 845-851. Link

Sources

• 1. apexbt.com [apexbt.com]
• 2. Development of a Label-Free LC-MS/MS-Based Glucosylceramide Synthase Assay and Its Application to Inhibitors Screening for Ceramide-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Glucosylceramide Synthase at Work as Provided by “In Silico” Molecular Docking, Molecular Dynamics, and Metadynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. genecopoeia.com [genecopoeia.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting D-threo-PDMP Solubility Issues

Welcome to the technical support center for D-threo-PDMP (D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol). This guide is designed for researchers, scientists, and drug development professionals who are utilizing this potent glucosylceramide synthase (GCS) inhibitor in their experiments. We understand that navigating the physicochemical properties of compounds like D-threo-PDMP can be challenging. This resource provides in-depth, experience-driven answers and protocols to address the most common solubility issues, ensuring the reliability and reproducibility of your results.

Section 1: Understanding the Fundamentals of D-threo-PDMP Solubility

This section covers the core chemical principles governing D-threo-PDMP's behavior in solution, providing the foundational knowledge needed to preempt and solve solubility challenges.

Q1: What is D-threo-PDMP and why is its solubility a critical experimental parameter?

D-threo-PDMP is a synthetic ceramide analog that acts as a potent and specific inhibitor of glucosylceramide synthase (GCS).[1][2] GCS is the enzyme that catalyzes the first step in the biosynthesis of most glycosphingolipids.[3] By blocking this pathway, D-threo-PDMP prevents the conversion of ceramide to glucosylceramide, leading to a reduction in downstream glycosphingolipids and an accumulation of intracellular ceramide.[3][4] This mechanism is leveraged to study the roles of glycosphingolipids in various cellular processes, including cell growth, apoptosis, and drug resistance, making it a valuable tool in cancer research and for studying lysosomal storage diseases.[3][5][6]

The experimental utility of D-threo-PDMP is fundamentally dependent on its ability to be successfully delivered to its biological target in a dissolved, monomeric state. Poor solubility can lead to several critical issues:

• Inaccurate Dosing: Undissolved compound results in an actual concentration that is lower than the intended concentration, leading to erroneous dose-response curves and potentially false-negative results.

• Compound Precipitation: The compound may precipitate out of solution when a concentrated stock is diluted into an aqueous buffer or cell culture medium, which can cause cellular stress or be mistaken for a biological effect.

• Formation of Aggregates: Poorly solubilized molecules can form aggregates that may exhibit non-specific activity or toxicity, confounding experimental outcomes.

Therefore, ensuring complete dissolution is the first and most critical step for any experiment involving D-threo-PDMP.

Q2: What are the differences between D-threo-PDMP free base and its hydrochloride (HCl) salt? Which one should I use?

D-threo-PDMP is available commercially as a free base and as a hydrochloride (HCl) salt. The choice between these two forms is a critical decision that impacts solvent selection and handling.

• The Free Base: This is the D-threo-PDMP molecule in its fundamental, unreacted state. It is inherently more lipophilic (fat-soluble) and generally shows poor solubility in aqueous solutions. It is best suited for dissolution in organic solvents like DMSO, ethanol, or DMF to create high-concentration stock solutions.

• The Hydrochloride Salt: This form is created by reacting the basic morpholino group on the D-threo-PDMP molecule with hydrochloric acid.[7] This process converts the molecule into a salt, which generally confers greater hydrophilicity (water-solubility).[7][8] For many weakly basic drugs, the hydrochloride salt form is chosen specifically to improve aqueous solubility, stability, and bioavailability.[7][8]

Which form should you choose?

The decision depends on your experimental design:

• For most in vitro cell culture experiments , starting with a stock solution in 100% DMSO is standard practice. For this purpose, either the free base or the HCl salt is acceptable, as both are readily soluble in DMSO.[9][10]

• If you need to prepare a solution directly in an aqueous buffer or have stringent limits on the final concentration of organic solvent (e.g., DMSO), the HCl salt is the superior choice. Its enhanced aqueous solubility can make it easier to work with when preparing dilutions. One vendor notes the solubility of the racemic (±)-threo-PDMP hydrochloride in water is as high as 50 mg/mL, though the solubility of the specific D-threo enantiomer may differ.

• For in vivo studies , formulations often require complex vehicles. The choice of free base or HCl salt will depend on the specific formulation being used (e.g., oil-based vs. aqueous-based with cyclodextrins).[1][11]

Section 2: Troubleshooting & Frequently Asked Questions (FAQs)

This section provides direct answers and actionable solutions to common problems encountered in the lab.

Q3: My D-threo-PDMP won't dissolve in my chosen solvent. What should I do?

This is a common issue that can often be resolved with a systematic approach. First, confirm you are using an appropriate solvent for the form of D-threo-PDMP you have. Second, ensure you have not exceeded the solubility limit. If issues persist, follow the troubleshooting workflow below.

Caption: Troubleshooting workflow for D-threo-PDMP solubility.

Q4: How do I prepare a high-concentration stock solution of D-threo-PDMP?

Preparing a concentrated, stable stock solution is crucial for accurate serial dilutions. DMSO is the most common and recommended solvent for this purpose.

See Protocol 1 in Section 3 for a detailed, step-by-step methodology. The key principle is to use a high-purity, anhydrous grade of DMSO, as absorbed water can affect the stability and solubility of some compounds. For D-threo-PDMP hydrochloride, solubilities of up to 30 mg/mL in DMSO and 50 mg/mL in ethanol have been reported.[9]

Q5: I've prepared a stock solution in DMSO, but it precipitates when I dilute it into my aqueous cell culture medium. How can I prevent this?

This phenomenon, known as "crashing out," occurs when a compound that is soluble in an organic solvent is introduced into an aqueous environment where it is poorly soluble. The final concentration of the organic solvent in the medium is often too low to keep the compound dissolved.

Causality & Solution: The core issue is the drastic change in solvent polarity. To prevent this, you must ensure that the final concentration of D-threo-PDMP in your medium does not exceed its aqueous solubility limit and that the final DMSO concentration is as low as possible while still supporting solubility.

Best Practices to Prevent Precipitation:

• Lower the Stock Concentration: Instead of making a 50 mM stock, try a 10 mM stock. This requires a larger volume to be added to your medium, but the slightly higher final DMSO percentage may help.

• Perform Serial Dilutions: Do not add the highly concentrated stock directly to your final volume of medium. Perform one or more intermediate dilution steps in your medium. For example, add the DMSO stock to a small volume of medium (e.g., 500 µL), vortex well, and then transfer this to the final, larger volume.

• Increase Mixing Energy: When adding the compound to the medium, vortex or pipette vigorously immediately to promote rapid dispersion and prevent localized high concentrations that can initiate precipitation.

• Pre-warm the Medium: Having the cell culture medium at 37°C can sometimes help maintain solubility during dilution.

• Use a Carrier Protein: For problematic compounds, adding the stock solution to a medium that contains serum (FBS) can help. Proteins like albumin can bind to hydrophobic compounds and help keep them in solution.

Q6: What are the best practices for storing D-threo-PDMP, both as a solid and in solution?

Proper storage is essential to maintain the integrity and activity of the compound.

• Solid Form: D-threo-PDMP powder should be stored at -20°C, protected from light and moisture.[12] Storing under desiccating conditions is recommended.[10]

• Stock Solutions: Once dissolved in an organic solvent like DMSO or ethanol, stock solutions should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at -20°C for short-term use (1 month) or -80°C for long-term storage (6 months or more).[1][11] Always ensure the vials are tightly sealed to prevent the absorption of moisture.

Q7: Can I use heat or sonication to help dissolve my compound? What are the limits?

Yes, applying energy can significantly aid dissolution, and it is a recommended step if you observe precipitation during preparation.[1][11]

• Sonication: A water bath sonicator is an excellent tool for breaking up small particles and increasing the interaction between the compound and the solvent. Sonicating for 15-30 minutes is generally effective and safe.

• Heating: Gentle warming can also increase the rate of dissolution. It is advisable to warm the solution to no more than 37-40°C. Aggressive heating should be avoided as it can potentially lead to the degradation of the compound.

Always visually inspect the solution after applying heat or sonication to ensure all particulate matter is gone. If the solution is clear, allow it to return to room temperature. If the compound remains in solution, you have been successful. If it precipitates upon cooling, you have likely created a supersaturated solution, and the concentration needs to be lowered.

Section 3: Data & Protocols

This section provides quantitative data and detailed experimental procedures to guide your laboratory work.

Data Presentation: Solubility of D-threo-PDMP Forms

The following table summarizes reported solubility data for D-threo-PDMP and its salts. Note that values can vary slightly between suppliers and based on the purity of the compound and solvent.

Compound Form	Solvent	Reported Solubility	Source
D-threo-PDMP (HCl)	DMSO	30 mg/mL	Cayman Chemical[9]
D-threo-PDMP (HCl)	Ethanol	50 mg/mL	Cayman Chemical[9]
D-threo-PDMP (HCl)	DMF	25 mg/mL	Cayman Chemical[9]
D-threo-PDMP (HCl)	Ethanol:PBS (pH 7.2) (1:5)	0.05 mg/mL	Cayman Chemical[9]
(±)-threo-PDMP (HCl)	Water	50 mg/mL	Sigma-Aldrich
D-threo-PDMP (Free Base)	In 10% DMSO / 90% Corn Oil	≥ 5 mg/mL	MedchemExpress[1]
D-threo-PDMP (HCl)	In 10% EtOH / 90% Corn Oil	≥ 1.25 mg/mL	MedchemExpress[11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Concentrated Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of D-threo-PDMP HCl (M.W. 427.02 g/mol ) for long-term storage and subsequent dilution.

Materials:

• D-threo-PDMP HCl (or free base, adjusting molecular weight accordingly)

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

Procedure:

• Pre-weigh Vial: Tare a sterile, dry amber vial on the analytical balance.

• Weigh Compound: Carefully weigh out the desired mass of D-threo-PDMP HCl. For example, to make 1 mL of a 10 mM solution, you would need 4.27 mg.

  • Calculation: 10 mmol/L * 1 L/1000 mL * 1 mL * 427.02 g/mol * 1000 mg/g = 4.27 mg

• Add Solvent: Add the calculated volume of DMSO to the vial (e.g., 1 mL for the example above).

• Dissolve: Cap the vial tightly and vortex vigorously for 2-3 minutes.

• Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter.

• Apply Energy (If Needed): If particulates remain, sonicate the vial in a room temperature water bath for 15 minutes. Re-inspect. If needed, warm gently to 37°C.

• Aliquot and Store: Once fully dissolved, aliquot the stock solution into single-use volumes in sterile tubes. Store at -80°C for long-term storage.

Protocol 2: Preparation of an Aqueous Working Solution for Cell Culture

Objective: To dilute the 10 mM DMSO stock to a final concentration of 10 µM in 10 mL of cell culture medium, minimizing precipitation.

Materials:

• 10 mM D-threo-PDMP stock solution in DMSO

• Pre-warmed (37°C) cell culture medium (containing serum, if applicable)

• Sterile conical tubes and micropipettes

Procedure:

• Calculate Volume: Determine the volume of stock solution needed.

  • Calculation (C1V1 = C2V2): (10,000 µM)(V1) = (10 µM)(10,000 µL) -> V1 = 10 µL

• Prepare Intermediate Dilution (Recommended):

  • Pipette 990 µL of pre-warmed medium into a sterile microcentrifuge tube.

  • Add 10 µL of the 10 mM DMSO stock to this tube. This creates a 1:100 dilution (100 µM). Cap and vortex immediately and vigorously for 10-15 seconds.

• Prepare Final Dilution:

  • Pipette 9 mL of pre-warmed medium into your final sterile tube or flask.

  • Add 1 mL of the 100 µM intermediate dilution to the 9 mL of medium.

  • Mix thoroughly by gentle inversion or swirling.

• Final Concentration Check: The final concentration of D-threo-PDMP is now 10 µM. The final concentration of DMSO is 0.1%, which is well-tolerated by most cell lines.

Protocol 3: Advanced Formulation for In Vivo Studies

Objective: To prepare a 5 mg/mL working solution of D-threo-PDMP (free base) in a vehicle suitable for injection, based on a published formulation.[1]

Materials:

• D-threo-PDMP (free base)

• DMSO

• PEG300

• Tween-80

• Sterile Saline (0.9% NaCl)

Procedure (for 1 mL final volume):

• Prepare Concentrated Stock: Prepare a 50 mg/mL stock of D-threo-PDMP in DMSO as per Protocol 1.

• Add Co-solvents Sequentially:

  • In a sterile tube, add 400 µL of PEG300.

  • To the PEG300, add 100 µL of your 50 mg/mL DMSO stock solution. Mix thoroughly by vortexing. The solution should be clear.

  • Add 50 µL of Tween-80 to the mixture. Mix thoroughly again.

  • Finally, add 450 µL of sterile saline to bring the total volume to 1 mL. Mix until the solution is completely clear and homogenous.

• Final Checks: This protocol yields a clear solution of ≥ 5 mg/mL.[1] If any precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1] This formulation must be prepared fresh before use.

References

• Chatterjee, S., et al. (1996). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. PubMed. Retrieved from [Link]

• Inokuchi, J., et al. (1989). Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Inhibitors of glucosylceramide synthase - Glycoscience Protocols. Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. ResearchGate. Retrieved from [Link]

• National Institutes of Health. (2020). Advances in prescription drug monitoring program research: a literature synthesis (June 2018 to December 2019). NIH. Retrieved from [Link]

• MDPI. (2023). Targeting Glucosylceramide Synthase: Innovative Drug Repurposing Strategies for Lysosomal Diseases. MDPI. Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH. PubMed. Retrieved from [Link]

• Pharmaoffer. (2023). Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals. Retrieved from [Link]

• PubMed. (2015). Inhibitors of Glucosylceramide Synthase. Retrieved from [Link]

• ARL Bio Pharma. (n.d.). Drug Formulation and The Impact on Analytical Testing. Retrieved from [Link]

• MDPI. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Retrieved from [Link]

• PubMed Central. (2021). Glucosylceramide synthase inhibitors prevent replication of SARS-CoV-2 and influenza virus. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). DL-Ppmp. PubChem. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. D-THREO-1-PHENYL-2-DECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL | 109836-82-0 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. Inhibitors of Glucosylceramide Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmaoffer.com [pharmaoffer.com]
• 8. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. D,L-threo-PDMP, Glucosylceramide synthase inhibitor (CAS 109836-82-0) | Abcam [abcam.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. caymanchem.com [caymanchem.com]

optimizing d-threo-PDMP concentration to avoid cytotoxicity

Introduction: Mastering D-threo-PDMP for Robust and Reproducible Results

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a widely utilized inhibitor of glucosylceramide synthase (GCS), the enzyme catalyzing the initial step in glycosphingolipid synthesis.[1] By depleting downstream glycosphingolipids, D-threo-PDMP serves as an invaluable tool for investigating cellular processes ranging from signal transduction and cell adhesion to multidrug resistance in cancer.[2][3][4]

However, the very mechanism that makes D-threo-PDMP effective—the blockage of ceramide glycosylation—can also lead to the accumulation of its substrate, ceramide.[5] Ceramide is a potent signaling lipid known to induce cell stress, cell cycle arrest, and apoptosis, which can manifest as cytotoxicity at elevated concentrations or prolonged exposure times.[6] Therefore, identifying the optimal concentration of D-threo-PDMP that effectively inhibits GCS without inducing significant cell death is paramount for the successful interpretation of experimental data.

This guide provides a comprehensive framework for researchers to determine the optimal, non-cytotoxic working concentration of D-threo-PDMP for their specific cell model and experimental design.

Core Concepts: The Mechanistic Tightrope of GCS Inhibition

D-threo-PDMP's primary function is to inhibit Glucosylceramide Synthase (GCS), which blocks the conversion of ceramide to glucosylceramide.[1] This leads to a reduction in the synthesis of various glycosphingolipids. However, this inhibition can cause a build-up of ceramide, a lipid that can trigger apoptosis.[5][6] Furthermore, some studies suggest that D-threo-PDMP can have off-target effects, such as altering cholesterol homeostasis, which are independent of its action on GCS.[7][8]

Caption: Mechanism of D-threo-PDMP action and potential for cytotoxicity.

Frequently Asked Questions & Troubleshooting

This section addresses common issues encountered when working with D-threo-PDMP.

Q1: What is a typical starting concentration range for D-threo-PDMP?

A1: The effective concentration of D-threo-PDMP is highly cell-type dependent.[9] A general starting range for in vitro studies is between 5 µM and 40 µM.[2][10] For sensitive cell lines, such as primary neurons, concentrations as low as 5-20 µM have been shown to be effective, while some cancer cell lines may require up to 40 µM for significant GCS inhibition.[2][10] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint.

Q2: I'm observing significant cell death even at low concentrations. What could be the cause?

A2: Several factors could contribute to unexpected cytotoxicity:

• Cell Line Sensitivity: Different cell lines exhibit varied sensitivity to ceramide accumulation and GCS inhibition.[11]

• Solvent Toxicity: D-threo-PDMP is often dissolved in DMSO or ethanol.[12] Ensure the final solvent concentration in your culture medium is well below the toxic threshold for your cells (typically <0.5% for DMSO). Always include a vehicle-only control in your experiments.

• Prolonged Exposure: Continuous exposure, even at a low concentration, can lead to a cumulative toxic effect. Consider reducing the incubation time or using a washout step if your experimental design allows.

• Culture Conditions: Sub-optimal culture conditions (e.g., high cell density, nutrient depletion) can sensitize cells to chemical stressors.[13] Ensure your cells are healthy and in the logarithmic growth phase before treatment.

Q3: How can I confirm that D-threo-PDMP is inhibiting GCS in my cells without causing cytotoxicity?

A3: A two-pronged approach is recommended:

• Assess GCS Inhibition: Measure the levels of a downstream glycosphingolipid, such as GM3, via techniques like immunofluorescence, flow cytometry, or HPLC. A significant reduction in the product of the pathway confirms target engagement.[3]

• Assess Cell Viability: Simultaneously, perform a cell viability assay to ensure that the observed effects are not due to cell death. Assays like MTT, PrestoBlue, or CellTiter-Glo are suitable for measuring metabolic activity, while trypan blue exclusion or PI staining can be used to quantify dead cells.[14][15]

Q4: My results are inconsistent between experiments. How can I improve reproducibility?

A4: Reproducibility issues often stem from minor variations in protocol execution.

• Standardize Cell Seeding: Ensure you seed the same number of cells for each experiment and allow them to adhere and stabilize for a consistent period (e.g., 24 hours) before adding D-threo-PDMP.[13]

• Aliquot Reagents: Prepare a concentrated stock solution of D-threo-PDMP, aliquot it into single-use volumes, and store it at -20°C or -80°C. This prevents degradation from repeated freeze-thaw cycles.

• Consistent Incubation Times: Adhere strictly to the planned incubation times for both drug treatment and assay development.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of D-threo-PDMP

This protocol outlines a dose-response experiment to identify the IC50 (inhibitory concentration 50%) for your biological effect of interest and the CC50 (cytotoxic concentration 50%) for your cell line.[16] The goal is to find a concentration that maximizes the desired inhibitory effect while minimizing cytotoxicity.

Caption: Experimental workflow for optimizing D-threo-PDMP concentration.

Materials:

• Your cell line of interest

• Complete culture medium

• 96-well cell culture plates (clear for colorimetric assays, white for luminescence)

• D-threo-PDMP

• Vehicle (e.g., sterile DMSO)

• Reagents for your chosen viability assay (e.g., MTT, CellTiter-Glo)

• Reagents for your chosen inhibition marker assay

Procedure:

• Cell Seeding: Seed your cells in 96-well plates at a predetermined optimal density and allow them to attach overnight.[14]

• Drug Preparation: Prepare a 2X concentrated serial dilution of D-threo-PDMP in culture medium. A suggested range is 0.5 µM to 100 µM (final concentration). Also, prepare a 2X vehicle control.

• Treatment: Carefully remove half of the medium from each well and add an equal volume of the 2X drug dilutions or vehicle control. This minimizes cell disturbance.

• Incubation: Incubate the plates for a duration relevant to your primary experiment (e.g., 24, 48, or 72 hours).

• Assays: After incubation, perform your chosen cell viability and GCS inhibition assays on parallel plates according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data for each assay to the vehicle control (set to 100%).

  • Plot the percentage of viability and percentage of inhibition against the log of the D-threo-PDMP concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 and CC50 values.[17]

Data Presentation: Interpreting Your Results

The ideal working concentration of D-threo-PDMP will be significantly lower than the CC50, while still providing substantial inhibition (ideally at or above the IC50).

Table 1: Example Dose-Response Data for D-threo-PDMP in B16 Melanoma Cells (48h)

D-threo-PDMP (µM)	Cell Viability (% of Control)	GM3 Levels (% of Control)
0 (Vehicle)	100.0 ± 4.5	100.0 ± 7.2
1	98.2 ± 5.1	85.1 ± 6.8
5	96.5 ± 4.8	52.3 ± 5.5
10	94.1 ± 3.9	28.7 ± 4.1
20	89.3 ± 5.3	15.4 ± 3.2
40	75.6 ± 6.1	9.8 ± 2.5
80	51.2 ± 5.8	8.1 ± 2.1
100	35.7 ± 4.2	7.5 ± 1.9
Calculated	CC50 ≈ 78 µM	IC50 ≈ 5.5 µM

Data are presented as mean ± SEM and are for illustrative purposes only.

Based on this example data, a working concentration between 10-20 µM would be appropriate. This range provides strong inhibition of GCS (>70%) while maintaining high cell viability (~90%).

References

• Abe, A., & Shayman, J. A. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Biochemistry, 45(14), 4530–4541.
• Sillence, D. J., et al. (2016). Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells. Acta Biochimica Polonica, 63(2), 329-335.
• Flint, M., et al. (2021). Glucosylceramide synthase inhibitors prevent replication of SARS-CoV-2 and influenza virus. Proceedings of the National Academy of Sciences, 118(9), e2020563118.
• Thiele, C., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences, 22(13), 7139.

• Thiele, C., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. PubMed. Retrieved from [Link]

• Inokuchi, J., et al. (1990). Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells. Cancer Research, 50(21), 6731-6737.

• ResearchGate. (n.d.). Impact of SACLAC and D-threo-PDMP exposure on viability in.... Retrieved from [Link]

• Lavieu, G., et al. (2001). Glucosylceramide synthase inhibition enhances vincristine-induced cytotoxicity. International Journal of Cancer, 93(4), 471-476.
• Mosta, M. S., et al. (2023). Suppression of Glucosylceramide Synthase Reverses Drug Resistance in Cancer Cells Harbor Homozygous p53 Mutants. bioRxiv.
• Frew, T. K., et al. (2009). Glucosylceramide Synthase Inhibitors Sensitise CLL Cells to Cytotoxic Agents Without Reversing P-gp Functional Activity. Leukemia & Lymphoma, 50(5), 799-808.

• GMP Plastics. (2023). How to Optimize Cell Culture. Retrieved from [Link]

• Volpe, D. A., et al. (2022). Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors?. Xenobiotica, 52(7), 751-757.

• YouTube. (2023). Drug Assays | DOSE RESPONSE CURVES | Cell Viability Assay | Full Video. Retrieved from [Link]

• ResearchGate. (n.d.). Review of P-gp Inhibition Data in Recently Approved New Drug Applications: Utility of the Proposed [I1]/IC50 and [I2]/IC50 Criteria in the P-gp Decision Tree. Retrieved from [Link]

• MDPI. (n.d.). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

• YouTube. (2019). Standardization of Cell Viability Assays in Primary Cells as a Prerequisite.... Retrieved from [Link]

• Clothier, R., et al. (2008). A database of IC50 values and principal component analysis of results from six basal cytotoxicity assays, for use in the modelling of the in vivo and in vitro data of the EU ACuteTox project.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glucosylceramide synthase inhibitors sensitise CLL cells to cytotoxic agents without reversing P-gp functional activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucosylceramide synthase inhibition enhances vincristine-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A database of IC50 values and principal component analysis of results from six basal cytotoxicity assays, for use in the modelling of the in vivo and in vitro data of the EU ACuteTox project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. D,L-threo-PDMP, Glucosylceramide synthase inhibitor (CAS 109836-82-0) | Abcam [abcam.com]
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• 14. researchgate.net [researchgate.net]
• 15. Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery [sciltp.com]
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• 17. m.youtube.com [m.youtube.com]

potential off-target effects of d-threo-PDMP in cells

Welcome to the technical support resource for researchers utilizing d-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (d-threo-PDMP). This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring the scientific integrity and success of your experiments. While d-threo-PDMP is a widely used inhibitor of glucosylceramide synthase (GCS), its cellular effects can be complex and extend beyond its primary target. This resource will help you navigate these complexities and obtain robust, interpretable data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of d-threo-PDMP?

A1: D-threo-PDMP is a potent inhibitor of the enzyme glucosylceramide synthase (GCS), which is responsible for the first committed step in the biosynthesis of most glycosphingolipids (GSLs).[1][2][3] It acts as a competitive inhibitor with respect to the substrate ceramide.[3] By blocking GCS, d-threo-PDMP leads to a reduction in the cellular levels of glucosylceramide and downstream GSLs, such as lactosylceramide and gangliosides.[4] This inhibition of GSL synthesis has been shown to affect various cellular processes, including neurite growth, cell adhesion, and apoptosis.[1][2]

Q2: I'm observing cellular effects that don't seem to be related to glycosphingolipid depletion. What could be the cause?

A2: It is well-documented that the cellular effects of d-threo-PDMP are not exclusively due to GCS inhibition.[5][6][7] Several off-target effects have been identified and should be carefully considered in the interpretation of your experimental results. These include:

• Lysosomal Dysfunction: D-threo-PDMP can induce the accumulation of various lipids, including sphingolipids, lysobisphosphatidic acid (LBPA), and cholesterol, within the lysosomes.[6] This is thought to be due to a defect in lysosomal export.

• mTOR Inactivation: The accumulation of LBPA in lysosomes has been linked to the dissociation of the mechanistic target of rapamycin (mTOR) from the lysosomal surface.[6] This leads to mTOR inactivation and the subsequent nuclear translocation of Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[6]

• Alteration of Cholesterol Homeostasis: D-threo-PDMP can inhibit the degradation of low-density lipoprotein (LDL), resulting in the accumulation of cholesterol esters and free cholesterol in late endosomes and lysosomes.[7]

It is crucial to design experiments with appropriate controls to differentiate between on-target GCS inhibition and these potential off-target effects.

Q3: What are the recommended working concentrations and incubation times for d-threo-PDMP?

A3: The optimal concentration and incubation time for d-threo-PDMP are highly cell-type dependent and should be determined empirically for your specific experimental system. However, based on published literature, a general starting point can be recommended.

Parameter	Recommended Range	Notes
Working Concentration	10 - 50 µM	Higher concentrations may lead to increased cytotoxicity and more pronounced off-target effects.
Incubation Time	24 - 72 hours	Shorter incubation times may be sufficient to observe effects on GSL synthesis, while longer times may be necessary to observe downstream cellular phenotypes.

Troubleshooting Guide

Problem 1: High levels of cytotoxicity observed after d-threo-PDMP treatment.

Potential Cause 1: Concentration is too high.

• Troubleshooting Step: Perform a dose-response curve to determine the optimal, non-toxic concentration for your cell line. Start with a lower concentration (e.g., 1-5 µM) and titrate up.

• Causality: Excessive concentrations of d-threo-PDMP can lead to significant off-target effects and general cellular stress, resulting in apoptosis or necrosis.

Potential Cause 2: Solvent toxicity.

• Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO or ethanol) in your culture media is minimal and non-toxic to your cells. Run a vehicle-only control to assess solvent toxicity.

• Causality: Solvents used to dissolve d-threo-PDMP can be toxic to cells at high concentrations.

Problem 2: My results are inconsistent or difficult to reproduce.

Potential Cause 1: Inconsistent compound activity.

• Troubleshooting Step: Ensure proper storage of your d-threo-PDMP stock solution (typically at -20°C). Prepare fresh working solutions from the stock for each experiment.

• Causality: D-threo-PDMP can degrade over time, especially when stored improperly or subjected to multiple freeze-thaw cycles.

Potential Cause 2: Cell passage number and confluency.

• Troubleshooting Step: Use cells within a consistent and low passage number range. Seed cells at a consistent density to ensure they are in a similar growth phase at the time of treatment.

• Causality: Cellular metabolism and signaling pathways can change with increasing passage number and cell density, which can affect the cellular response to d-threo-PDMP.

Problem 3: I am unsure if my observed phenotype is due to GCS inhibition or an off-target effect.

Potential Cause: Off-target effects of d-threo-PDMP.

• Troubleshooting Step 1: Use a structurally different GCS inhibitor.

  • Protocol: Treat your cells with an alternative GCS inhibitor, such as N-butyldeoxynojirimycin (NB-DNJ), also known as Miglustat.[6] If the phenotype is recapitulated with NB-DNJ, it is more likely to be a result of GCS inhibition.

  • Causality: NB-DNJ inhibits GCS but has not been reported to cause the same lysosomal lipid accumulation as d-threo-PDMP, making it a useful tool to dissect on-target from off-target effects.[6]

• Troubleshooting Step 2: Perform a rescue experiment.

  • Protocol: Co-treat cells with d-threo-PDMP and a downstream product of GCS, such as glucosylceramide (GlcCer).[4] If the addition of GlcCer rescues the phenotype, it strongly suggests the effect is due to GCS inhibition.

  • Causality: Exogenously supplied GlcCer can bypass the enzymatic block by d-threo-PDMP and restore the synthesis of downstream GSLs.

• Troubleshooting Step 3: Use the inactive stereoisomer.

  • Protocol: Treat cells with L-threo-PDMP as a negative control.[7]

  • Causality: The L-threo stereoisomer of PDMP does not inhibit GCS but may still elicit some of the off-target effects, such as alterations in cholesterol homeostasis.[7] This can help to identify phenotypes that are independent of GCS inhibition.

Experimental Protocols & Visualizations

Protocol 1: Validating On-Target GCS Inhibition

This protocol outlines a method to confirm that d-threo-PDMP is effectively inhibiting GCS in your cell line by measuring the levels of a downstream glycosphingolipid, GM3.

Materials:

• Cells of interest

• d-threo-PDMP

• Vehicle control (e.g., DMSO)

• Anti-GM3 antibody

• Fluorescently labeled secondary antibody

• Flow cytometer or fluorescence microscope

Procedure:

• Seed cells and allow them to adhere overnight.

• Treat cells with the desired concentration of d-threo-PDMP or vehicle control for 24-72 hours.

• Harvest cells and wash with PBS.

• Incubate cells with a primary antibody against the ganglioside GM3.

• Wash cells and incubate with a fluorescently labeled secondary antibody.

• Analyze the fluorescence intensity by flow cytometry or fluorescence microscopy.

• A significant decrease in GM3 staining in the d-threo-PDMP-treated cells compared to the vehicle control indicates successful GCS inhibition.

Diagram 1: D-threo-PDMP Mechanism of Action and Off-Target Effects

Caption: On-target and off-target effects of d-threo-PDMP.

Diagram 2: Troubleshooting Workflow for Unexpected Phenotypes

Caption: Decision tree for dissecting on- and off-target effects.

References

• Hartwig, P., & Höglinger, D. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . International Journal of Molecular Sciences, 22(13), 7065. [Link]

• Hartwig, P., & Höglinger, D. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . PMC - NIH. [Link]

• Abe, A., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains . PubMed. [Link]

• Inokuchi, J., et al. (1989). Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells . PubMed. [Link]

• Zhou, J., et al. (2013). Activation of lysosomal function in the course of autophagy via mTORC1 suppression and autophagosome-lysosome fusion . PubMed. [Link]

• Basile, M. S., et al. (2023). Human Glucosylceramide Synthase at Work as Provided by “In Silico” Molecular Docking, Molecular Dynamics, and Metadynamics . PMC - PubMed Central. [Link]

• Di Mola, A., et al. (2021). Lysosomal Channels as New Molecular Targets in the Pharmacological Therapy of Neurodegenerative Diseases via Autophagy Regulation . ResearchGate. [Link]

• The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . MDPI. [Link]

• Carusillo, A., & Llado Santaeularia, M. (2023). Strategies to Avoid and Reduce Off-Target Effects . CRISPR Medicine News. [Link]

• Gordevicius, J. (2024). Autophagy–Lysosomal Systems in Parkinson's Disease . YouTube. [Link]

• Nixon, R. A. (2017). The Autophagy Lysosomal Pathway and Neurodegeneration . PMC - NIH. [Link]

• Mass Spectrometry–Driven Strategies for Membrane Protein–Targeted Drug Discovery . LCGC International. [Link]

• Inokuchi, J. (2021). Inhibitors of glucosylceramide synthase . Glycoscience Protocols (GlycoPODv2) - NCBI. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Effects of D-threo-PDMP, an inhibitor of glucosylceramide synthetase, on expression of cell surface glycolipid antigen and binding to adhesive proteins by B16 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: D-threo-PDMP Experimental Controls

Welcome to the technical support center for D-threo-PDMP, a potent inhibitor of glucosylceramide synthase (GCS). This guide is designed for researchers, scientists, and drug development professionals to provide a deeper understanding of how to control for potential off-target effects and ensure the scientific validity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for D-threo-PDMP?

D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) is a well-established inhibitor of UDP-glucose:ceramide glucosyltransferase, more commonly known as glucosylceramide synthase (GCS).[1][2] GCS is a pivotal enzyme in the synthesis of glycosphingolipids (GSLs), as it catalyzes the transfer of glucose from UDP-glucose to ceramide, forming glucosylceramide (GlcCer).[3] GlcCer is the precursor for the vast majority of complex GSLs, including gangliosides and globosides.[3] By inhibiting GCS, D-threo-PDMP effectively depletes the cellular pool of GSLs.[1][2] This mechanism is foundational to its use in studying the roles of GSLs in various cellular processes and as a potential therapeutic agent.[1][2]

Q2: Why is it crucial to control for off-target effects when using D-threo-PDMP?

Q3: What are the most common off-target effects associated with D-threo-PDMP?

Several off-target effects of D-threo-PDMP have been reported in the literature. It is important to be aware of these to design appropriate control experiments.

• Alterations in Cholesterol Homeostasis: D-threo-PDMP has been shown to inhibit the degradation of low-density lipoprotein (LDL) and cause the accumulation of cholesterol esters and free cholesterol in late endosomes/lysosomes.[5] This effect on cholesterol trafficking is independent of its GCS inhibitory activity.[5]

• Induction of Endoplasmic Reticulum (ER) Stress and Autophagy: Studies have shown that D,L-threo-PDMP can induce ER stress, leading to autophagy and apoptosis in a manner that is linked to ceramide accumulation but may involve mechanisms beyond simple GCS inhibition.[6]

• Lysosomal Lipid Accumulation: D-threo-PDMP can cause the accumulation of sphingolipids and other lipids like lysobisphosphatidic acid (LBPA) and cholesterol in lysosomes.[4] This appears to be due to a defect in lysosomal export and is not observed with other GCS inhibitors like NB-DNJ (Miglustat).[4]

• Inhibition of Other Glycosyltransferases: At higher concentrations, D-threo-PDMP may inhibit other glycosyltransferases, such as lactosylceramide synthase.[8]

Troubleshooting Guides & Experimental Protocols

This section provides detailed protocols for a multi-pronged approach to validate the on-target effects of D-threo-PDMP and control for its off-target activities.

Experimental Workflow for Validating D-threo-PDMP On-Target Effects

Caption: A multi-step workflow to validate D-threo-PDMP's on-target effects.

Q4: How can I confirm that D-threo-PDMP is inhibiting GCS in my experimental system?

The most direct way to confirm GCS inhibition is to measure the levels of its substrate (ceramide) and product (glucosylceramide), as well as downstream glycosphingolipids.

A hallmark of effective GCS inhibition is the accumulation of ceramides and a corresponding decrease in glucosylceramide and other GSLs.[1][2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying these lipid species.[9][10][11]

Expected Quantitative Changes in Sphingolipid Levels with Effective GCS Inhibition

Lipid Class	Expected Change	Rationale
Ceramide (Cer)	Increase	Accumulation of the GCS substrate.[1][2]
Glucosylceramide (GlcCer)	Decrease	Direct product of GCS is not being synthesized.[3][8]
Lactosylceramide (LacCer)	Decrease	Downstream of GlcCer.[8]
Gangliosides (e.g., GM3, GD3)	Decrease	Complex GSLs derived from GlcCer.[1][2]
Sphingomyelin (SM)	No direct change	Synthesized from ceramide via a different pathway.

Protocol: Sphingolipid Extraction and Analysis by LC-MS/MS

This protocol is a general guideline and may need to be optimized for your specific cell type and instrumentation.

• Cell Lysis and Lipid Extraction:

  • Culture and treat cells with D-threo-PDMP and appropriate controls.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells by sonication or freeze-thaw cycles.[12][13]

  • Perform a liquid-liquid extraction, such as a modified Folch extraction, using a chloroform:methanol mixture to separate lipids from the aqueous phase.[11][14]

• LC-MS/MS Analysis:

  • Resuspend the extracted lipid film in a suitable solvent for injection.

  • Utilize a liquid chromatography system, such as one with a C8 or C18 reversed-phase column, coupled to a tandem mass spectrometer.[10][11]

  • Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify the different ceramide and GSL species based on their unique parent and fragment ion masses.

• Data Analysis:

  • Normalize the lipid levels to an internal standard and total protein concentration.

  • Compare the lipid profiles of D-threo-PDMP-treated cells to vehicle-treated controls.

Q5: My phenotype is present with D-threo-PDMP treatment. How do I prove it's due to GCS inhibition and not an off-target effect?

To rigorously demonstrate that your observed phenotype is a direct result of GCS inhibition, you should employ orthogonal approaches that target the same pathway through different mechanisms.

Approach 1: Genetic Knockdown of GCS

The most robust method to mimic the on-target effect of a pharmacological inhibitor is to genetically deplete the target protein.[15] If the phenotype observed with D-threo-PDMP is recapitulated by siRNA or shRNA-mediated knockdown of GCS (the gene encoding GCS is UGCG), it strongly supports an on-target mechanism.[15]

Protocol: siRNA-Mediated Knockdown of GCS (UGCG)

• siRNA Design and Preparation:

  • Design or purchase at least two independent siRNA sequences targeting the UGCG transcript to control for off-target effects of the siRNA itself.[16]

  • Include a non-targeting (scrambled) siRNA control.

• Transfection:

  • Seed cells to be 60-80% confluent on the day of transfection.[17]

  • Transfect cells with the GCS-targeting siRNAs and the scrambled control using a suitable transfection reagent according to the manufacturer's protocol.[18]

• Validation of Knockdown:

  • At 48-72 hours post-transfection, harvest a subset of cells to validate GCS knockdown by qPCR (to measure UGCG mRNA levels) and/or Western blot (to measure GCS protein levels). A knockdown efficiency of >70% is generally considered acceptable.

• Phenotypic Analysis:

  • In a parallel set of transfected cells, perform your phenotypic assay and compare the results from the GCS knockdown cells to the scrambled siRNA control.

Decision Logic for GCS Knockdown Experiment

Caption: Interpreting the results of a GCS knockdown experiment.

Approach 2: Use of the Inactive Enantiomer, L-threo-PDMP

D-threo-PDMP has a stereoisomer, L-threo-PDMP, which is significantly less active or inactive as a GCS inhibitor.[5][8][19] However, it may still share some of the off-target effects of the D-enantiomer.[5] Therefore, L-threo-PDMP serves as an excellent negative control. If your phenotype is observed with D-threo-PDMP but not with L-threo-PDMP at the same concentration, this provides strong evidence that the effect is mediated through GCS inhibition.[5][19]

Protocol: L-threo-PDMP Negative Control Experiment

• Experimental Setup:

  • Set up parallel experiments with three groups:

    • Vehicle control (e.g., DMSO)

    • D-threo-PDMP (at your effective concentration)

    • L-threo-PDMP (at the same concentration as D-threo-PDMP)

• Treatment and Analysis:

  • Treat cells for the same duration in all groups.

  • Perform your phenotypic assay.

• Interpretation:

  • On-target effect: The phenotype is observed only in the D-threo-PDMP treated group.

  • Off-target effect: The phenotype is observed in both D-threo-PDMP and L-threo-PDMP treated groups.

Approach 3: Ceramide Rescue Experiment

Since GCS inhibition leads to the accumulation of ceramide, it's possible that the observed phenotype is due to elevated ceramide levels rather than the depletion of GSLs. To distinguish between these possibilities, you can perform a "rescue" experiment.

Protocol: Ceramide Rescue Experiment

This experiment is more complex and aims to see if the phenotype caused by GCS knockdown can be reversed by adding back downstream products. A more straightforward approach for inhibitor validation is to ensure the phenotype is not simply due to ceramide toxicity.

• Co-treatment Strategy:

  • Treat cells with D-threo-PDMP.

  • In a parallel group, co-treat cells with D-threo-PDMP and a cell-permeable short-chain GSL, such as C6-GlcCer. This can help replenish the GSL pool.

• Phenotypic Analysis:

  • If the addition of C6-GlcCer rescues or reverses the phenotype induced by D-threo-PDMP, it suggests the phenotype is due to GSL depletion.

  • If the phenotype persists, it may be caused by ceramide accumulation or other off-target effects.

References

• Guidelines for transfection of siRNA. (n.d.). QIAGEN. Retrieved from [Link]

• Breiden, B., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences, 22(13), 7086. Retrieved from [Link]

• Kato, Y., et al. (2011). D,L-Threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (DL-PDMP) increases endoplasmic reticulum stress, autophagy and apoptosis accompanying ceramide accumulation via ceramide synthase 5 protein expression in A549 cells. European Journal of Pharmacology, 668(1-2), 140-149. Retrieved from [Link]

• Hara-Yokoyama, M., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Biochemistry, 45(14), 4530-4541. Retrieved from [Link]

• Sanofi's Venglustat Demonstrates Superiority Over ERT in Phase 3 Type 3 Gaucher Disease Trial. (2026, February 2). GeneOnline. Retrieved from [Link]

• Wree, A., et al. (2023). Glucosylceramide Synthase Inhibitors Induce Ceramide Accumulation and Sensitize H3K27 Mutant Diffuse Midline Glioma to Irradiation. Cancers, 15(12), 3154. Retrieved from [Link]

• Targeting Glucosylceramide Synthase: Innovative Drug Repurposing Strategies for Lysosomal Diseases. (2023). MDPI. Retrieved from [Link]

• Abe, A., et al. (1995). Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1258(1), 77-84. Retrieved from [Link]

• Discovery of Brain-Penetrant Glucosylceramide Synthase Inhibitors with a Novel Pharmacophore. (2022). ACS Publications. Retrieved from [Link]

• Ceramide Synthase-dependent Ceramide Generation and Programmed Cell Death: INVOLVEMENT OF SALVAGE PATHWAY IN REGULATING POSTMITOCHONDRIAL EVENTS. (2008). Journal of Biological Chemistry, 283(16), 10546-10557. Retrieved from [Link]

• Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development. (2014). Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1843(9), 1986-2001. Retrieved from [Link]

• Glucosylceramide synthase inhibitors prevent replication of SARS-CoV-2 and influenza virus. (2021). Journal of Biological Chemistry, 296, 100341. Retrieved from [Link]

• Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia. (2024). STAR Protocols, 5(1), 102871. Retrieved from [Link]

• A rapid and quantitative LC-MS/MS method to profile sphingolipids. (2012). Journal of Lipid Research, 53(7), 1389-1397. Retrieved from [Link]

• Glucosylceramide Synthase Inhibition in Combination with Aripiprazole Sensitizes Hepatocellular Cancer Cells to Sorafenib and Doxorubicin. (2020). Cancers, 12(10), 2883. Retrieved from [Link]

• Human Ceramide (CER) Elisa kit. (n.d.). AMSBIO. Retrieved from [Link]

• siRNA Knockdown: A Step-by-Step Guide. (2026, January 6). Base2brand. Retrieved from [Link]

• Analysis of mammalian sphingolipids by liquid chromatography tandem mass spectrometry (LC-MS/MS) and tissue imaging mass spectro. (n.d.). LIPID MAPS. Retrieved from [Link]

• Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS). (2025, August 6). ResearchGate. Retrieved from [Link]

• Structural and functional validation of a highly specific Smurf2 inhibitor. (2024). FEBS Letters, 598(3), 283-294. Retrieved from [Link]

• Evaluation of Glucosylceramide Synthase (GCS) Inhibition for GBA-Associated Parkinson's Disease (P3.051). (2025, August 6). ResearchGate. Retrieved from [Link]

• Can anyone help me regarding my rescue experiment (siRNA)?. (2013, August 27). ResearchGate. Retrieved from [Link]

• New inhibitors of glucosylceramide synthase and their effect on cell fate. (n.d.). ResearchGate. Retrieved from [Link]

• Ceramide launches an acute anti-adhesion pro-migration cell signaling program in response to chemotherapy. (2017). Journal of Biological Chemistry, 292(4), 1284-1297. Retrieved from [Link]

• Rapid evaluation of 25 key sphingolipids and phosphosphingolipids in human plasma by LC-MS/MS. (2017). Journal of Lipid Research, 58(1), 259-271. Retrieved from [Link]

• Which method is best for a simultaneous knockdown of 2 genes using siRNA?. (2013, November 22). ResearchGate. Retrieved from [Link]

• Novel Cell Cycle Inhibitors Decrease Primary and Metastatic Breast Cancer Growth In Vivo. (2023). International Journal of Molecular Sciences, 24(13), 10852. Retrieved from [Link]

• Selective Knockdown of Ceramide Synthases Reveals Opposite Roles of Different Ceramide Species in Cardiac Homeostasis. (2025, August 31). International Journal of Molecular Sciences, 23(17), 9876. Retrieved from [Link]

• Mass Spectrometric Approaches to Lipidomic Studies. (2018, November 30). YouTube. Retrieved from [Link]

• Glycolipid depletion using a ceramide analogue (PDMP) alters growth, adhesion, and membrane lipid organization in human A431 cells. (1992). The Journal of Cell Biology, 117(6), 1331-1344. Retrieved from [Link]

• Identification of Marine-Derived Compounds with Potent Antiviral Activity in a Recombinant HBV cccDNA Cell Model. (2026, January 27). ACS Omega. Retrieved from [Link]

• Inhibitors of Glucosylceramide Synthase. (2023). Methods in Molecular Biology, 2613, 271-288. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D,L-Threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (DL-PDMP) increases endoplasmic reticulum stress, autophagy and apoptosis accompanying ceramide accumulation via ceramide synthase 5 protein expression in A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Rapid evaluation of 25 key sphingolipids and phosphosphingolipids in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. resources.amsbio.com [resources.amsbio.com]
• 13. Selective Knockdown of Ceramide Synthases Reveals Opposite Roles of Different Ceramide Species in Cardiac Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ceramide Synthase-dependent Ceramide Generation and Programmed Cell Death: INVOLVEMENT OF SALVAGE PATHWAY IN REGULATING POSTMITOCHONDRIAL EVENTS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glucosylceramide synthase inhibitors prevent replication of SARS-CoV-2 and influenza virus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Guidelines for transfection of siRNA [qiagen.com]
• 17. scbt.com [scbt.com]
• 18. Ceramide launches an acute anti-adhesion pro-migration cell signaling program in response to chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Glycolipid depletion using a ceramide analogue (PDMP) alters growth, adhesion, and membrane lipid organization in human A431 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Experimental Variability with d-threo-PDMP

Status: Active Operator: Senior Application Scientist Ticket ID: GCS-INH-OPT-01

Introduction: The Precision Imperative

You are likely using d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) to deplete glycosphingolipids (GSLs) and study their role in cellular signaling, lysosomal storage disorders, or multidrug resistance.

The Problem: d-threo-PDMP is a powerful tool, but it is notoriously prone to experimental variability. Inconsistent solubility, isomer impurities, and overlooked off-target effects (specifically lysosomal lipid accumulation) often lead to irreproducible data.

The Solution: This guide treats your experiment as a system. Below are the specific protocols and troubleshooting steps required to stabilize that system.

Phase 1: Reagent Integrity & Solubilization

Q: My d-threo-PDMP precipitates when I dilute the DMSO stock into media. How do I prevent this?

A: This is the #1 source of variability. d-threo-PDMP is highly lipophilic. A simple "DMSO into Media" injection often creates micro-precipitates that are invisible to the naked eye but reduce the effective concentration and cause localized toxicity.

The Protocol: Enhanced Solubilization System Do not rely solely on DMSO. Use a co-solvent system to maintain dispersion in aqueous media.

Component	Role	Protocol Step
DMSO	Primary Solvent	Dissolve powder to 50 mg/mL (Stock).
PEG 300	Co-solvent	Add 400 µL PEG 300 to 100 µL DMSO Stock. Mix well.
Tween-80	Surfactant	Add 50 µL Tween-80.[1][2] Mix until clear.
Saline/PBS	Aqueous Carrier	Slowly add 450 µL warm Saline/PBS to reach 1 mL total.

• Result: A stable 5 mg/mL working solution that resists precipitation when added to cell culture media.

• Storage: Store the DMSO stock at -20°C. Prepare the working solution fresh.

Q: I bought "PDMP" from a generic vendor, and my IC50 is shifting. Why?

A: You likely have an isomer impurity issue. PDMP has two chiral centers, creating four isomers.

• d-threo (1R, 2R): The active Glucosylceramide Synthase (GCS) inhibitor.[1][2][3]

• l-threo (1S, 2S): Inactive against GCS but active in off-target lysosomal swelling.

• dl-erythro: Generally inactive and historically removed, but trace amounts affect potency.

Action: Verify your Certificate of Analysis (CoA). Ensure you are using enantiomerically pure d-threo-PDMP (>98% ee), not the racemic dl-mixture.

Phase 2: Biological Implementation (Dosing & Timing)

Q: How long should I treat cells to see GSL depletion?

A: GCS inhibition is immediate, but GSL depletion is governed by cell division, not just turnover.

• Mechanism: d-threo-PDMP stops new synthesis. Existing GSLs on the membrane are stable (half-life > 24-48 hours).

• The Dilution Effect: GSL reduction is primarily driven by cell division diluting the existing pool.

• Recommendation:

  • Fast-dividing cells (HeLa, CHO): 24–48 hours is sufficient.

  • Slow-dividing/Post-mitotic neurons: Requires 4–6 days of treatment. You must refresh the media (with fresh inhibitor) every 48 hours due to potential instability of the compound at 37°C.

Q: I see massive vacuolization and toxicity at 20 µM. Is this GSL depletion?

A: Likely not. This is the "Lysosomal Trap" off-target effect. High concentrations (>10-20 µM) of d-threo-PDMP inhibit Lysosomal Acid Lipase (LAL) and alter the structure of Bis(monoacylglycero)phosphate (BMP), a lipid critical for lysosomal function. This causes cholesterol and phospholipids to accumulate in lysosomes, causing them to swell (vacuolization).

The Fix:

• Titrate Down: The IC50 for GCS is ~5 µM. Do not exceed 10 µM unless necessary.

• Use a Control: See Phase 3 below.

Phase 3: Validation & Controls

Q: How do I prove my phenotype is due to GCS inhibition and not lysosomal toxicity?

A: You must use a "Negative Control" that isolates the GCS mechanism.

• The Trap: Do not assume untreated cells are the only control.

• The Proper Control: Use l-threo-PDMP (the enantiomer).

  • It does not inhibit GCS.[4][5]

  • It does cause lysosomal lipid accumulation (similar off-target profile).

• Interpretation:

  • If d-threo works and l-threo has no effect

    Mechanism is GSL depletion.

  • If both d-threo and l-threo cause the effect

    Mechanism is off-target lysosomal toxicity.

Visualizing the Pathway & Experimental Logic

The following diagram illustrates the dual pathways of d-threo-PDMP: the intended GCS inhibition and the unintended lysosomal disruption.

Caption: Dual mechanism of action. d-threo-PDMP inhibits GCS (primary target) but can also disrupt BMP/LAL interaction at high concentrations, leading to lysosomal storage artifacts. l-threo-PDMP serves as a control for these off-target effects.

Summary of Critical Parameters

Parameter	Recommendation	Reason
Solvent System	DMSO + PEG300 + Tween-80	Prevents micro-precipitation in media.
Working Conc.	5 – 10 µM	Maximizes GCS specificity; minimizes LAL inhibition.
Control	l-threo-PDMP	Controls for non-specific lysosomal effects.
Duration	24h (Fast dividing) to 6d (Neurons)	GSL depletion requires membrane turnover/dilution.
Storage	-20°C (Stock), Fresh (Working)	Hydrolysis risk in aqueous solution over time.

References

• MedChemExpress. D-threo-PDMP | GCS Inhibitor. (Accessed 2024).

• Kato, A., et al. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains.[5] Biochemistry, 2006.[5]

• Inokuchi, J., & Radin, N. S. Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research, 1987.

• Shayman, J. A., et al. Inhibitors of Glucosylceramide Synthase.[6] Methods in Enzymology, 2000.

• Rigat, B., et al. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. MDPI, 2021.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. apexbt.com [apexbt.com]

Technical Guide: Optimizing d-threo-PDMP Stability &amp; Solubility

The following technical guide is structured to address the specific solubility and stability challenges associated with d-threo-PDMP (hydrochloride) . It is designed for immediate application in research settings, moving beyond generic datasheets to actionable, high-success protocols.[1]

Content Type: Technical Support & Troubleshooting Hub Target Molecule: d-threo-PDMP (hydrochloride) [CAS: 139889-62-6] Classification: Glucosylceramide Synthase (GCS) Inhibitor[1]

Introduction: The Solubility Paradox

As a Senior Application Scientist, I frequently encounter researchers who observe inconsistent inhibition data or "inactive" batches of d-threo-PDMP. In 90% of these cases, the molecule has not degraded chemically; it has precipitated out of solution upon contact with aqueous media.[1]

d-threo-PDMP is an amphiphilic ceramide analog. While the hydrochloride salt form improves stability in the solid state, it does not guarantee solubility in neutral biological buffers.[1] This guide provides the solvent systems required to maintain the molecule in a bioactive, dissolved state for both in vitro and in vivo applications.[1]

Part 1: Stock Solution Preparation (The Foundation)[1]

Q: What is the optimal solvent for creating a long-term storage stock? A: Ethanol or DMSO . Do not attempt to make a master stock directly in water or saline. The hydrochloride salt may dissolve initially but often precipitates or hydrolyzes over time.

• Recommended Protocol:

  • Solvent: 100% Ethanol (molecular biology grade) or Anhydrous DMSO.[1]

  • Concentration:

    • Ethanol: Up to 50 mg/mL (saturation limit).[1][2]

    • DMSO: Up to 30 mg/mL .[2][3][4]

  • Dissolution: Vortex vigorously. If the solid is stubborn, warm the vial to 37°C for 2-3 minutes. Sonicate only if necessary (short bursts).

  • Storage: Aliquot into amber glass vials (to prevent plasticizer leaching and light degradation). Store at -20°C .

  • Stability:[1][2][3][4][5][6] Stable for >1 year in organic solvent at -20°C.[2][3][4]

Q: Can I store the stock at 4°C? A: No. Repeated temperature fluctuations at 4°C can induce micro-precipitation. Always store at -20°C. If using DMSO, the stock will freeze; ensure it is completely thawed and vortexed before use to redissolve any cryo-precipitates.

Part 2: In Vitro Applications (Cell Culture)[1]

Q: I diluted my DMSO stock into PBS, and it turned cloudy. Why? A: You hit the "Aqueous Crash." d-threo-PDMP is sparingly soluble in aqueous buffers.[3][4] Direct dilution of a high-concentration organic stock into PBS often exceeds the solubility limit immediately, causing rapid precipitation.

• The Limit: The solubility of d-threo-PDMP in a 1:5 Ethanol:PBS mixture is only ~0.05 mg/mL .[2][3][4]

Q: How do I dose cells without precipitation? A: You must manage the dilution factor and the carrier solvent.

Protocol: The "Step-Down" Dilution

• Objective: Prevent "shock" precipitation when moving from organic to aqueous.

• Method:

  • Prepare your Master Stock in DMSO (e.g., 25 mg/mL).[1]

  • Create an Intermediate Dilution in sterile culture medium without serum (or with reduced serum) to 2x the final desired concentration.

  • Add this slowly to your cell culture well.

  • Critical Note: Keep the final DMSO concentration <0.1% to avoid solvent toxicity. If you need a higher drug concentration (e.g., >50 µM), you may need to use a vehicle like BSA (Bovine Serum Albumin) to act as a carrier, similar to fatty acid delivery.[1]

Part 3: In Vivo Formulation (Animal Studies)

Q: I need to inject 10 mg/kg IP. Simple saline dilution isn't working. What is the vehicle? A: For animal studies, simple saline or PBS is insufficient .[1] You require a co-solvent system to solubilize the hydrophobic tail of the PDMP molecule.

Below are three validated formulation protocols. Protocol A is generally the most tolerated for IP/IV administration.

Validated Formulation Protocols

Protocol	Composition (Add in Order)	Final Solubility	Notes
A (Standard)	1. 10% DMSO (Stock)2. 40% PEG3003. 5% Tween-804. 45% Saline	≥ 5 mg/mL	Recommended. Yields a clear, stable solution.[1] Add saline last to prevent crashing.
B (Cyclodextrin)	1. 10% DMSO (Stock)2. 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL	SBE-β-CD (Sulfobutyl ether-beta-cyclodextrin) encapsulates the drug. Good for sensitive models.
C (Oil Depot)	1. 10% DMSO (Stock)2. 90% Corn Oil	≥ 5 mg/mL	For slow release (depot effect).[1] Not suitable for IV.

Step-by-Step Formulation (Protocol A):

• Dissolve d-threo-PDMP in pure DMSO to 50 mg/mL .

• Pipette 100 µL of this stock into a sterile tube.

• Add 400 µL of PEG300. Vortex until clear.

• Add 50 µL of Tween-80. Vortex thoroughly.

• Slowly add 450 µL of sterile Saline while vortexing.

  • Result: 1 mL of clear solution at 5 mg/mL.[7]

Part 4: Troubleshooting & FAQs

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Cloudiness upon adding Saline	"Saline Shock" (Adding aqueous phase too fast).	Add the co-solvents (PEG, Tween) before the saline.[1][7][8] Add saline dropwise while vortexing.
Precipitate in Cell Media	Concentration too high for the solvent limit.	Lower the working concentration or complex with BSA (1:1 molar ratio) prior to addition.[1]
Loss of Activity	Hydrolysis of the amide bond.	Do not store aqueous dilutions >24 hours.[3][4] Prepare fresh daily.
Yellowing of Stock	Oxidation.	Purge stock vials with inert gas (Argon/Nitrogen) before freezing.[1]

Visualizing the Workflow

The following diagram illustrates the decision process for solvent selection based on your experimental end-point.

Caption: Decision tree for d-threo-PDMP solubilization strategies distinguishing between low-concentration in vitro use and high-concentration in vivo formulation.

References

• Inokuchi, J., & Radin, N. S. (1987).[1][6] Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of murine glucocerebroside synthetase.[6] Journal of Lipid Research, 28(5), 565-571.[1][6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting d-threo-PDMP Assays

Introduction

Welcome to the Technical Support Center. If you are observing variability in your Glucosylceramide Synthase (GCS) inhibition assays using d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol), you are not alone.[1] While d-threo-PDMP is the gold-standard reference inhibitor for GCS, its physicochemical properties—specifically its lipophilicity and solubility profile—often lead to "silent" experimental errors.[1]

This guide moves beyond basic instructions to address the causality of inconsistent data. We focus on three critical failure points: Solubility/Precipitation , Cellular Toxicity Artifacts , and Analytical Extraction Efficiency .[1]

Part 1: The Mechanism & Logic

Before troubleshooting, we must visualize the system.[1] d-threo-PDMP acts as a substrate analogue, competitively inhibiting the transfer of glucose from UDP-glucose to ceramide.[1][2]

Diagram 1: Mechanism of Action & Assay Interference Points

This diagram illustrates the GCS pathway and highlights where experimental artifacts (red nodes) typically skew results.[1]

Figure 1: The GCS inhibition pathway.[1][3] Red nodes indicate common sources of experimental variability.

Part 2: Troubleshooting Guide (Q&A)

Section 1: Solubility & Sample Preparation

Q1: My IC50 values shift dramatically between experiments (e.g., 5 µM vs. 50 µM). Why? Diagnosis: This is classic "crash-out" behavior.[1] d-threo-PDMP is hydrophobic.[1] If you dilute a high-concentration DMSO stock directly into aqueous media, the compound may precipitate into invisible micro-crystals.[1] The Fix:

• Solvent Choice: While soluble in DMSO (30 mg/mL), Ethanol (50 mg/mL) is often superior for initial solubilization because it tolerates aqueous dilution slightly better in lipid-heavy matrices [1].[1]

• The "Step-Down" Protocol: Never pipette 100% stock directly into static media.[1]

  • Dissolve d-threo-PDMP in Ethanol or DMSO to make a Stock Solution (e.g., 10 mM).[1]

  • Create a 10x Intermediate in culture media with vigorous vortexing.

  • Add the 10x Intermediate to your cells to reach 1x.[1]

• Visual Check: Inspect the 10x intermediate under a microscope. If you see "dust," you have precipitation.[1]

Q2: Can I store the diluted working solution? Answer: No. Aqueous solutions of d-threo-PDMP are unstable and prone to hydrolysis or precipitation over time [1].[1]

• Rule: Prepare working solutions fresh immediately before use.

• Storage: Store the solid or high-concentration anhydrous stock (DMSO/EtOH) at -20°C. It is stable for >1 year under these conditions.

Section 2: Cellular Assay Variability

Q3: My treated cells are dying. Is this off-target toxicity? Diagnosis: Not necessarily off-target.[1] GCS inhibition leads to a buildup of Ceramide , a potent pro-apoptotic signaling lipid [3].[1] The Fix:

• Distinguish Mechanism: You must differentiate between specific ceramide toxicity and non-specific chemical toxicity.[1]

• Control Experiment: Run a viability assay (e.g., MTT or CCK-8) in parallel. If cell death correlates perfectly with GlcCer reduction, the toxicity is likely mechanism-based.[1]

• Normalization: Always normalize your GlcCer quantification to total protein or DNA content , not just "per well," as cell numbers decrease during treatment.[1]

Q4: Why do I see lower inhibition in high-serum media? Answer: Albumin binding.[1] Lipophilic drugs like PDMP bind non-specifically to BSA/FBS in the media, reducing the free fraction available to enter the cell.[1]

• Recommendation: If possible, switch to reduced-serum media (1-2% FBS) during the drug incubation window (4-16 hours) to maximize potency, provided your cells tolerate it.[1]

Section 3: Analytical Challenges (LC-MS/HPLC)

Q5: I see "ghost" peaks or inconsistent recovery of GlcCer in LC-MS. Diagnosis: Glucosylceramide is moderately polar compared to other lipids.[1] Standard lipid extractions (like pure hexane) often leave it behind.[1] The Fix:

• Extraction Method: Use a modified Bligh & Dyer or Protein Precipitation method.[1] The single-phase extraction (Chloroform:Methanol:Water) is robust for sphingolipids [2].[1]

• Internal Standards (Critical): You must use a structural analog (e.g., C12-GlcCer or deuterated d5-GlcCer) added before extraction. This corrects for extraction loss and matrix effects.[1]

Part 3: Validated Protocols

Protocol A: Robust Solubilization Strategy

Use this to ensure the drug actually reaches the enzyme.[1]

Parameter	Specification	Notes
Primary Solvent	Ethanol (preferred) or DMSO	Ethanol allows easier evaporation if needed; DMSO is standard for screening.[1]
Max Stock Conc.	10 mM	Higher concentrations increase precipitation risk upon dilution.[1]
Vehicle Control	Match % exactly	PDMP requires relatively high solvent %; ensure control has same DMSO/EtOH %.
Dilution Factor	> 1:200	Keep final solvent concentration < 0.5% to avoid solvent toxicity.

Protocol B: Optimized Lipid Extraction for GlcCer

Adapted for LC-MS analysis of cell lysates.

• Harvest: Wash cells 2x with cold PBS. Scrape into 1.5 mL tubes.

• Lysis: Homogenize in 100 µL water (or PBS). Perform protein assay (BCA) on 10 µL aliquot.

• Spike: Add Internal Standard (e.g., 10 pmol C12-GlcCer) to the lysate.[1] Do not skip this.

• Extraction:

  • Add 375 µL Chloroform:Methanol (1:2 v/v) . Vortex 30 sec.

  • Add 125 µL Chloroform .[1] Vortex.

  • Add 125 µL Water . Vortex.

  • Result: You now have a biphasic system (Chloroform bottom, Methanol/Water top).[1]

• Separation: Centrifuge at 10,000 x g for 5 min.

• Collection: Carefully remove the lower organic phase (contains GlcCer/Ceramide) to a fresh glass vial.[1]

• Dry & Reconstitute: Dry under N2 gas. Reconstitute in Mobile Phase A (e.g., 95% Methanol with 5mM Ammonium Formate) for LC-MS.

Part 4: Troubleshooting Logic Tree

Use this flow to diagnose your specific issue.

Figure 2: Step-by-step diagnostic workflow.

References

• Guan, X. L., & Wenk, M. R. (2008).[1] Mass spectrometry-based profiling of lipids in Drosophila melanogaster. Methods in Molecular Biology. Retrieved from [Link]

• Inokuchi, J., & Radin, N. S. (1987).[1] Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research. Retrieved from [Link]

• Shayman, J. A. (2010).[1] Glucosylceramide synthase: assay and properties. Methods in Enzymology. Retrieved from [Link]

Sources

• 1. LC–MS Lipidomics: Exploiting a Simple High-Throughput Method for the Comprehensive Extraction of Lipids in a Ruminant Fat Dose-Response Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

D-threo-PDMP vs. L-threo-PDMP: A Comparative Guide to Stereospecific Inhibition of Glucosylceramide Synthase

In the landscape of glycosphingolipid (GSL) research, the compound 1-phenyl-2-decanoylamino-3-morpholino-1-propanol (PDMP) stands as a cornerstone tool for elucidating the multifaceted roles of these complex lipids. However, the biological activity of PDMP is not a monolithic entity; it is critically dependent on its stereochemistry. This guide provides an in-depth comparison of the D-threo and L-threo isomers of PDMP, clarifying which isomer possesses the canonical inhibitory activity and why the distinction is paramount for rigorous experimental design.

The Decisive Factor: Stereospecificity in GCS Inhibition

The central enzyme in the biosynthesis of most glycosphingolipids is UDP-glucose: N-acylsphingosine glucosyltransferase, more commonly known as glucosylceramide synthase (GCS). This enzyme catalyzes the transfer of glucose from UDP-glucose to ceramide, the foundational step for a vast array of downstream GSLs.

Experimental evidence has unequivocally demonstrated that the inhibition of GCS by PDMP is stereospecific. The biologically active isomer is D-threo-PDMP (also denoted as (1R, 2R)-PDMP).[1] This isomer acts as a potent inhibitor of GCS, leading to the depletion of cellular glucosylceramide and, consequently, a reduction in the synthesis of downstream glycosphingolipids like gangliosides GM3 and GD3.[2][3] In stark contrast, L-threo-PDMP is largely considered the inactive enantiomer with respect to GCS inhibition.[4][5] This crucial difference dictates their respective roles in research: D-threo-PDMP is used to probe the effects of GSL depletion, while L-threo-PDMP serves as an essential negative control to ensure that observed cellular effects are specifically due to GCS inhibition and not off-target actions of the compound's general structure.[4]

Interestingly, while L-threo-PDMP does not inhibit GCS, some studies suggest it may have biological effects of its own, such as potentially increasing ganglioside biosynthesis, though its precise molecular targets remain less clear.[5] This underscores the importance of using the specific, active D-threo isomer when the experimental goal is to inhibit GCS.

Quantitative Comparison of Isomer Activity

Isomer	Primary Target	Known Activity	Common Application
D-threo-PDMP	Glucosylceramide Synthase (GCS)	Potent, competitive inhibitor[1][2][3]	Inducing depletion of glycosphingolipids to study their function
L-threo-PDMP	Not GCS	Does not inhibit GCS[4][5]	Inactive negative control in GCS inhibition experiments

Mechanism of Action and Downstream Cellular Consequences

The inhibition of GCS by D-threo-PDMP sets off a cascade of cellular events, providing researchers with a powerful method to investigate the functions of glycosphingolipids.

Core Mechanism: GCS Inhibition

D-threo-PDMP, as a structural analog of ceramide, competitively inhibits GCS.[7] This blockage at a critical node in sphingolipid metabolism leads to two primary biochemical changes:

• Accumulation of the substrate, ceramide : By preventing its conversion to glucosylceramide, D-threo-PDMP can cause an upstream buildup of ceramide, a potent signaling lipid known to mediate cellular processes like apoptosis and cell cycle arrest.[8][9][10]

• Depletion of the product, glucosylceramide (GlcCer) : This prevents the synthesis of the entire family of GSLs derived from GlcCer, including gangliosides, globosides, and other complex glycosphingolipids.[1][5]

This mechanism is visualized in the signaling pathway diagram below.

Caption: D-threo-PDMP specifically inhibits Glucosylceramide Synthase (GCS).

Verified Downstream Effects of D-threo-PDMP

The consequences of GCS inhibition by D-threo-PDMP are pleiotropic, affecting numerous cellular functions:

• Modulation of Cell Signaling : Depletion of gangliosides like GM3 has been shown to alter the activity of membrane receptors, such as the insulin receptor, leading to increased autophosphorylation and enhanced downstream signaling through kinases like Akt1.[11]

• Induction of Apoptosis and Cell Cycle Arrest : The accumulation of ceramide, a pro-apoptotic lipid, is a significant consequence of GCS inhibition.[8][10] This can lead to cell cycle arrest and programmed cell death, effects that are leveraged in cancer research.[9]

• Reversal of Multidrug Resistance (MDR) : Overexpression of GCS is linked to MDR in cancer cells.[12] By inhibiting GCS, D-threo-PDMP can resensitize resistant cancer cells to chemotherapeutic agents like cisplatin.[13]

• Alteration of Cellular Homeostasis : Beyond GSLs, D-threo-PDMP has been reported to affect cholesterol homeostasis and induce the accumulation of various lipids in lysosomes, potentially through mechanisms that are independent of GCS inhibition.[4][8][14] This highlights the importance of using the L-threo-PDMP isomer as a control to dissect GCS-specific effects from potential off-target activities.

Experimental Protocols: Assessing GCS Inhibition

To empirically validate the differential activity of D-threo-PDMP and L-threo-PDMP, a robust GCS activity assay is required. Below is a representative protocol for a cell-free assay using a fluorescent ceramide analog.

Protocol: In Vitro Glucosylceramide Synthase (GCS) Activity Assay

This protocol is adapted from methodologies described for measuring GCS activity using cell lysates and fluorescent or radiolabeled substrates.[12][15][16]

Objective: To quantify and compare the inhibitory potential of D-threo-PDMP and L-threo-PDMP on GCS enzymatic activity in a cell-free system.

Materials:

• Cell line with detectable GCS activity (e.g., MCF-7, HepG2)

• Cell lysis buffer (e.g., Tris-HCl buffer with protease inhibitors)

• Protein quantification assay (e.g., BCA or Bradford)

• D-threo-PDMP and L-threo-PDMP stock solutions (in DMSO or ethanol)

• Substrate 1: NBD-C6-ceramide (fluorescent ceramide analog)

• Substrate 2: UDP-glucose

• Reaction buffer (e.g., HEPES buffer, pH 7.4)

• Reaction termination solvent (e.g., Chloroform:Methanol mixture)

• High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector

Methodology:

• Preparation of Cell Lysate (Enzyme Source): a. Culture cells to ~80-90% confluency. b. Harvest cells by scraping and wash with ice-cold PBS. c. Resuspend the cell pellet in ice-cold lysis buffer and homogenize. d. Centrifuge the homogenate to pellet cellular debris. The supernatant, containing the microsomal fraction with GCS, is the enzyme source. e. Determine the protein concentration of the lysate.

• Assay Setup: a. In microcentrifuge tubes, prepare reaction mixtures containing:

  • Reaction Buffer
  • A defined amount of cell lysate protein (e.g., 50-100 µg)
  • UDP-glucose (at a saturating concentration)
  • Test compound: D-threo-PDMP, L-threo-PDMP (at various concentrations), or vehicle control (DMSO/ethanol). b. Pre-incubate the mixtures for 10-15 minutes at 37°C to allow the inhibitor to interact with the enzyme.

• Enzymatic Reaction: a. Initiate the reaction by adding the fluorescent substrate, NBD-C6-ceramide. b. Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes). Ensure the reaction is within the linear range of product formation.

• Reaction Termination and Lipid Extraction: a. Stop the reaction by adding a 2:1 mixture of chloroform:methanol. b. Vortex thoroughly and centrifuge to separate the organic and aqueous phases. c. Carefully collect the lower organic phase, which contains the lipids (substrate and product). d. Dry the extracted lipids under a stream of nitrogen.

• Quantification by HPLC: a. Resuspend the dried lipid extract in a suitable mobile phase solvent. b. Inject the sample into an HPLC system equipped with a C18 column. c. Separate the unreacted NBD-C6-ceramide from the product, NBD-C6-glucosylceramide, using an appropriate gradient. d. Quantify the amount of product formed by measuring the fluorescence signal (Ex/Em for NBD is ~460/536 nm).

• Data Analysis: a. Calculate the GCS activity for each condition (pmol of product/mg protein/hour). b. For inhibitor-treated samples, express the activity as a percentage of the vehicle control. c. Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value for D-threo-PDMP. The L-threo-PDMP should show minimal to no inhibition.

Caption: Workflow for determining the IC50 of PDMP isomers on GCS activity.

Conclusion

The distinction between D-threo-PDMP and L-threo-PDMP is not a trivial matter of chemical nomenclature but a fundamental determinant of biological activity. For researchers investigating the roles of glycosphingolipids, D-threo-PDMP is the active isomer and the correct tool for inhibiting glucosylceramide synthase. The use of L-threo-PDMP as a negative control is a critical component of well-designed experiments, ensuring that the observed biological phenomena can be confidently attributed to the depletion of the GCS pathway. This stereospecificity provides a clear and powerful system for dissecting the intricate functions of glycosphingolipids in health and disease.

References

• Hara-Yokoyama, M., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains . PubMed. [Link]

• Mitchell, L. H., et al. (2003). Glycosyltransferase Inhibitors: Synthesis of d-threo-PDMP, l-threo-PDMP, and Other Brain Glucosylceramide Synthase Inhibitors from d- or l-Serine . ACS Publications. [Link]

• Patrick, K. S., et al. (2002). Comparative pharmacodynamics and plasma concentrations of d-threo-methylphenidate hydrochloride after single doses of d-threo-methylphenidate hydrochloride and d,l-threo-methylphenidate hydrochloride in a double-blind, placebo-controlled, crossover laboratory school study in children with attention-deficit/hyperactivity disorder . PubMed. [Link]

• Inokuchi, J. (2021). Inhibitors of glucosylceramide synthase . NCBI. [Link]

• Urbaniak, A., et al. (2016). Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells . PubMed. [Link]

• Markowitz, J. S., et al. (2008). A comprehensive in vitro screening of d-, l-, and dl-threo-methylphenidate: an exploratory study . ClinPGx. [Link]

• Schönfeld, M., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . PMC - NIH. [Link]

• Gault, C. R., et al. (2007). Methylphenidate and its isomers: their role in the treatment of attention-deficit hyperactivity disorder using a transdermal delivery system . PubMed. [Link]

• Ding, Y. S., et al. (1997). Chiral drugs: comparison of the pharmacokinetics of [11C]d-threo and L-threo-methylphenidate in the human and baboon brain . PubMed. [Link]

• Kaga, N., et al. (2011). D,L-Threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (DL-PDMP) increases endoplasmic reticulum stress, autophagy and apoptosis accompanying ceramide accumulation via ceramide synthase 5 protein expression in A549 cells . PubMed. [Link]

• Schönfeld, M., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . PubMed. [Link]

• Schönfeld, M., et al. (2021). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation . Semantic Scholar. [Link]

• Liu, Y. Y., et al. (2018). Fluorescence HPLC Analysis of the in-vivo Activity of Glucosylceramide Synthase . PMC. [Link]

• Liu, Y. Y., et al. (2001). Overexpression of glucosylceramide synthase and P-glycoprotein in cancer cells selected for resistance to natural product chemotherapy . AACR Journals. [Link]

• Zhang, Y., et al. (2019). Development of a Label-Free LC-MS/MS-Based Glucosylceramide Synthase Assay and Its Application to Inhibitors Screening for Ceramide-Related Diseases . PubMed. [Link]

• Glucocerebrosidase (Glucosylceramidase) Enzyme Analysis . Revvity. [Link]

Sources

• 1. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. caymanchem.com [caymanchem.com]
• 7. DL -threo- PDMP, Hydrochloride [sigmaaldrich.com]
• 8. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D,L-Threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (DL-PDMP) increases endoplasmic reticulum stress, autophagy and apoptosis accompanying ceramide accumulation via ceramide synthase 5 protein expression in A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fluorescence HPLC Analysis of the in-vivo Activity of Glucosylceramide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development of a Label-Free LC-MS/MS-Based Glucosylceramide Synthase Assay and Its Application to Inhibitors Screening for Ceramide-Related Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of d-threo-PDMP and PPMP: A Guide for Researchers in Glycosphingolipid Metabolism

For researchers and drug development professionals navigating the intricate world of glycosphingolipid (GSL) metabolism, the selection of the right chemical tool is paramount. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (d-threo-PDMP) and its analogue, D-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (PPMP), are two widely utilized inhibitors of glucosylceramide synthase (GCS). This enzyme catalyzes the first committed step in the biosynthesis of most glycosphingolipids, making it a critical control point in numerous cellular processes.[1][2] This guide provides an in-depth, objective comparison of the inhibitory effects of d-threo-PDMP and PPMP, supported by experimental data, to aid researchers in making informed decisions for their specific applications.

Unveiling the Inhibitors: Mechanism of Action and Chemical Structures

Both d-threo-PDMP and PPMP are synthetic ceramide analogues that act as inhibitors of glucosylceramide synthase (GCS), an enzyme responsible for the transfer of glucose from UDP-glucose to ceramide to form glucosylceramide (GlcCer).[1][2] By competitively inhibiting this crucial step, both compounds effectively deplete the downstream production of a vast array of complex glycosphingolipids.[3][4] This inhibition leads to the accumulation of the GCS substrate, ceramide, a bioactive lipid known to mediate critical cellular events such as apoptosis, cell cycle arrest, and autophagy.[1][5]

The primary structural difference between d-threo-PDMP and PPMP lies in the length of their fatty acid chains. D-threo-PDMP possesses a decanoyl (C10) chain, while PPMP has a longer palmitoyl (C16) chain. This seemingly subtle difference can influence their physicochemical properties and, consequently, their biological activity.

Quantitative Inhibitory Effects: A Comparative Analysis

The inhibitory potency of these compounds is a key consideration for experimental design. The half-maximal inhibitory concentration (IC50) provides a quantitative measure of their effectiveness against GCS.

Compound	Target Enzyme	IC50 Value	Key Findings
d-threo-PDMP	Glucosylceramide Synthase (GCS)	~5 µM[6]	A well-established and potent inhibitor of GCS.[3] Its use leads to the accumulation of ceramide.[5]
DL-threo-PPMP	Glucosylceramide Synthase (GCS)	2 - 20 µM[7]	A ceramide analog that effectively inhibits GCS activity.[7] The broader IC50 range may reflect variability in experimental systems.

It is important to note that the inhibitory potency of PDMP analogues can be significantly influenced by substitutions on the phenyl ring. For instance, a related compound, D-threo-1-phenyl-2-palmitoylamino-3-pyrrolidino-1-propanol (d-threo-P4), exhibits a more potent IC50 of 0.5 µM.[8] This highlights the potential for fine-tuning the inhibitory activity through chemical modifications.

Beyond GCS Inhibition: Off-Target and Downstream Effects

A critical aspect of utilizing chemical inhibitors is understanding their potential off-target effects. While both d-threo-PDMP and PPMP primarily target GCS, research has revealed additional cellular consequences, particularly for d-threo-PDMP.

d-threo-PDMP:

• Lysosomal Lipid Accumulation: Studies have shown that d-threo-PDMP can induce the accumulation of lipids within lysosomes, an effect that may not be solely dependent on its GCS inhibition.[9]

• mTOR Inactivation: D-threo-PDMP has been reported to inactivate the mechanistic target of rapamycin (mTOR), a central regulator of cell growth and metabolism.[9] This effect appears to be distinct from that of other GCS inhibitors like N-butyldeoxynojirimycin (NB-DNJ).[9]

• Ceramide Accumulation: As a direct consequence of GCS inhibition, d-threo-PDMP treatment leads to an increase in intracellular ceramide levels.[3][5]

PPMP:

• Ceramide Accumulation: The inhibition of GCS by PPMP is expected to result in the accumulation of its substrate, ceramide.[4]

• Cytokinesis Failure: PPMP has been observed to induce cytokinesis failure in cells, leading to the formation of binucleated cells.[4]

Currently, there is less published data on the specific off-target effects of PPMP compared to the more extensively studied d-threo-PDMP. This represents an important knowledge gap for researchers to consider.

Experimental Design and Protocols

The selection of the appropriate inhibitor and experimental conditions is crucial for obtaining reliable and interpretable results. Below is a generalized protocol for comparing the inhibitory effects of d-threo-PDMP and PPMP in a cell-based assay.

General Experimental Workflow

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A Head-to-Head Comparison of D-threo-PDMP and NB-DGJ as Glucosylceramide Synthase Inhibitors: A Guide for Researchers

In the intricate world of glycosphingolipid (GSL) metabolism, glucosylceramide synthase (GCS) stands as a pivotal enzyme, catalyzing the first committed step in the biosynthesis of most GSLs. Its inhibition offers a powerful tool to dissect the roles of these complex lipids in cellular processes and presents a therapeutic strategy for diseases characterized by GSL accumulation, such as Gaucher disease. Among the arsenal of GCS inhibitors available to researchers, D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) and N-butyldeoxygalactonojirimycin (NB-DGJ) are two of the most widely utilized compounds. This guide provides an in-depth, objective comparison of these two inhibitors, supported by experimental data, to aid researchers in selecting the most appropriate tool for their specific experimental needs.

At a Glance: Key Differences

Feature	D-threo-PDMP	NB-DGJ
Primary Target	Glucosylceramide Synthase (GCS)	Glucosylceramide Synthase (GCS)
Potency (GCS)	IC50: ~5 µM, Ki: ~0.7 µM[1]	Potent inhibitor of GSL biosynthesis
Mechanism of Action	Mixed competition with respect to ceramide[1]	Information not readily available
Key Off-Target Effects	Elevates endogenous ceramide levels, alters cholesterol homeostasis, induces lysosomal lipid accumulation, inhibits mTOR signaling[2][3][4][5]	Highly selective; does not affect N-linked oligosaccharide processing or lysosomal glucocerebrosidase[6]
Impact on Ceramide	Increases cellular ceramide levels through non-GCS mechanisms[4][5]	Does not affect the intracellular pool of active ceramide[7]

Delving Deeper: A Mechanistic and Functional Comparison

D-threo-PDMP: A Potent but Pleiotropic Modulator of Lipid Metabolism

D-threo-PDMP is a well-established and potent inhibitor of GCS, effectively reducing the cellular levels of glucosylceramide and downstream GSLs like GM3 and GD3.[8] Kinetic analyses have revealed that it acts as a mixed competitor with respect to the substrate ceramide.[1] This inhibition of GCS has been instrumental in elucidating the roles of GSLs in a variety of cellular processes, including cell adhesion, neurite outgrowth, and apoptosis.[8]

However, a crucial consideration for researchers using D-threo-PDMP is its significant off-target effects, which extend beyond GCS inhibition. Seminal studies have demonstrated that D-threo-PDMP can induce the accumulation of endogenous ceramides through mechanisms independent of its action on GCS.[4][5] This elevation in ceramide, a potent signaling lipid in its own right, can trigger apoptosis, a factor that must be carefully considered when interpreting experimental outcomes.

Furthermore, the influence of D-threo-PDMP extends to other lipid classes. It has been shown to alter cellular cholesterol homeostasis by inhibiting the degradation of low-density lipoprotein (LDL), leading to the accumulation of cholesterol esters and free cholesterol in late endosomes and lysosomes.[2] This compound also induces a broader lysosomal lipid accumulation, including that of lysobisophosphatidic acid (LBPA), and can inactivate the master metabolic regulator mTOR.[3][5] These pleiotropic effects underscore the importance of careful experimental design and the use of appropriate controls when employing D-threo-PDMP.

NB-DGJ: A Highly Selective Tool for GSL Depletion

N-butyldeoxygalactonojirimycin (NB-DGJ) is another potent inhibitor of GCS, valued for its high selectivity. Unlike its close analog, N-butyldeoxynojirimycin (NB-DNJ or Miglustat), which also inhibits α-glucosidases involved in N-linked oligosaccharide processing, NB-DGJ demonstrates a much cleaner inhibitory profile.[6] It effectively inhibits glycolipid biosynthesis without affecting the maturation of N-linked oligosaccharides or the activity of lysosomal glucocerebrosidase.[6]

This high degree of selectivity makes NB-DGJ a more precise tool for studying the direct consequences of GSL depletion. A key distinguishing feature of NB-DGJ is its lack of effect on the cellular pool of active ceramide.[7] This is in stark contrast to D-threo-PDMP and is a critical advantage when the experimental goal is to specifically investigate the roles of GSLs without the confounding influence of elevated ceramide levels. While direct, head-to-head kinetic data for NB-DGJ on GCS inhibition is not as readily available as for D-threo-PDMP, its efficacy in reducing GSL biosynthesis is well-documented.

Signaling Pathways: A Tale of Two Inhibitors

The differential effects of D-threo-PDMP and NB-DGJ on cellular lipidomes lead to distinct downstream signaling consequences.

Caption: Comparative signaling effects of D-threo-PDMP and NB-DGJ.

Experimental Corner: Protocols for Assessing GCS Inhibition

To empirically compare GCS inhibitors or to validate their effects in a specific experimental system, robust assays are essential. Below are representative protocols for both in vitro and cell-based assessment of GCS activity.

In Vitro Glucosylceramide Synthase Activity Assay

This assay directly measures the enzymatic activity of GCS in a cell-free system, allowing for the determination of IC50 and Ki values of inhibitors.

Caption: Workflow for in vitro GCS activity assay.

Step-by-Step Methodology:

• Enzyme Preparation: Prepare a source of GCS, such as microsomes or a whole-cell lysate from a cell line of interest. Determine the protein concentration of the enzyme preparation.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing a suitable buffer (e.g., Tris-HCl, pH 7.4), the ceramide substrate (often solubilized with a detergent like Triton X-100), and the radiolabeled donor, UDP-[14C]Glucose.

• Inhibitor Addition: Add varying concentrations of the GCS inhibitor (D-threo-PDMP or NB-DGJ) or vehicle control to the reaction mixtures.

• Initiation and Incubation: Initiate the reaction by adding the enzyme preparation to the reaction mixture. Incubate at 37°C for a defined period (e.g., 1-2 hours) during which the reaction is linear.

• Reaction Termination and Lipid Extraction: Stop the reaction by adding a chloroform/methanol mixture (e.g., 2:1, v/v). Vortex thoroughly to extract the lipids into the organic phase. Centrifuge to separate the phases.

• Lipid Separation: Carefully collect the lower organic phase and dry it under a stream of nitrogen. Resuspend the lipid extract in a small volume of chloroform/methanol and spot it onto a thin-layer chromatography (TLC) plate. Develop the TLC plate in an appropriate solvent system to separate glucosylceramide from the unreacted ceramide and UDP-[14C]Glucose.

• Detection and Quantification: Visualize the radiolabeled lipids by autoradiography or a phosphorimager. Scrape the spot corresponding to glucosylceramide into a scintillation vial and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of GCS inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration. Further kinetic analysis can be performed to determine the Ki.

Cell-Based Assay for GCS Inhibition using Metabolic Radiolabeling

This assay assesses the ability of an inhibitor to block GCS activity within intact cells, providing a more physiologically relevant measure of its efficacy.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. The following day, replace the medium with fresh medium containing varying concentrations of the GCS inhibitor or vehicle control.

• Metabolic Labeling: After a pre-incubation period with the inhibitor (e.g., 1-2 hours), add a radiolabeled precursor, such as [14C]serine or [3H]palmitic acid, to the culture medium. These precursors will be incorporated into newly synthesized sphingolipids.

• Incubation: Incubate the cells for a period sufficient to allow for the synthesis and labeling of GSLs (e.g., 24-48 hours).

• Cell Lysis and Lipid Extraction: Wash the cells with PBS, then lyse the cells and extract the total lipids using a chloroform/methanol/water mixture.

• Lipid Separation and Analysis: Separate the extracted lipids by TLC as described in the in vitro protocol.

• Quantification and Analysis: Quantify the amount of radiolabeled glucosylceramide and other GSLs. Calculate the percentage of inhibition of GSL synthesis at each inhibitor concentration.

Choosing the Right Inhibitor: A Decision Framework

The choice between D-threo-PDMP and NB-DGJ hinges on the specific research question.

Choose D-threo-PDMP when:

• The primary goal is potent GCS inhibition and the pleiotropic effects on lipid metabolism are either part of the investigation or can be adequately controlled for.

• Studying the interplay between GSL depletion and ceramide accumulation is of interest.

• Investigating the broader impact of GCS inhibition on cellular lipid homeostasis and signaling pathways like mTOR is the objective.

Choose NB-DGJ when:

• The experimental aim is to specifically dissect the roles of GSLs with minimal confounding variables.

• Avoiding the elevation of cellular ceramide levels is critical for the interpretation of the results.

• A highly selective inhibitor of GSL biosynthesis is required to avoid off-target effects on other glycosylation pathways.

Conclusion

Both D-threo-PDMP and NB-DGJ are invaluable tools for the study of glycosphingolipid biology. D-threo-PDMP offers potent GCS inhibition but comes with a suite of off-target effects that, while potentially informative, require careful consideration. NB-DGJ, on the other hand, provides a more selective approach to GSL depletion, making it the inhibitor of choice when specificity is paramount. By understanding the distinct molecular and cellular consequences of these two inhibitors, researchers can make informed decisions to advance our understanding of the multifaceted roles of glycosphingolipids in health and disease.

References

• Inokuchi, J. Inhibitors of glucosylceramide synthase. Glycoscience Protocols (2021). [Link]

• Asami, M., et al. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains. Biochemistry 45, 4530-4541 (2006). [Link]

• Herner, A., et al. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences 22, 6955 (2021). [Link]

• Bieberich, E., et al. Differential effects of glycolipid biosynthesis inhibitors on ceramide-induced cell death in neuroblastoma cells. Journal of Neurochemistry 69, 1493-1504 (1997). [Link]

• Herner, A., et al. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. Cells 10, 1583 (2021). [Link]

• Walden, C. M., et al. Structure-activity studies of N-butyl-1-deoxynojirimycin (NB-DNJ) analogs: discovery of potent and selective aminocyclopentitol inhibitors of GBA1 and GBA2. ChemMedChem 12, 1856-1867 (2017). [Link]

• Puglielli, L., et al. NB-DGJ does not affect the cellular pool of active ceramide or the rate of Aβ generation. ResearchGate (2002). [Link]

• Liu, Y., et al. Fluorescence HPLC Analysis of the in-vivo Activity of Glucosylceramide Synthase. Journal of Visualized Experiments (2014). [Link]

• Gifford Bioscience. Cellular Uptake and Release Assays Protocol. [Link]

• Abe, A., et al. Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase. The Journal of Biochemistry 111, 191-196 (1992). [Link]

• Takeda Pharmaceutical Company Limited. Discovery of Brain-Penetrant Glucosylceramide Synthase Inhibitors with a Novel Pharmacophore. ACS Publications (2022). [Link]

• Varki, A. Metabolic Radiolabeling of Animal Cell Glycoconjugates. Current Protocols in Molecular Biology (2001). [Link]

• Jeyakumar, M., et al. N-butyldeoxygalactonojirimycin: a more selective inhibitor of glycosphingolipid biosynthesis than N-butyldeoxynojirimycin, in vitro and in vivo. The FASEB Journal 13, 21-30 (1999). [Link]

• Sonnino, S., et al. Convenient and Sensitive Measurement of Lactosylceramide Synthase Activity Using Deuterated Glucosylceramide and Mass Spectrometry. International Journal of Molecular Sciences 24, 5323 (2023). [Link]

• Al-Ghanimi, H. H., et al. Selectivity profile comparison for certain γ-butyrolactone and oxazolidinone-based ligands on a sigma 2 receptor over sigma 1: a molecular docking approach. RSC Advances 12, 21855-21873 (2022). [Link]

• Abe, A., et al. Inhibitor of Glucosylceramide Synthase Inhibits the Human Enzyme, but Not Enzymes from Other Organisms. Bioscience, Biotechnology, and Biochemistry 65, 1213-1216 (2001). [Link]

• van der Spoel, A. C., et al. Metabolism of glucosylceramide. ResearchGate (2019). [Link]

• StatPearls. Drugs that Affect Lipid Metabolism. ResearchGate (2022). [Link]

• Varki, A. Metabolic radiolabeling of animal cell glycoconjugates. Current Protocols in Molecular Biology Chapter 17, Unit 17.5 (2001). [Link]

• Summers, S. A., et al. Role of Ceramides in the Pathogenesis of Diabetes Mellitus and its Complications. Nature Reviews Endocrinology 15, 417-433 (2019). [Link]

• De Marco, M., et al. Human Glucosylceramide Synthase at Work as Provided by “In Silico” Molecular Docking, Molecular Dynamics, and Metadynamics. ACS Omega 8, 8645-8657 (2023). [Link]

• Platt, F. M., et al. N-butyldeoxygalactonojirimycin inhibits glycolipid biosynthesis but does not affect N-linked oligosaccharide processing. The Journal of Biological Chemistry 269, 27108-27114 (1994). [Link]

• Man, F., et al. Direct Cell Radiolabeling for in Vivo Cell Tracking with PET and SPECT Imaging. Chemical Reviews 121, 1254-1311 (2021). [Link]

• Dodge, J. C., et al. The Role of Sphingomyelin and Ceramide in Motor Neuron Diseases. International Journal of Molecular Sciences 22, 1146 (2021). [Link]

• Wang, Y., et al. Progress of potential drugs targeted in lipid metabolism research. Frontiers in Pharmacology 13, 1058105 (2022). [Link]

• Field, R. A. Assays for Glycosyltransferases. ResearchGate (2015). [Link]

• Boot, R. G., et al. In situ glucosylceramide synthesis and its pharmacological inhibition analysed in cells by 13C5-sphingosine precursor feeding. The FEBS Journal 282, 3680-3693 (2015). [Link]

• Herner, A., et al. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation. International Journal of Molecular Sciences 22, 6955 (2021). [Link]

• Separovic, D., et al. Sphingomyelin synthase 1 suppresses ceramide production and apoptosis post-photodamage. Photochemical & Photobiological Sciences 8, 1193-1200 (2009). [Link]

• Young, W. W., et al. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide. Glycobiology 23, 363-376 (2013). [Link]

• Gudz, T. I., et al. A Comprehensive Review: Sphingolipid Metabolism and Implications of Disruption in Sphingolipid Homeostasis. International Journal of Molecular Sciences 24, 13331 (2023). [Link]

• Celtarys Research. Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

• Yasuda, Y., et al. A high throughput glucocerebrosidase assay using the natural substrate glucosylceramide. Analytical and Bioanalytical Chemistry 405, 8435-8443 (2013). [Link]

• Takeda Pharmaceutical Company Limited. Discovery of Brain-Penetrant Glucosylceramide Synthase Inhibitors with a Novel Pharmacophore. Journal of Medicinal Chemistry 65, 3460-3477 (2022). [Link]

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• 5. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
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Validating D-threo-PDMP: A Guide to Corroborating Pharmacological Data with Genetic Knockdowns

The Rationale: Why Pharmacological Inhibition Needs a Genetic Counterpart

Understanding the Key Players

D-threo-PDMP: The Pharmacological Tool

D-threo-PDMP is a potent, cell-permeable inhibitor of GCS (encoded by the UGCG gene).[1][2] It competitively inhibits the binding of ceramide to the enzyme, thereby blocking the synthesis of glucosylceramide and, consequently, the entire downstream cascade of glycosphingolipid production.[3] However, studies have revealed that d-threo-PDMP can also induce cellular changes independently of GCS inhibition. For instance, it has been shown to alter cholesterol homeostasis and cause the accumulation of lipids in lysosomes.[6] These off-target effects underscore the importance of a complementary validation strategy.

Genetic Knockdown: The Specificity Control

Genetic knockdown techniques, such as siRNA and shRNA, utilize the cell's own RNA interference (RNAi) machinery to degrade the messenger RNA (mRNA) of a specific gene, in this case, UGCG. This leads to a significant reduction in the synthesis of the GCS protein, thereby mimicking the effect of a highly specific inhibitor.[4] Comparing the outcomes of d-threo-PDMP treatment with UGCG knockdown allows for the disambiguation of on-target versus off-target effects.

The Sphingolipid Biosynthetic Pathway Under Investigation

To visually conceptualize the process, the following diagram illustrates the central role of Glucosylceramide Synthase (GCS) in the sphingolipid metabolic pathway and the point of intervention for both d-threo-PDMP and genetic knockdown.

Figure 1: The Sphingolipid Biosynthetic Pathway. This diagram illustrates the central role of GCS in converting ceramide to glucosylceramide, the precursor for complex glycosphingolipids. Both d-threo-PDMP and UGCG siRNA/shRNA target this crucial step.

Experimental Workflow for Validation

A rigorous validation of d-threo-PDMP results involves a systematic comparison with the effects of UGCG gene silencing. The following workflow outlines the key experimental stages.

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Cross-Validation of d-threo-PDMP Findings with Mass Spectrometry: A Comparative Technical Guide

Executive Summary

d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is a structural analogue of the ceramide transition state and a potent inhibitor of Glucosylceramide Synthase (GCS) .[1][2][3] While widely used to deplete glycosphingolipids (GSLs) in metabolic and lysosomal storage research, its efficacy and specificity must be rigorously validated due to potential off-target effects (e.g., 1-O-acylceramide synthase inhibition) and rapid metabolic clearance.

This guide outlines the gold-standard methodology for cross-validating d-threo-PDMP activity using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . Unlike traditional HPTLC or immunochemical methods, LC-MS/MS provides the structural resolution required to quantify the stoichiometric shift from substrate (Ceramide) to product (Glucosylceramide), serving as the definitive confirmation of GCS inhibition.

Part 1: The Challenge – Why Standard Assays Fail

In lipidomics, structural ambiguity is the primary source of experimental error. Traditional methods like High-Performance Thin-Layer Chromatography (HPTLC) rely on retention factor (

) and general staining, which cannot distinguish between:

• Isobaric Species: Lipids with identical masses but different structures (e.g., Galactosylceramide vs. Glucosylceramide).

• Chain-Length Variants: C16-Ceramide vs. C24-Ceramide, which have vastly different biological signaling roles.

The Solution: LC-MS/MS utilizes Multiple Reaction Monitoring (MRM), filtering ions by both precursor mass and specific fragment ions (e.g., the sphingoid base backbone at m/z 264.3), offering a self-validating system for PDMP efficacy.

Part 2: Comparative Analysis

Inhibitor Landscape: d-threo-PDMP vs. Alternatives

While d-threo-PDMP is the classic inhibitor, researchers must understand its position relative to newer generations to interpret data correctly.

Feature	d-threo-PDMP	NB-DNJ (Miglustat)	Eliglustat
Mechanism	Ceramide mimic (Transition state)	Glucose mimic (Imino sugar)	Ceramide mimic (Highly specific)
Potency (IC50)	~5–10 µM	10–50 µM	~25 nM (High Potency)
Specificity	Moderate (Off-target: 1-O-acylCer synthase)	Low (Inhibits glucosidases)	High (Specific to GCS)
CNS Penetration	Yes	Yes	Poor (P-gp substrate)
Primary Use	In vitro mechanistic studies; Cancer resistance	Lysosomal storage diseases (Gaucher)	Clinical Gaucher treatment

Detection Method: LC-MS/MS vs. HPTLC

Why mass spectrometry is the non-negotiable standard for publishing lipidomic data.

Metric	LC-MS/MS (Targeted MRM)	HPTLC (Traditional)
Limit of Detection	Femtomole (fmol) range	Nanomole (nmol) range
Species Resolution	Resolves chain lengths (C16, C18, C24)	Class separation only (Cer vs. GlcCer)
Throughput	High (Automated injection)	Low (Manual spotting/scraping)
Quantification	Absolute (using Internal Standards)	Relative (Densitometry)
Isomer Distinction	Yes (via HILIC chromatography)	No (GlcCer/GalCer co-migrate)

Part 3: Mechanistic Validation & Signaling Pathway

To validate PDMP, one must demonstrate the interruption of the de novo synthesis pathway. The diagram below illustrates the specific blockade point and the downstream consequences (depletion of Gangliosides) that must be detected.

Figure 1: Mechanism of Action. PDMP competes with Ceramide at the GCS active site, preventing the glycosylation step essential for complex glycosphingolipid formation.[2][3]

Part 4: Experimental Protocol (LC-MS/MS)

Objective: Quantify the Ceramide/Glucosylceramide ratio shift. Self-Validating Control: Use the inactive isomer d-erythro-PDMP as a negative control to rule out non-specific lipidosis.

Sample Preparation (Modified Bligh & Dyer)

Note: We use a liquid-liquid extraction optimized for sphingolipids.

• Harvest: Pellets of

  cells treated with 10 µM d-threo-PDMP (24h).

• Lysis: Resuspend in 100 µL PBS.

• Internal Standard Spike (CRITICAL): Add 10 pmol of C17-Ceramide and C17-Glucosylceramide (odd-chain lipids not naturally abundant). This validates extraction efficiency.

• Extraction: Add 375 µL Methanol:Chloroform (2:1 v/v). Vortex 30s.

• Phase Separation: Add 125 µL Chloroform and 125 µL Water. Centrifuge at 1000 x g for 5 min.

• Recovery: Collect the lower organic phase. Dry under nitrogen gas. Reconstitute in 100 µL Mobile Phase A.

LC-MS/MS Configuration

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm) for chain-length separation.

  • Alternative: Use HILIC if separating GlcCer from GalCer is strictly required.

• Mobile Phase A: Methanol/Water (60:40) + 0.2% Formic Acid + 5 mM Ammonium Formate.

• Mobile Phase B: Methanol/Isopropanol (90:10) + 0.2% Formic Acid + 5 mM Ammonium Formate.

• Ionization: ESI Positive Mode.

MRM Transitions (Quantification Table)

Monitor these specific transitions to validate the blockade:

Analyte	Precursor (m/z)	Product (m/z)	Role
C16-Ceramide	538.5	264.3	Substrate (Expect Increase)
C16-GlcCer	700.6	264.3	Product (Expect Decrease)
C17-Ceramide	552.5	264.3	Internal Standard
C24:1-Ceramide	648.6	264.3	Long-chain Variant

Analytical Workflow Diagram

Figure 2: Analytical Workflow. The inclusion of internal standards prior to extraction renders the protocol self-validating against technical variability.

Part 5: Data Interpretation & Validation Criteria

To confirm d-threo-PDMP efficacy, your data must meet three "E-E-A-T" criteria:

• Stoichiometric Reciprocity: You must observe a statistically significant increase in Ceramide concomitant with a decrease in Glucosylceramide . If GlcCer drops but Ceramide does not rise, consider off-target toxicity or cell death artifacts.

• Isomer Specificity: The d-erythro-PDMP control group should show no significant change in the Cer/GlcCer ratio compared to the vehicle control.

• Retention Time Locking: The retention time of the endogenous C16-Ceramide must align exactly with the C17-Ceramide internal standard (adjusted for the slight hydrophobic shift of one carbon).

Expected Result Summary

• Vehicle Control: Cer/GlcCer Ratio

  0.5 - 1.0 (Cell type dependent)

• d-threo-PDMP (10 µM): Cer/GlcCer Ratio

  (Massive accumulation of substrate)

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase. Journal of Lipid Research, 28(5), 565-571.

• Shayman, J. A. (2010). Eliglustat tartrate: Glucosylceramide synthase inhibitor therapy for Gaucher disease. Drugs of the Future, 35(8), 613.

• Merrill, A. H., et al. (2005). Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods, 36(2), 207-224.

• Bielawski, J., et al. (2006). Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography-tandem mass spectrometry. Methods in Molecular Biology, 579, 443-467.

• Larsen, A., et al. (2012). Membrane microdomains and the role of glucosylceramide synthase inhibitors. FEBS Letters, 586(1), 26-34.

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Technical Guide: Comparative Efficacy of D-threo-PDMP and Next-Generation GCS Inhibitors

Executive Summary: The Evolution of Substrate Reduction

For researchers investigating Glycosphingolipid (GSL) metabolism or developing Substrate Reduction Therapies (SRT) for Lysosomal Storage Disorders (LSDs), the inhibition of UDP-glucose ceramide glucosyltransferase (UGCG) —commonly known as Glucosylceramide Synthase (GCS)—is the primary upstream target.

While D-threo-PDMP established the proof-of-concept for GCS inhibition, it is functionally limited by rapid metabolic clearance and significant off-target effects. This guide analyzes the transition from the parent compound (PDMP) to its structurally optimized analogs (PPMP , EtDO-P4 ) and the clinical standard (Eliglustat ), providing experimental evidence to justify the selection of appropriate inhibitors for in vitro and in vivo models.

Mechanistic Grounding: The Target and the Inhibitor[1]

GCS catalyzes the first committed step in GSL biosynthesis: the transfer of glucose from UDP-Glucose to Ceramide.[1][2]

The Parent Compound: D-threo-PDMP[4][5][6]

• Chemical Name: D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol.[3][4][5][6][7]

• Mechanism: PDMP acts as a competitive inhibitor of ceramide, mimicking the transition state of the enzyme-substrate complex.

• Stereospecificity: Only the D-threo (1R, 2R) isomer is active against GCS.[6] The L-threo isomer is inactive against GCS but can paradoxically stimulate GSL synthesis or inhibit other enzymes.

The Limitations (Why Analogs Were Developed)

Despite its utility, PDMP suffers from two critical flaws:

• Metabolic Instability (The 1-OH Problem): The C1-hydroxyl group is rapidly oxidized or acylated (1-O-acylation) in vivo, leading to a short half-life (< 1 hour in rodents).

• Off-Target Toxicity: PDMP inhibits mTORC1 and disrupts lysosomal lipid sorting (accumulating cholesterol and LBPA) independently of GCS inhibition, confounding data in cell signaling studies.

Comparative Efficacy Analysis

The following data synthesizes potency (IC50) and pharmacokinetic profiles across the inhibitor generations.

Quantitative Performance Matrix

Feature	D-threo-PDMP	D-threo-PPMP	D-threo-EtDO-P4	Eliglustat (Genz-112638)
Generation	1st Gen (Parent)	1.5 Gen (Chain Variant)	2nd Gen (Ring Variant)	3rd Gen (Clinical)
GCS IC50 (Cell-Free)	5 – 20 µM	1 – 5 µM	~0.5 µM	10 – 40 nM
GCS IC50 (Intact Cell)	~10 µM	~2 µM	~50 nM	~10 nM
Structural Change	Decanoyl (C10)	Palmitoyl (C16)	Pyrrolidine ring + Ethylenedioxy	Quinuclidine headgroup
CNS Penetration	Yes	Yes	Yes	No (P-gp substrate)
Metabolic Stability	Low (Rapid clearance)	Moderate	High (Resists oxidation)	High (CYP2D6 dependent)
Key Application	Historical Control	Acute in vitro inhibition	Chronic in vivo CNS studies	Systemic LSD models (Non-CNS)

Structural Logic of Analogs

• PPMP (C16 chain): Lengthening the fatty acyl chain from decanoyl (PDMP) to palmitoyl (PPMP) increases lipophilicity and membrane retention, slightly improving potency.

• EtDO-P4: Replaces the morpholine ring with a pyrrolidine ring (tighter binding) and adds a p-ethylenedioxy group to the phenyl ring. This substitution sterically hinders the metabolic oxidation at the C1 position, dramatically extending half-life and potency.

• Eliglustat: Replaces the phenyl ring with a bulky alkyl chain and uses a quinuclidine headgroup. It is designed specifically not to cross the Blood-Brain Barrier (BBB), making it ideal for treating peripheral Gaucher disease without CNS side effects.

Visualizing the Pathway and Inhibition Logic

The following diagram illustrates the GSL biosynthetic pathway and the specific intervention points of these inhibitors.

Caption: Figure 1. GSL Biosynthesis Pathway.[2][6] Inhibitors (PDMP, P4, Eliglustat) competitively bind to GCS, preventing the glucosylation of Ceramide.

Experimental Protocol: Validating GCS Inhibition

To objectively compare these compounds in your own lab, you cannot rely solely on commercial data sheets. The NBD-C6-Ceramide Assay is the gold standard for quantifying GCS activity in intact cells.

Principle

Exogenous NBD-C6-Ceramide (fluorescent analog) is internalized by cells and converted to NBD-Glucosylceramide by the Golgi-resident GCS. The product is extracted and separated via TLC or HPLC.[8]

Materials

• Substrate: NBD-C6-Ceramide (complexed with BSA for solubility).

• Inhibitor: D-threo-PDMP, PPMP, or EtDO-P4 (dissolved in DMSO).

• Cell Line: e.g., MDCK, HeLa, or patient-derived fibroblasts.

• Extraction Solvent: Chloroform:Methanol (2:1 v/v).

Step-by-Step Workflow

• Preparation of BSA-Complex:

  • Dry NBD-C6-Ceramide under nitrogen.[9][10] Resuspend in ethanol.

  • Add to defatted BSA in HBSS (molar ratio 1:1) while vortexing.[10] Final conc: 5 µM.[10]

• Inhibitor Pre-treatment:

  • Incubate cells with the test inhibitor (e.g., 10 µM PDMP vs 10 µM P4) for 1 hour prior to substrate addition. This ensures the inhibitor occupies the enzyme active site.

• Pulse Labeling:

  • Replace media with the NBD-C6-Ceramide/BSA complex + Inhibitor.

  • Incubate at 37°C for 1–2 hours .

• Lipid Extraction:

  • Wash cells with ice-cold PBS (removes surface-bound probe).

  • Lyse cells and extract lipids using the Bligh and Dyer method (Chloroform/Methanol/Water).

• Analysis (HPTLC):

  • Spot lipid phase onto Silica Gel 60 HPTLC plates.

  • Mobile Phase: Chloroform:Methanol:Water (65:25:4).

  • Visualization: Scan fluorescence (Ex 460nm / Em 534nm).

• Quantification:

  • Calculate the ratio of [NBD-GlcCer] / [Total NBD-Lipids].

  • Success Criterion: A potent inhibitor (P4) should reduce this ratio by >90% at 1 µM, whereas PDMP may only achieve ~50% inhibition at the same concentration.

Workflow Diagram

Caption: Figure 2. NBD-Ceramide GCS Assay Workflow. This protocol allows direct visualization of inhibitor efficacy in live cells.

Expert Recommendation

• Use D-threo-PDMP only if you are replicating historical data or require a reference standard. Be aware of its off-target effects on mTOR and lysosomes.

• Use EtDO-P4 for in vivo CNS studies or when high potency and long retention are required in cell culture.

• Use Eliglustat for translational research related to peripheral Lysosomal Storage Disorders (Gaucher Type 1) where CNS penetration is undesirable.

References

• Inokuchi, J., & Radin, N. S. (1987).[7] Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase.[6] Journal of Lipid Research, 28(5), 565-571. Link

• Abe, A., et al. (1995). Improved inhibitors of glucosylceramide synthase.[11][6] Journal of Biochemistry, 111(2), 191-196. Link

• Shayman, J. A., & Larsen, S. D. (2014). The development of novel therapies for lysosomal storage diseases. Journal of Lipid Research, 55, 1215-1225. Link

• McEachern, K. A., et al. (2007). A specific and potent inhibitor of glucosylceramide synthase for substrate inhibition therapy of Gaucher disease. Molecular Genetics and Metabolism, 91(3), 259-267. Link

• Lipina, C., & Hundal, H. S. (2016). The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation.[12] Molecules, 21(5), 628. Link

Sources

• 1. apexbt.com [apexbt.com]
• 2. scispace.com [scispace.com]
• 3. Studies of the action of ceramide-like substances (D- and L-PDMP) on sphingolipid glycosyltransferases and purified lactosylceramide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glucosylceramide synthase inhibitors D-PDMP and D-EtDO-P4 decrease the GM3 ganglioside level, differ in their effects on insulin receptor autophosphorylation but increase Akt1 kinase phosphorylation in human hepatoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. genecopoeia.com [genecopoeia.com]
• 11. ELIGLUSTAT TARTRATE: Glucosylceramide Synthase Inhibitor Treatment of Type 1 Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Guide: Comparative Analysis of d-threo-PDMP and GCS Inhibitors

This guide provides a technical comparison of d-threo-PDMP against next-generation ceramide analogs and Glucosylceramide Synthase (GCS) inhibitors. It is structured to assist researchers in selecting the optimal chemical probe for sphingolipid modulation.

Executive Summary

d-threo-PDMP (1-phenyl-2-decanoylamino-3-morpholino-1-propanol) is the "first-generation" prototype for inhibiting Glucosylceramide Synthase (GCS). While it remains a standard reference tool, it suffers from moderate potency (IC50 in micromolar range) and significant off-target effects, specifically regarding lysosomal lipid accumulation and mTOR inactivation.

For precise interrogation of glycosphingolipid (GSL) biosynthesis, d-threo-PPMP and d-EtDO-P4 offer superior potency and specificity. For clinical translation or in vivo studies requiring high specificity without CNS penetration, Eliglustat is the current gold standard.

Structural & Mechanistic Evolution

The pharmacological scaffold of these inhibitors mimics the transition state of ceramide as it binds to GCS. The evolution of this scaffold focused on three regions: the phenyl ring, the acyl chain, and the cyclic amine.

• d-threo-PDMP (Gen 1): Contains a decanoyl (10-carbon) chain and a morpholine ring.

  • Limitation: The decanoyl chain is shorter than natural ceramide acyl chains (often C16-C24), leading to lower binding affinity.

• d-threo-PPMP (Gen 2): Replaces the decanoyl chain with a palmitoyl (16-carbon) chain.

  • Improvement: Better mimics natural C16-ceramide, resulting in ~10-fold higher potency.

• d-EtDO-P4 (Gen 3): Modifies the phenyl ring with an ethylenedioxy group and replaces morpholine with pyrrolidine.

  • Improvement: Sub-micromolar potency (nanomolar range) and high specificity; often evades the P-glycoprotein efflux pump (MDR1), making it effective in multi-drug resistant cells.

Pathway Visualization

The following diagram illustrates the GCS biosynthetic node and the inhibitory action of these analogs, including the unique off-target pathways of PDMP.

Caption: GCS inhibition blocks the conversion of Ceramide to Glucosylceramide.[1] Note d-threo-PDMP's unique off-target induction of lysosomal stress.

Comparative Performance Guide

Quantitative Comparison Table

The values below represent consensus ranges derived from cell-free and whole-cell assays.

Feature	d-threo-PDMP	d-threo-PPMP	d-EtDO-P4	Eliglustat
Primary Target	GCS (UDP-Glc:Cer Glucosyltransferase)	GCS	GCS	GCS
Potency (IC50)	Low (5–20 µM)	Medium (~2–5 µM)	High (50–500 nM)	Very High (~25 nM)
Specificity	Low. Affects 1-O-acylceramide synthase; inhibits lysosomal lipase.	Moderate. Improved over PDMP but retains some off-targets.	High. Minimal activity against other glycosyltransferases.	High. Highly selective for GCS.[1]
CNS Penetration	Yes (Moderate)	Yes	Yes (High)	No (Substrate for P-gp efflux)
Cellular Toxicity	Moderate (induces apoptosis via ceramide accumulation + off-targets).	Moderate.	Low (at effective doses).	Low.
Stereoisomer Control	l-threo-PDMP (Inactive on GCS; used as negative control).	l-threo-PPMP (Inactive on GCS).	N/A	N/A

Critical Analysis: When to Use Which?

1. Use d-threo-PDMP when:

• You are replicating historical data (pre-2000s literature).

• You specifically intend to study the combined effects of GSL depletion and lysosomal stress (though this confounds pure GSL signaling studies).

• Warning: PDMP causes accumulation of lysobisphosphatidic acid (LBPA) and cholesterol in lysosomes independent of GCS inhibition.[2][3][4] It also inhibits mTORC1. Always use l-threo-PDMP as a negative control to rule out these effects.

2. Use d-threo-PPMP when:

• You need a more potent inhibitor than PDMP for general cell culture use.

• Cost is a factor (cheaper than P4 or Eliglustat).

• You require CNS penetration (unlike Eliglustat).[5]

3. Use d-EtDO-P4 when:

• You require maximum potency in vitro.

• You are working with multidrug-resistant (MDR) cancer cells. P4 is poorly recognized by P-glycoprotein (MDR1), whereas PDMP/PPMP can be pumped out of resistant cells.

4. Use Eliglustat when:

• You are conducting in vivo studies targeting peripheral tissues (liver, spleen, kidney) and want to spare the brain.

• You need a clinically relevant benchmark (FDA approved for Gaucher disease).

Experimental Protocols

Protocol A: Validated GCS Inhibition Assay (Cellular)

Objective: To confirm GCS inhibition and measure substrate accumulation (Ceramide) vs. product depletion (GlcCer).

Reagents:

• Inhibitor: d-threo-PDMP (Stock: 10 mM in DMSO) or d-EtDO-P4 (Stock: 1 mM in DMSO).

• Control: l-threo-PDMP (for PDMP experiments) or DMSO vehicle.

• Labeling Agent: NBD-C6-Ceramide or [14C]-Serine (for metabolic flux).

Workflow:

• Seeding: Plate cells (e.g., HeLa, HEK293) at 60% confluence.

• Treatment:

  • Treat with 10–20 µM d-threo-PDMP (or 0.5 µM P4) for 16–24 hours.

  • Note: Higher concentrations of PDMP (>25 µM) often induce rapid apoptosis unrelated to GSL depletion.

• Labeling (Pulse):

  • Add 5 µM NBD-C6-Ceramide for 30 minutes at 4°C (binding), then wash and incubate at 37°C for 1 hour (metabolism).

• Extraction:

  • Wash cells with ice-cold PBS.

  • Perform lipid extraction (Bligh & Dyer method: Chloroform/Methanol/Water).

• Analysis (HPTLC):

  • Separate lipids on High-Performance Thin Layer Chromatography (HPTLC) plates.

  • Solvent System: Chloroform:Methanol:Water (65:25:4 v/v/v).

  • Readout: Quantify the ratio of Glucosylceramide (product) to Ceramide (substrate).

  • Success Criteria: >80% reduction in GlcCer band intensity compared to Control.

Protocol B: Controlling for Off-Target Toxicity

Objective: Distinguish GSL-dependent effects from PDMP-specific toxicity.

• Dual-Control Setup:

  • Group 1: Vehicle (DMSO).

  • Group 2: d-threo-PDMP (Active).

  • Group 3: l-threo-PDMP (Inactive on GCS).

• Readout Interpretation:

  • If effect is seen in Group 2 AND Group 3

    Off-target effect (likely lysosomal pH or membrane perturbation).

  • If effect is seen ONLY in Group 2

    GCS-dependent effect .

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase.[6] Journal of Lipid Research, 28(5), 565-571. Link

• Abe, A., et al. (1995). Structural specificity of the inhibition of glucosylceramide synthase by analogs of PDMP. Journal of Lipid Research, 36(2), 611-621. Link

• Lee, L., et al. (1999).[7] Improved inhibitors of glucosylceramide synthase.[1][6][7] Journal of Biological Chemistry, 274(21), 14662-14669.[7] Link

• Shayman, J. A., & Larsen, S. D. (2014). The development and use of inhibitors of glycosphingolipid metabolism.[2][3][4][5][8][9] Journal of Lipid Research, 55(7), 1215-1225. Link

• Messner, S., et al. (2021).[6] The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation.[2][3] International Journal of Molecular Sciences, 22(13), 6985. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Glucosylceramide Synthase Inhibitor PDMP Causes Lysosomal Lipid Accumulation and mTOR Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol alters cellular cholesterol homeostasis by modulating the endosome lipid domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Property-based design of a glucosylceramide synthase inhibitor that reduces glucosylceramide in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitors of glucosylceramide synthase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Specificity of D-threo-PDMP for Glucosylceramide Synthase

For researchers in cellular biology and drug development, the precise modulation of glycosphingolipid (GSL) metabolism is of paramount importance. Glucosylceramide synthase (GCS), the enzyme responsible for the initial glycosylation of ceramide to form glucosylceramide (GlcCer), represents a critical control point in the GSL biosynthetic pathway. D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (D-threo-PDMP) has long been a widely utilized tool for probing the functions of GSLs through the inhibition of GCS. However, a nuanced understanding of its specificity is crucial for the accurate interpretation of experimental results and for its consideration as a therapeutic agent.

This guide provides an in-depth comparison of D-threo-PDMP with other notable GCS inhibitors and presents a suite of robust experimental protocols to empower researchers to independently validate inhibitor specificity in their own laboratories.

The Central Role of Glucosylceramide Synthase

GCS (UDP-glucose:N-acylsphingosine glucosyltransferase, EC 2.4.1.80) catalyzes the transfer of glucose from UDP-glucose to ceramide, a foundational step for the synthesis of most GSLs.[1] These complex lipids are not merely structural components of cell membranes; they are key players in a myriad of cellular processes, including signal transduction, cell-cell recognition, and modulation of receptor function. Dysregulation of GCS activity and GSL metabolism is implicated in various pathologies, including lysosomal storage disorders like Gaucher disease, polycystic kidney disease, and cancer.[2][3] Consequently, inhibitors of GCS have emerged as valuable chemical tools and potential therapeutic agents.

D-threo-PDMP: The Archetypal GCS Inhibitor and Its Specificity Profile

D-threo-PDMP is a ceramide analog that acts as a potent inhibitor of GCS.[4] Kinetic analyses have shown that it functions as a mixed-type inhibitor with respect to ceramide, with a reported IC50 value of approximately 5 µM and a Ki of 0.7 µM.[5] A key feature often cited is its stereospecificity; only the D-threo isomer (1R, 2R) effectively inhibits GCS.[5] Early studies also indicated that D-threo-PDMP does not inhibit other related enzymes such as UDP-galactose:N-acylsphingosine galactosyltransferase or the lysosomal enzyme β-glucocerebrosidase.[5]

However, a deeper dive into the literature reveals that the activity of D-threo-PDMP is not strictly limited to GCS. This is a critical consideration, as off-target effects can lead to misinterpretation of experimental outcomes.

Known Off-Target Activities of D-threo-PDMP:

• Lysosomal Acid Lipase Inhibition: D-threo-PDMP has been shown to inhibit the activation of lysosomal acid lipase, leading to the accumulation of cholesterol esters and free cholesterol in late endosomes/lysosomes.[6] This effect on cholesterol homeostasis is independent of its GCS inhibitory activity.[6]

• mTOR Signaling Pathway: D-threo-PDMP can inactivate the mechanistic target of rapamycin (mTOR) signaling pathway.[3] This is a significant off-target effect, as mTOR is a central regulator of cell growth, proliferation, and metabolism.

• Calcium Signaling: At higher concentrations (5-40 µM), D-threo-PDMP has been observed to reduce the frequency of synchronous Ca2+ oscillations in cortical neurons.[6]

These off-target activities underscore the importance of using D-threo-PDMP at the lowest effective concentration and validating findings with other, more specific inhibitors.

A Comparative Look at Glucosylceramide Synthase Inhibitors

The field of GCS inhibition has evolved beyond D-threo-PDMP, with the development of more potent and specific compounds. A comparative analysis is essential for selecting the appropriate tool for a given research question.

Inhibitor	On-Target IC50 (GCS)	Known Off-Target Effects/Specificity Profile	Key Characteristics
D-threo-PDMP	~5 µM[5]	- Inhibits lysosomal acid lipase[6]- Inactivates mTOR signaling[3]- Affects calcium signaling[6]- Does not inhibit galactosylceramide synthase or β-glucocerebrosidase[5]	Archetypal GCS inhibitor, commercially available. Off-target effects at higher concentrations.
Eliglustat (GENZ-112638)	~24 nM[7]	- Highly specific for GCS- Does not significantly inhibit intestinal disaccharidases[8]	Orally available, approved for Gaucher disease. High specificity makes it a valuable research tool.
Miglustat (N-butyldeoxynojirimycin)	~50 µM[8]	- Inhibits intestinal disaccharidases (e.g., sucrase, lactase), leading to gastrointestinal side effects[8]	Imino sugar-based inhibitor, also approved for Gaucher disease. Known for its off-target gastrointestinal effects.
Ibiglustat (Venglustat)	Potent GCS inhibitor (specific IC50 not readily available in public domain)	Brain-penetrant	Investigational drug for lysosomal storage disorders with neurological involvement.
D-threo-PPMP	Potent GCS inhibitor (specific IC50 varies by cell line)	Similar scaffold to D-threo-PDMP, potential for similar off-target effects.	A derivative of D-threo-PDMP with a longer acyl chain.

Experimental Workflows for Validating GCS Inhibitor Specificity

To ensure the reliability of research findings, it is imperative to experimentally validate the on-target activity and assess the potential for off-target effects of any GCS inhibitor used. The following section provides detailed protocols for a multi-pronged approach to inhibitor validation.

Signaling Pathway of Glycosphingolipid Biosynthesis

Caption: Glycosphingolipid biosynthesis pathway initiated by GCS.

In Vitro Glucosylceramide Synthase Activity Assay

This assay directly measures the enzymatic activity of GCS in the presence of an inhibitor.

Rationale: By using a cell-free system, this assay isolates the activity of GCS from other cellular processes, providing a direct measure of inhibitor potency (IC50).

Protocol:

• Preparation of Microsomal Fractions (Source of GCS):

  • Homogenize cultured cells or tissue samples in a hypotonic buffer (e.g., 10 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to pellet mitochondria and nuclei.

  • Collect the supernatant and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the microsomal fraction.

  • Resuspend the microsomal pellet in a storage buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM EDTA) and determine the protein concentration using a BCA or Bradford assay.

• Enzyme Reaction:

  • Prepare a reaction mixture containing:

    • 50 mM Tris-HCl, pH 7.4

    • 10 µM fluorescently labeled ceramide substrate (e.g., NBD-C6-ceramide)

    • 25 µM UDP-glucose

    • 50-100 µg of microsomal protein

    • Varying concentrations of the GCS inhibitor (e.g., D-threo-PDMP) or vehicle control (DMSO).

  • Incubate the reaction mixture at 37°C for 1-2 hours.

• Lipid Extraction and Analysis by HPLC:

  • Stop the reaction by adding a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent (e.g., methanol).

  • Analyze the sample by reverse-phase HPLC with a fluorescence detector.

    • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

    • Mobile Phase: A gradient of methanol and water.

    • Detection: Ex/Em wavelengths appropriate for the fluorescent label (e.g., 465/535 nm for NBD).

  • Quantify the fluorescent glucosylceramide product peak area.

• Data Analysis:

  • Calculate the percentage of GCS inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular context.[9] It is based on the principle that the binding of a ligand to its target protein alters the protein's thermal stability.

Rationale: This assay confirms that the inhibitor directly binds to GCS within intact cells, providing evidence of target engagement under physiological conditions.

Experimental Workflow:

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Protocol for Membrane Proteins like GCS:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with the GCS inhibitor at various concentrations or a vehicle control for a predetermined time (e.g., 1-2 hours) at 37°C.

• Thermal Challenge:

  • Harvest the cells and resuspend them in a physiological buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for 3-5 minutes using a thermal cycler, followed by cooling to room temperature.

• Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer containing a mild non-ionic detergent (e.g., 0.5% Triton X-100 or digitonin) to solubilize membrane proteins.

  • Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Protein Quantification:

  • Carefully collect the supernatant containing the soluble proteins.

  • Determine the amount of soluble GCS in each sample using a specific antibody-based method like Western blotting or an ELISA.

• Data Analysis:

  • Quantify the band intensities (for Western blot) or absorbance values (for ELISA) for each temperature point.

  • Normalize the data to the amount of protein at the lowest temperature (no denaturation).

  • Plot the percentage of soluble GCS against the temperature to generate melting curves for both the vehicle- and inhibitor-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Lipidomics Analysis

A global lipidomics approach can provide a comprehensive overview of the on- and off-target effects of a GCS inhibitor on the cellular lipidome.

Rationale: This unbiased method can reveal unexpected changes in lipid metabolism, providing a broader picture of the inhibitor's specificity.

Protocol:

• Cell Culture and Treatment:

  • Culture cells and treat with the GCS inhibitor or vehicle control for a specified period (e.g., 24-72 hours).

• Lipid Extraction:

  • Harvest the cells and perform a lipid extraction using a method like the Bligh-Dyer or a single-phase extraction with a suitable solvent system (e.g., methanol/chloroform/water).[10][11]

• Mass Spectrometry-Based Lipid Analysis:

  • Analyze the lipid extracts using liquid chromatography-mass spectrometry (LC-MS). A high-resolution mass spectrometer is recommended for accurate lipid identification.

  • Employ both positive and negative ionization modes to cover a broad range of lipid classes.

• Data Processing and Analysis:

  • Process the raw mass spectrometry data using specialized software (e.g., MS-DIAL, LipidSearch) for peak picking, alignment, and lipid identification.[2]

  • Perform statistical analysis (e.g., t-test, ANOVA) to identify lipids that are significantly altered by the inhibitor treatment.

  • Utilize pathway analysis tools to map the altered lipids to specific metabolic pathways.

Data Interpretation Workflow:

Caption: Lipidomics data analysis workflow.

Conclusion

D-threo-PDMP remains a valuable tool for studying glycosphingolipid metabolism. However, its off-target effects on pathways such as mTOR signaling and cholesterol homeostasis necessitate a cautious and well-validated experimental approach. For studies requiring high specificity, newer generation inhibitors like eliglustat offer a superior alternative.

By employing a combination of in vitro enzyme assays, cellular thermal shift assays, and global lipidomics, researchers can confidently validate the on-target efficacy and comprehensively assess the specificity of D-threo-PDMP and other GCS inhibitors. This multi-faceted validation strategy is essential for generating robust and reproducible data, ultimately leading to a more accurate understanding of the complex roles of glycosphingolipids in health and disease.

References

• D-threo-PDMP | GCS Inhibitor. MedchemExpress.com. [URL: https://www.medchemexpress.com/d-threo-pdmp.html]
• Hara-Yokoyama, M., et al. (2006). D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol Alters Cellular Cholesterol Homeostasis by Modulating the Endosome Lipid Domains. Biochemistry, 45(14), 4530–4541. [URL: https://pubmed.ncbi.nlm.nih.gov/16584184/]
• Jiang, H., et al. (2017). Fluorescence HPLC Analysis of the in-vivo Activity of Glucosylceramide Synthase. Journal of Visualized Experiments, (125), 55883. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5608358/]
• Lala, P., et al. (2006). Overexpression of glucosylceramide synthase and P-glycoprotein in cancer cells selected for resistance to natural product chemotherapy. Cancer Research, 66(10), 5347-5354. [URL: https://aacrjournals.org/cancerres/article/66/10/5347/530119/Overexpression-of-glucosylceramide-synthase-and-P]
• Lukina, E., et al. (2019). Long-term adverse event profile from four completed trials of oral eliglustat in adults with Gaucher disease type 1. Orphanet Journal of Rare Diseases, 14(1), 1-11. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6554941/]
• Natoli, T. A., et al. (2010). Inhibition of glucosylceramide accumulation results in effective blockade of polycystic kidney disease in mouse models. Nature Medicine, 16(7), 788-792. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2900480/]
• NCT00891202: A Study of Eliglustat Tartrate (Genz-112638) in Patients With Gaucher Disease (ENGAGE). ClinicalTrials.gov. [URL: https://clinicaltrials.gov/ct2/show/NCT00891202]
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A Comparative Analysis of D-threo-PDMP and Genz-123346: A Guide for Researchers

In the intricate world of glycosphingolipid (GSL) metabolism, the enzyme glucosylceramide synthase (GCS) stands as a critical gatekeeper. Its inhibition offers a powerful tool to dissect the roles of GSLs in cellular processes and presents a promising therapeutic strategy for a range of diseases, from lysosomal storage disorders to cancer and polycystic kidney disease.[1][2][3] Among the arsenal of GCS inhibitors available to researchers, D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (d-threo-PDMP) and Genz-123346 have emerged as prominent tools. This guide provides an in-depth comparative analysis of these two compounds, offering insights into their mechanisms, potency, off-target effects, and practical applications to empower researchers in making informed decisions for their experimental designs.

At a Glance: Key Distinctions

Feature	d-threo-PDMP	Genz-123346
Primary Target	Glucosylceramide Synthase (GCS)	Glucosylceramide Synthase (GCS)
Potency (IC50)	~5 µM (in vitro enzyme assay)	Not explicitly stated in direct comparison
Known Off-Target Effects	Alters cholesterol homeostasis, induces lysosomal lipid accumulation, inhibits mTOR signaling	Inhibits the Akt-mTOR signaling pathway
Selectivity	Does not inhibit galactosyltransferase or β-glucocerebrosidase	Does not significantly inhibit nonlysosomal glucocerebrosidase, acid β-glucosidase, digestive saccharases, and debranching enzyme
Chemical Class	Phenyl-propanol derivative	Fatty acid amide derivative

Delving into the Mechanism of Action: On-Target Efficacy

Both d-threo-PDMP and Genz-123346 exert their primary effect by inhibiting glucosylceramide synthase (UDP-glucose:N-acylsphingosine D-glucosyltransferase, EC 2.4.1.80), the enzyme responsible for the first committed step in the biosynthesis of most GSLs.[4][5] This enzyme catalyzes the transfer of glucose from UDP-glucose to ceramide, forming glucosylceramide (GlcCer). By blocking this crucial step, both compounds lead to a reduction in the cellular levels of GlcCer and downstream GSLs, such as gangliosides and globosides.

Visualizing the Glycosphingolipid Biosynthetic Pathway and Points of Inhibition

Caption: Inhibition of Glucosylceramide Synthase by d-threo-PDMP and Genz-123346.

d-threo-PDMP is a ceramide analog that acts as a competitive inhibitor with respect to ceramide.[4] Kinetic analyses have shown that it operates in a mixed competition mode against ceramide, with a reported IC50 value of approximately 5 µM in an in vitro enzyme assay.[4] It is important to note that the inhibitory activity is stereospecific, with the D-threo isomer being the active form.[4]

Beyond the Primary Target: A Comparative Look at Off-Target Effects

A critical consideration in the selection of a chemical probe is its selectivity. While both compounds are potent GCS inhibitors, d-threo-PDMP has been more extensively characterized for its off-target effects.

The Intricate Off-Target Profile of d-threo-PDMP

Research has revealed that the biological effects of d-threo-PDMP are not solely attributable to GCS inhibition. The compound has been shown to:

• Alter Cholesterol Homeostasis: d-threo-PDMP can induce the accumulation of cholesterol and other lipids within lysosomes.[8] This effect appears to be independent of its action on GCS, as it is also observed with the L-threo isomer, which does not inhibit the enzyme.[6] This alteration of cholesterol metabolism can have widespread consequences on cellular function.

• Inhibit mTOR Signaling: d-threo-PDMP treatment has been linked to the inactivation of the mechanistic target of rapamycin (mTOR), a central regulator of cell growth, proliferation, and metabolism. This effect may be a downstream consequence of the induced lysosomal stress.

Genz-123346 and the mTOR Pathway

Studies involving Genz-123346 have also demonstrated an impact on the mTOR signaling pathway. In models of polycystic kidney disease, Genz-123346 was shown to inhibit the Akt-mTOR pathway, contributing to its therapeutic effect.[3][6] However, it is less clear whether this is a direct off-target effect or a downstream consequence of GCS inhibition, which itself can influence signaling pathways. Notably, the extensive lysosomal lipid accumulation reported for d-threo-PDMP has not been a prominent finding in the literature for Genz-123346.

Signaling Pathway Perturbations

Caption: Known signaling effects of d-threo-PDMP and Genz-123346.

Physicochemical Properties and Synthesis at a Glance

Property	d-threo-PDMP	Genz-123346
Molecular Formula	C23H38N2O3	C26H42N2O4
Molecular Weight	390.56 g/mol	446.62 g/mol
Synthesis	Enantiomerically pure synthesis from D-serine is well-established.[9][10]	Derived from a series of GCS inhibitors, with synthesis details available in specialized literature.[5]

The synthesis of d-threo-PDMP from D-serine is a well-documented and established method, allowing for the generation of the enantiomerically pure compound.[9][10] The synthesis of Genz-123346 has been described as being derived from a series of inhibitors of GCS.[5]

Experimental Corner: Protocols for the Bench Scientist

To ensure the robust and reproducible evaluation of GCS inhibitors, standardized experimental protocols are paramount. Below are representative protocols for both in vitro and cell-based GCS activity assays.

In Vitro Glucosylceramide Synthase Activity Assay

This protocol is adapted from established methods and provides a framework for measuring the direct inhibitory effect of compounds on GCS enzymatic activity.

Materials:

• Cell lysates or purified GCS enzyme preparation

• Radio-labeled UDP-glucose (e.g., [14C]UDP-glucose)

• Ceramide substrate (e.g., C6-ceramide)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2 and 1 mM DTT)

• Inhibitor compounds (d-threo-PDMP, Genz-123346) dissolved in a suitable solvent (e.g., DMSO)

• Scintillation cocktail and vials

• Thin Layer Chromatography (TLC) plates and developing chamber

• Chloroform/methanol solvent systems

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, ceramide substrate, and the desired concentration of the inhibitor (or vehicle control).

• Enzyme Addition: Add the cell lysate or purified GCS enzyme to the reaction mixture and pre-incubate for 10 minutes at 37°C.

• Initiate the Reaction: Start the enzymatic reaction by adding radio-labeled UDP-glucose.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30-60 minutes).

• Stop the Reaction: Terminate the reaction by adding a mixture of chloroform and methanol (e.g., 2:1 v/v).

• Lipid Extraction: Vortex the mixture and centrifuge to separate the phases. Collect the lower organic phase containing the lipids.

• TLC Separation: Spot the extracted lipids onto a TLC plate and develop the plate using an appropriate solvent system (e.g., chloroform:methanol:water, 65:25:4 v/v/v) to separate glucosylceramide from unreacted ceramide and UDP-glucose.

• Quantification: Visualize the radioactive spots using autoradiography or a phosphorimager. Scrape the spots corresponding to glucosylceramide into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of GCS inhibition for each inhibitor concentration compared to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Glucosylceramide Synthase Activity Assay

This protocol assesses the ability of inhibitors to block GCS activity within a cellular context.

Materials:

• Cultured cells of interest

• Cell culture medium and supplements

• Inhibitor compounds (d-threo-PDMP, Genz-123346)

• Radio-labeled precursor (e.g., [3H]serine or a fluorescently-tagged ceramide analog)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform/methanol)

• TLC plates and developing chamber

• Scintillation counter or fluorescence plate reader

Procedure:

• Cell Seeding: Plate cells in multi-well plates and allow them to adhere and grow to a desired confluency (e.g., 80-90%).

• Inhibitor Treatment: Treat the cells with varying concentrations of d-threo-PDMP, Genz-123346, or vehicle control for a specified period (e.g., 24-48 hours).

• Metabolic Labeling: Add the radio-labeled or fluorescent precursor to the cell culture medium and incubate for a defined period (e.g., 2-4 hours) to allow for its incorporation into GSLs.

• Cell Lysis and Lipid Extraction: Wash the cells with PBS, lyse the cells, and extract the total lipids using a suitable solvent mixture (e.g., chloroform:methanol).[4]

• Lipid Separation and Quantification: Separate the extracted lipids by TLC as described in the in vitro assay. Quantify the amount of labeled glucosylceramide using a scintillation counter or a fluorescence scanner.

• Data Analysis: Normalize the amount of labeled glucosylceramide to the total protein content or cell number. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle-treated cells and determine the IC50 value.

Experimental Workflow for Cell-Based GCS Inhibition Assay

Caption: Workflow for assessing GCS inhibition in cultured cells.

Concluding Remarks for the Discerning Researcher

The choice between d-threo-PDMP and Genz-123346 hinges on the specific experimental question and the desired level of precision.

d-threo-PDMP is a well-characterized, pioneering GCS inhibitor. Its established synthesis and known off-target effects on cholesterol metabolism and mTOR signaling make it a valuable tool for studies where these pathways are also of interest. However, researchers must be cognizant of these pleiotropic effects and design appropriate controls, such as using the inactive L-threo isomer, to dissect GCS-dependent versus -independent phenomena.

Genz-123346 represents a more modern and reportedly more specific GCS inhibitor. While its off-target profile is less extensively documented in publicly available literature, it has demonstrated potent in vivo efficacy with a seemingly cleaner profile regarding the profound lysosomal lipid accumulation seen with d-threo-PDMP. Its demonstrated impact on the Akt-mTOR pathway warrants further investigation to delineate direct versus indirect effects.

For researchers embarking on studies requiring GCS inhibition, a thorough understanding of the nuances of these two compounds is essential. When interpreting results, particularly with d-threo-PDMP, the potential for off-target effects must be carefully considered. For studies demanding high specificity for GCS inhibition, Genz-123346 may be the preferred choice, although a comprehensive characterization of its off-target effects in the specific experimental system is always advisable. Ultimately, the judicious selection and application of these powerful chemical tools will continue to illuminate the multifaceted roles of glycosphingolipids in health and disease.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of d-threo-PDMP

As a cornerstone of research in glycosphingolipid metabolism, d-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol (d-threo-PDMP) is a powerful inhibitor of glucosylceramide synthase (GCS).[1][2] Its role in studying cellular processes, from neurite growth to apoptosis, makes it a valuable tool in laboratories worldwide.[1] However, its utility in research necessitates a commensurate level of responsibility in its handling and, critically, its disposal.

This guide moves beyond generic procedural checklists to provide a comprehensive operational and disposal plan grounded in chemical safety principles and regulatory compliance. Our objective is to ensure that the disposal process for d-threo-PDMP is as rigorous and well-understood as the experiments in which it is employed, safeguarding both laboratory personnel and the environment.

Hazard Characterization: An Essential First Step

Before any disposal protocol can be established, a thorough understanding of the compound's hazards is paramount. D-threo-PDMP, often supplied as a hydrochloride salt, is a synthetic organic molecule. A review of Safety Data Sheets (SDS) from various suppliers reveals a consensus on its primary hazards, though with some variation.

Most authoritative sources classify DL-threo-PDMP (the racemic mixture) as an irritant.[3][4] The Globally Harmonized System (GHS) classifications point to specific risks that must be managed.[3][4]

Table 1: Summary of Hazard Classifications for PDMP | Hazard Classification | GHS Hazard Statement | Signal Word | GHS Pictogram | | :--- | :--- | :--- | :--- | | Serious Eye Irritation | H319: Causes serious eye irritation[3][4] | Warning |

| | Respiratory Irritation | H335: May cause respiratory irritation[3][4] | Warning | | | Skin Irritation | H315: Causes skin irritation[4] | Warning | |

It is a critical point of scientific integrity to note that some suppliers may provide an SDS stating the compound is not hazardous.[5] In such cases, laboratory best practices and regulatory prudence dictate that the most conservative hazard assessment be adopted. The potential for eye and respiratory irritation necessitates that d-threo-PDMP be handled and disposed of as a hazardous chemical, in alignment with the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[6][7]

The Core Principle: Waste Stream Segregation

The single most critical step in proper chemical disposal is the rigorous segregation of waste.[8][9] Mixing incompatible waste streams can lead to dangerous chemical reactions, compromise disposal routes, and result in regulatory violations. The disposal path for d-threo-PDMP begins with correctly identifying and categorizing the waste it generates.

The following workflow provides a logical pathway for categorizing all forms of d-threo-PDMP waste within the laboratory.

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Technical Guide: Operational Safety &amp; Handling of d-threo-PDMP

Executive Summary: Immediate Action Card

For the researcher in the fume hood right now.

Parameter	Critical Specification
Primary Hazard	Bioactive Enzyme Inhibitor (Glucosylceramide Synthase). Potent modulator of sphingolipid metabolism.
Physical State	White to off-white solid (hydrochloride salt). Hygroscopic.
Solubility Vector	Soluble in DMSO (Dimethyl sulfoxide) up to ~5 mg/mL; Ethanol.
Inhalation Risk	High (Solid). Dust inhalation can result in systemic absorption.
Dermal Risk	High (Solution). DMSO acts as a permeation enhancer, carrying PDMP directly into the bloodstream.
Min. PPE (Solid)	Single Nitrile Gloves + Lab Coat + Safety Glasses + Fume Hood .
Min. PPE (DMSO)	Double Nitrile Gloves (or Butyl) + Lab Coat + Safety Glasses + Fume Hood.[1]
Spill Cleanup	Do not dry sweep.[2] Wet with inert absorbent (vermiculite) to prevent dust generation.

Compound Profile & Hazard Analysis

The "Why" Behind the Protocol

To handle d-threo-PDMP safely, one must understand its biological mechanism. Unlike generic buffers, this compound is designed to cross cell membranes and inhibit Glucosylceramide Synthase (GCS) .

Mechanism of Action & Risk Causality: d-threo-PDMP mimics the structure of ceramide. It competitively inhibits GCS, the enzyme responsible for the first step in glycosphingolipid (GSL) biosynthesis.

• The Risk: Systemic absorption does not just cause "irritation"; it alters cellular lipid metabolism. Inhibition of GCS leads to a buildup of Ceramide , a pro-apoptotic signaling molecule. Accidental exposure can theoretically trigger apoptotic pathways in sensitive tissues or alter neuronal signaling [1, 2].

The DMSO Multiplier Effect: Researchers rarely handle PDMP as a dry powder for long; it is almost always dissolved in DMSO for cellular assays.

• The Danger: DMSO is an amphipathic solvent that disrupts the stratum corneum (outer skin layer). If PDMP is dissolved in DMSO, the solvent acts as a "Trojan Horse," dragging the inhibitor through your skin and into your systemic circulation within minutes [3]. Standard latex gloves offer little protection against DMSO breakthrough.

PPE Stratification & Selection

We categorize risk based on the state of the matter. The transition from Solid to Solution is the critical control point.

Diagram 1: Risk Assessment & PPE Decision Matrix

Figure 1: Decision matrix for selecting PPE based on the physical state of d-threo-PDMP. Note the escalation to double-gloving for solvent handling.

Glove Permeation Data (Critical)

Data synthesized from standard chemical resistance guides for DMSO vectors.

Glove Material	Thickness (mil)	DMSO Breakthrough Time	Recommendation
Latex	4-6	< 5 minutes	DO NOT USE
Nitrile (Standard)	4-6	10-15 minutes	Double Glove Required
Nitrile (Exam)	2-3	< 5 minutes	Insufficient alone
Butyl Rubber	15-25	> 480 minutes	Gold Standard (Spill Cleanup)

Operational Protocol: Solubilization & Handling

Objective: Safely convert solid d-threo-PDMP into a stock solution without generating dust or exposure.

Diagram 2: Safe Solubilization Workflow

Figure 2: Step-by-step workflow for solubilizing d-threo-PDMP, emphasizing the transfer from balance to fume hood.

Detailed Methodology

1. Weighing (The Dust Hazard)

• Location: Ideally, use a balance inside a fume hood. If using a balance on an open bench, use a balance enclosure or powder containment hood.

• Static Control: d-threo-PDMP hydrochloride is often electrostatic. Use an ionizing fan or anti-static gun to prevent the powder from "flying" off the spatula.

• Technique: Weigh directly into the final storage vial (amber glass preferred). Do not weigh onto weigh paper and transfer, as this increases dust generation.

2. Solubilization (The Absorption Hazard)

• Solvent Choice: DMSO is standard.[3]

• Technique:

  • Move the sealed vial containing the solid to the chemical fume hood.

  • Don a second pair of nitrile gloves.

  • Add the calculated volume of DMSO slowly down the side of the vial.

  • Cap immediately.

  • Vortex or sonicate to dissolve. Never sonicate an open vial —this generates aerosols containing the inhibitor.

3. Aliquoting

• Avoid freeze-thaw cycles which can degrade the compound. Aliquot the stock solution into single-use volumes immediately after dissolution.

Emergency & Disposal Procedures

Spill Response

• Solid Spill:

  • Evacuate immediate area.[4]

  • Cover spill with wet paper towels (to prevent dust) or an oil-impregnated sweeping compound.

  • Scoop into a biohazard/chemical waste bag.

  • Clean area with soap and water.[2][5][6][7]

• DMSO Solution Spill:

  • Alert: "Solvent Spill - Do Not Touch."

  • Don Butyl Rubber gloves if available, or triple-layer nitrile.

  • Absorb with vermiculite or polypropylene pads.

  • Place in a sealed container labeled "Hazardous Waste - DMSO/PDMP."

Waste Disposal[2][4][6]

• Classification: Hazardous Chemical Waste.[8]

• Protocol: Do not dispose of down the drain. Even small amounts can affect aquatic life or disrupt microbial communities in water treatment plants due to GCS inhibition.

• Container: Collect in "High Hazard" or "Toxic" waste streams.

References

• Inokuchi, J., & Radin, N. S. (1987). Preparation of the active isomer of 1-phenyl-2-decanoylamino-3-morpholino-1-propanol, inhibitor of glucocerebroside synthetase.[9] Journal of Lipid Research, 28(5), 565-571. Link

• Shayman, J. A. (2010). Glucosylceramide synthase inhibitors: A therapeutic update. Drugs of the Future, 35(8), 613. Link

• Etra Organics. (2025).[3][7][10] How to Use DMSO Safely | Best Practices & Common Mistakes. Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory.[8][11] (2011).[8][10][12] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).[8][12] Link

• Cayman Chemical. (2025).[3][7][10] Safety Data Sheet: DL-threo-PDMP (hydrochloride).[10][13] Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. gsa.gov [gsa.gov]
• 3. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. unil.ch [unil.ch]
• 6. depts.washington.edu [depts.washington.edu]
• 7. safety.duke.edu [safety.duke.edu]
• 8. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Metabolism of D-[3H]threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol, an inhibitor of glucosylceramide synthesis, and the synergistic action of an inhibitor of microsomal monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. reed.edu [reed.edu]
• 12. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 13. datasheets.scbt.com [datasheets.scbt.com]